(5-Bromo-2-methylphenyl)hydrazine

Core Science & Biosynthesis

An In-Depth Technical Guide to (5-Bromo-2-methylphenyl)hydrazine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Bromo-2-methylphenyl)hydrazine is a substituted arylhydrazine that serves as a crucial building block in modern organic and medicinal chemistry. Its unique substitution pattern—a bromine atom para to the hydrazine group and a methyl group in the ortho position—imparts specific reactivity and properties that make it a valuable intermediate for synthesizing complex heterocyclic scaffolds. This guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, key applications, and essential safety information, with a focus on its utility in drug discovery and development. The primary application of this and other similar arylhydrazines is in the construction of indole rings via the Fischer indole synthesis, a foundational reaction in the synthesis of countless pharmaceuticals and natural products.[1][2]

Physicochemical and Molecular Properties

Understanding the fundamental properties of (5-Bromo-2-methylphenyl)hydrazine is critical for its effective use in synthesis. The compound is typically supplied as its hydrochloride salt to improve shelf-life and handling stability.

Molecular Structure

The structure of (5-Bromo-2-methylphenyl)hydrazine features a benzene ring substituted with three key functional groups that dictate its chemical behavior.

Caption: Molecular structure of (5-Bromo-2-methylphenyl)hydrazine.

Key Physicochemical Data

The properties of (5-Bromo-2-methylphenyl)hydrazine and its common hydrochloride salt are summarized below. Data is aggregated from commercial supplier technical data sheets.[3]

Property	Value	Source
IUPAC Name	(5-Bromo-2-methylphenyl)hydrazine	[3]
CAS Number	752200-75-2 (free base)	[3]
214915-80-7 (hydrochloride salt)
Molecular Formula	C₇H₉BrN₂	[3]
Molecular Weight	201.07 g/mol (free base)	[4]
237.53 g/mol (hydrochloride salt)
Appearance	Solid
Purity	Typically ≥95%	[5]
Storage	Room temperature, under inert gas (Nitrogen)

Synthesis and Purification

The synthesis of (5-Bromo-2-methylphenyl)hydrazine typically proceeds from the corresponding aniline derivative, 5-bromo-2-methylaniline, via a classical diazotization-reduction sequence. This well-established methodology is reliable and scalable for laboratory purposes.

Experimental Protocol: Synthesis via Diazotization

This protocol describes a representative procedure for the synthesis of (5-Bromo-2-methylphenyl)hydrazine hydrochloride.

Step 1: Diazotization of 5-Bromo-2-methylaniline

• To a stirred solution of concentrated hydrochloric acid in water, cooled to 0-5 °C in an ice-salt bath, add 5-bromo-2-methylaniline portion-wise, ensuring the temperature does not exceed 5 °C.

• Prepare a solution of sodium nitrite (NaNO₂) in water. Add this solution dropwise to the aniline slurry. Maintain the temperature below 5 °C throughout the addition.

• Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

Causality Insight: The low temperature is critical to prevent the highly unstable diazonium salt from decomposing. The ortho-methyl group provides some steric hindrance, but thermal control remains paramount.

Step 2: Reduction to Hydrazine

• In a separate flask, prepare a solution of tin(II) chloride (SnCl₂) in concentrated hydrochloric acid, also cooled to 0-5 °C.

• Slowly add the cold diazonium salt solution to the tin(II) chloride solution. A precipitate of the hydrazine hydrochloride salt will form.

• Control the rate of addition to keep the reaction temperature below 10 °C.

• After the addition is complete, allow the mixture to stir for 1-2 hours as it slowly warms to room temperature.

Causality Insight: Tin(II) chloride is a classical and cost-effective reducing agent for this transformation. The acidic conditions maintain the tin in its active Sn(II) state and ensure the product precipitates as the desired hydrochloride salt.

Step 3: Isolation and Purification

• Collect the precipitated solid by vacuum filtration.

• Wash the filter cake thoroughly with a small amount of cold water, followed by a non-polar solvent like hexane to remove organic impurities.

• Dry the product under vacuum. For higher purity, recrystallization from an appropriate solvent system (e.g., ethanol/water) can be performed.

Workflow Diagram

Caption: General workflow for the synthesis of (5-Bromo-2-methylphenyl)hydrazine·HCl.

Key Chemical Reactivity and Applications

The primary utility of (5-Bromo-2-methylphenyl)hydrazine lies in its role as a nucleophile and a precursor for heterocyclic synthesis, most notably the Fischer indole synthesis.

The Fischer Indole Synthesis

This reaction is a cornerstone of heterocyclic chemistry, allowing for the construction of the indole core from an arylhydrazine and a suitable aldehyde or ketone under acidic conditions.[1][6] The substituents on the arylhydrazine ring directly translate to the final indole product, making (5-Bromo-2-methylphenyl)hydrazine a key starting material for 6-bromo-7-methylindoles.

Mechanism Overview:

• Hydrazone Formation: The reaction begins with the condensation of (5-Bromo-2-methylphenyl)hydrazine with a carbonyl compound to form the corresponding hydrazone.[6]

• Tautomerization: The hydrazone tautomerizes to its enehydrazine form.

• [3][3]-Sigmatropic Rearrangement: Under acidic catalysis, the enehydrazine undergoes a[3][3]-sigmatropic rearrangement (a key bond-forming step) to produce a di-imine intermediate.[2]

• Cyclization & Aromatization: The intermediate cyclizes and eliminates ammonia (NH₃) to form the final, energetically favorable aromatic indole ring.[1]

The choice of acid catalyst is crucial and can range from Brønsted acids like HCl and H₂SO₄ to Lewis acids such as ZnCl₂ or BF₃.[2]

Caption: Key stages of the Fischer indole synthesis.

Applications in Drug Discovery

The 6-bromo-7-methylindole scaffold derived from this hydrazine is of significant interest in medicinal chemistry. The bromine atom at the 6-position provides a handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for the rapid generation of diverse compound libraries.[1] The methyl group at position 7 can influence the molecule's conformation and metabolic stability. This scaffold is explored in the development of various therapeutic agents, including kinase inhibitors and receptor antagonists.[7][8]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum would be expected to show distinct signals for the aromatic protons, the methyl group protons (singlet, ~2.2-2.4 ppm), and the hydrazine protons (broad signals, which may exchange with D₂O). The aromatic region would display a characteristic splitting pattern dictated by the bromo and methyl substituents.

• ¹³C NMR: The carbon NMR would show signals for the two non-equivalent hydrazine-bound and methyl-bound aromatic carbons, the bromine-substituted carbon, and the three other aromatic carbons, in addition to the methyl carbon signal.

• Mass Spectrometry (MS): Mass spectrometry would show a characteristic molecular ion peak (M⁺) and a prominent M+2 peak of nearly equal intensity, which is the hallmark isotopic signature of a monobrominated compound.

• Infrared (IR) Spectroscopy: The IR spectrum would feature characteristic N-H stretching bands in the 3200-3400 cm⁻¹ region and C-H and C=C bands for the aromatic ring.[11]

Safety, Handling, and Storage

As with all hydrazine derivatives, (5-Bromo-2-methylphenyl)hydrazine and its salts must be handled with appropriate care. Hydrazines as a class are known for their potential toxicity.[12][13]

• Hazard Statements: Commercial suppliers label the hydrochloride salt as harmful if swallowed (H302).[3] It may also cause skin and eye irritation.[14]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[14]

• Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.[14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It is recommended to store the material under an inert atmosphere, such as nitrogen, to prevent slow oxidation.

Conclusion

(5-Bromo-2-methylphenyl)hydrazine is a specialized yet highly valuable reagent for synthetic and medicinal chemists. Its utility is primarily defined by its role as a precursor in the Fischer indole synthesis, providing access to the 6-bromo-7-methylindole core. This scaffold is a versatile platform for drug discovery, offering a strategic point for diversification through modern cross-coupling chemistry. A thorough understanding of its properties, synthesis, and handling is essential for leveraging its full potential in the laboratory.

References

• Fischer indole synthesis - Wikipedia. (n.d.). Retrieved March 28, 2026, from [Link]

• Al-awar, R. S., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2345–2355. Retrieved from [Link]

• Fischer Indole Synthesis - Organic Chemistry Portal. (n.d.). Retrieved March 28, 2026, from [Link]

• ((5-Bromothiophen-2-yl)methyl)hydrazine | C5H7BrN2S | CID 20117883 - PubChem. (n.d.). Retrieved March 28, 2026, from [Link]

• 1-[(5-bromo-2-thienyl)methylene]-2-(4-nitrophenyl)hydrazine - NextSDS. (n.d.). Retrieved March 28, 2026, from [Link]

• Supporting Information for One-Pot Synthesis of Carbazoles from Cyclohexanones and Aryl hydrazine Chlorides under Metal-Free Con. (2012). Green Chemistry. Retrieved from [Link]

• Design and Synthesis of Some New Phenylhydrazone Derivatives for Antimicrobial Evaluation - Preprints.org. (2025). Retrieved March 28, 2026, from [Link]

• The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. (2012). Journal of Medicinal Chemistry. Retrieved from [Link]

• Hydrazines as versatile chemical biology probes and drug-discovery tools for cofactor-dependent enzymes. (2020). bioRxiv. Retrieved from [Link]

• Phenylhydrazine - SAFETY DATA SHEET. (2010). Retrieved March 28, 2026, from [Link]

• (2-broMo-5-Methylphenyl)hydrazine hydrochloride — Chemical Substance Information. (n.d.). Retrieved March 28, 2026, from [Link]

• Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. (2023). Scientific Reports. Retrieved from [Link]

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An In-depth Technical Guide to (5-Bromo-2-methylphenyl)hydrazine and its Hydrochloride Salt: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (5-Bromo-2-methylphenyl)hydrazine and its hydrochloride salt, crucial reagents in synthetic and medicinal chemistry. This document delves into their chemical identity, synthesis, and characterization, with a particular focus on their application in the Fischer indole synthesis for the development of novel therapeutic agents. Detailed experimental protocols, safety and handling procedures, and an exploration of the biological significance of their derivatives are presented to support researchers in their drug discovery and development endeavors.

Introduction: The Significance of Substituted Hydrazines in Medicinal Chemistry

Substituted phenylhydrazines are a cornerstone of synthetic chemistry, serving as versatile precursors for a wide array of heterocyclic compounds. Among these, (5-Bromo-2-methylphenyl)hydrazine and its hydrochloride salt have emerged as valuable building blocks, particularly in the construction of indole scaffolds. The indole nucleus is a privileged structure in medicinal chemistry, present in numerous FDA-approved drugs and biologically active natural products, exhibiting a broad spectrum of pharmacological activities including anticancer, anti-inflammatory, and antimicrobial properties.

The strategic placement of the bromo and methyl groups on the phenyl ring of (5-Bromo-2-methylphenyl)hydrazine offers unique opportunities for chemists to modulate the electronic and steric properties of the resulting indole derivatives. This fine-tuning is critical in drug design for optimizing target engagement, pharmacokinetic profiles, and overall therapeutic efficacy. This guide aims to provide a detailed technical resource for researchers leveraging this important synthetic intermediate.

Chemical Identity and Physicochemical Properties

A clear distinction between the free base and its hydrochloride salt is essential for proper handling, storage, and application in chemical synthesis.

Property	(5-Bromo-2-methylphenyl)hydrazine	(5-Bromo-2-methylphenyl)hydrazine hydrochloride
CAS Number	752200-75-2[1]	214915-80-7[2]
Molecular Formula	C7H9BrN2	C7H10BrClN2
Molecular Weight	201.07 g/mol [1]	237.53 g/mol
Appearance	Solid	Solid
Purity	Typically ≥98%[1]	Typically ≥95%
Storage	Store under inert gas	Store at room temperature under nitrogen

Synthesis of (5-Bromo-2-methylphenyl)hydrazine

The synthesis of (5-Bromo-2-methylphenyl)hydrazine typically proceeds via a two-step sequence starting from the commercially available 5-bromo-2-methylaniline. This process involves diazotization of the aniline followed by reduction of the resulting diazonium salt.

Reaction Scheme

Caption: Synthesis of (5-Bromo-2-methylphenyl)hydrazine.

Experimental Protocol (Adapted from a similar synthesis)

Step 1: Diazotization of 5-Bromo-2-methylaniline

• In a round-bottom flask, dissolve 5-bromo-2-methylaniline (1.0 eq) in a mixture of concentrated hydrochloric acid and water, and cool the mixture to 0-5 °C with constant stirring in an ice bath.

• Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise to the aniline solution, ensuring the temperature is maintained below 5 °C.

• Continue stirring the reaction mixture at this temperature for 30 minutes to ensure the complete formation of the diazonium salt.

Step 2: Reduction to (5-Bromo-2-methylphenyl)hydrazine hydrochloride

• In a separate flask, prepare a solution of tin(II) chloride dihydrate (3.0 eq) in concentrated hydrochloric acid and cool it to 0-5 °C.

• Slowly add the previously prepared diazonium salt solution to the tin(II) chloride solution dropwise, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours, during which the hydrazine hydrochloride salt will precipitate.

• Collect the precipitate by filtration and wash it with a small amount of cold water.

• To obtain the free base, suspend the solid in water and basify the mixture with a saturated sodium bicarbonate solution to a pH of 8-9. Extract the product with a suitable organic solvent like diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Spectroscopic Characterization

¹H NMR Spectroscopy

The proton NMR spectrum of (5-Bromo-2-methylphenyl)hydrazine in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) would be expected to show:

• A singlet for the methyl protons (-CH₃) around 2.1-2.3 ppm.

• Aromatic protons in the range of 6.8-7.5 ppm, with coupling patterns consistent with a 1,2,4-trisubstituted benzene ring.

• Broad signals for the hydrazine protons (-NHNH₂), the chemical shift of which is dependent on solvent and concentration.

¹³C NMR Spectroscopy

The carbon NMR spectrum would display distinct signals for the aromatic carbons and the methyl carbon. The carbon bearing the bromine atom would be expected in the range of 110-120 ppm, while the carbon attached to the methyl group would appear around 130-140 ppm. The methyl carbon signal would be observed in the upfield region, typically around 15-20 ppm.

Infrared (IR) Spectroscopy

Key IR absorption bands for (5-Bromo-2-methylphenyl)hydrazine would include:

• N-H stretching vibrations in the region of 3200-3400 cm⁻¹.

• C-H stretching vibrations for the aromatic and methyl groups around 2850-3100 cm⁻¹.

• Aromatic C=C stretching vibrations in the 1450-1600 cm⁻¹ region.

• A C-Br stretching vibration, which is typically found in the fingerprint region below 1000 cm⁻¹.

Mass Spectrometry

The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a bromine atom. The fragmentation pattern would likely involve the loss of the hydrazine moiety.

Application in Drug Discovery: The Fischer Indole Synthesis

A primary application of (5-Bromo-2-methylphenyl)hydrazine is in the Fischer indole synthesis, a robust method for creating the indole ring system. This reaction involves the condensation of the hydrazine with a ketone or aldehyde under acidic conditions.

Reaction Mechanism

Caption: The Fischer Indole Synthesis Workflow.

Experimental Protocol: Synthesis of a 6-Bromo-5-methyl-substituted Indole

• In a round-bottom flask, dissolve (5-Bromo-2-methylphenyl)hydrazine hydrochloride (1.0 eq) in a suitable solvent such as ethanol or glacial acetic acid.

• Add the desired ketone or aldehyde (1.1 eq) to the solution.

• Add a catalytic amount of an acid catalyst, such as concentrated sulfuric acid, polyphosphoric acid, or a Lewis acid like zinc chloride.

• Heat the reaction mixture to reflux and monitor its progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice-water.

• Neutralize the mixture with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution).

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired substituted indole.

Biological Significance of Bromo- and Methyl-Substituted Indoles

The presence of a bromine atom and a methyl group on the indole scaffold, derived from (5-Bromo-2-methylphenyl)hydrazine, can significantly influence the biological activity of the resulting molecules.

• Bromine: The introduction of a bromine atom can enhance the lipophilicity of a molecule, potentially improving its membrane permeability and oral bioavailability. Bromine can also participate in halogen bonding, a non-covalent interaction that can contribute to stronger and more specific binding to biological targets. Furthermore, the "heavy atom effect" of bromine can be exploited in areas like photodynamic therapy.

• Methyl Group: The methyl group can provide steric bulk, influencing the conformation of the molecule and its fit within a binding pocket. It can also block metabolic sites, leading to an increased half-life of the drug.

Derivatives of bromo- and methyl-substituted indoles have been investigated for a range of therapeutic applications, including as anticancer, antibacterial, and anti-inflammatory agents.

Safety and Handling

(5-Bromo-2-methylphenyl)hydrazine and its hydrochloride salt, like other hydrazine derivatives, should be handled with caution.

• General Hazards: Phenylhydrazines are generally considered toxic and are potential carcinogens. They can be harmful if inhaled, ingested, or absorbed through the skin. They may also cause skin and eye irritation and can be sensitizers.

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Incompatibilities: Phenylhydrazines are reducing agents and can react violently with strong oxidizing agents. They are also incompatible with strong bases and certain metals.

• First Aid Measures:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.

  • Ingestion: Rinse mouth. Do NOT induce vomiting.

  • In all cases of exposure, seek immediate medical attention.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.

Conclusion

(5-Bromo-2-methylphenyl)hydrazine and its hydrochloride salt are valuable and versatile reagents in organic synthesis, particularly for the construction of biologically relevant indole-based molecules. A thorough understanding of their properties, synthesis, and safe handling is paramount for their effective use in research and drug development. This guide provides a foundational resource for scientists, empowering them to leverage this key building block in the quest for novel therapeutics.

References

• Wikipedia. Fischer indole synthesis. [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• SCIRP. Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. [Link]

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Introduction: The Strategic Importance of (5-Bromo-2-methylphenyl)hydrazine

An In-depth Technical Guide to the Synthesis and Characterization of (5-Bromo-2-methylphenyl)hydrazine

(5-Bromo-2-methylphenyl)hydrazine is a substituted arylhydrazine of significant value in synthetic organic chemistry. While not an end-product itself, it serves as a crucial building block, primarily in the construction of complex heterocyclic scaffolds that form the core of many pharmaceutically active molecules. Its principal application lies in the Fischer indole synthesis, a robust and widely used reaction for creating indole rings.[1][2][3] The specific substitution pattern of this hydrazine—a bromine atom at the 5-position and a methyl group at the 2-position—allows for the regioselective synthesis of 6-bromo-7-methyl-substituted indoles. These resulting indole structures are pivotal in the development of various therapeutic agents, including antimigraine drugs of the triptan class.[1][4]

This guide provides a detailed examination of the synthesis and characterization of (5-Bromo-2-methylphenyl)hydrazine, offering field-proven insights for researchers and drug development professionals. The methodologies described are grounded in established chemical principles to ensure reproducibility and validation.

Part 1: Synthesis of (5-Bromo-2-methylphenyl)hydrazine

The most reliable and common synthetic route to (5-Bromo-2-methylphenyl)hydrazine begins with the commercially available starting material, 5-bromo-2-methylaniline. The transformation is a classic two-step process involving diazotization followed by reduction.

Causality Behind the Synthetic Strategy

• Diazotization : The initial step converts the primary aromatic amine of 5-bromo-2-methylaniline into a diazonium salt.[5][6] This is achieved by reacting the amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric acid (HCl). The reaction must be conducted at low temperatures (0–5 °C) because arenediazonium salts are thermally unstable and can decompose violently or undergo unwanted side reactions at higher temperatures.[7] The diazonium group is an excellent leaving group (as N₂ gas), making the resulting salt a versatile intermediate for various substitution reactions.[8]

• Reduction : The intermediate diazonium salt is then reduced to the corresponding hydrazine.[9][10] Several reducing agents can accomplish this transformation, including stannous chloride (SnCl₂), sodium sulfite, and sodium dithionite.[10][11] Stannous chloride in concentrated hydrochloric acid is a frequently used and effective method. It provides a clean reduction with manageable workup procedures, making it suitable for laboratory-scale synthesis.[10][12] The choice of this reductant is based on its ability to gently reduce the diazonium group without affecting the aryl bromide or methyl substituents.

Experimental Workflow Diagram

Caption: Synthetic workflow for (5-Bromo-2-methylphenyl)hydrazine.

Detailed Experimental Protocol

Materials:

• 5-Bromo-2-methylaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Stannous Chloride Dihydrate (SnCl₂·2H₂O)

• Sodium Hydroxide (NaOH)

• Ethyl Acetate or Diethyl Ether (for extraction)

• Anhydrous Sodium Sulfate or Magnesium Sulfate (for drying)

• Distilled Water

• Ice

Procedure:

Step 1: Diazotization of 5-Bromo-2-methylaniline

• In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, add 5-bromo-2-methylaniline (1.0 eq).

• Add concentrated HCl (approx. 3.0 eq) and water. Stir the mixture to form a fine slurry of the aniline hydrochloride salt.

• Cool the flask in an ice-salt bath to maintain an internal temperature of 0–5 °C.

• Separately, prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the stirred aniline slurry, ensuring the temperature does not rise above 5 °C.[7] The slow addition is critical to control the exothermic reaction and prevent decomposition of the diazonium salt.

• After the addition is complete, continue stirring the mixture in the cold bath for an additional 30 minutes to ensure the reaction goes to completion. The resulting solution contains the in situ generated 5-bromo-2-methylbenzenediazonium chloride.

Step 2: Reduction to (5-Bromo-2-methylphenyl)hydrazine

• In a separate, larger flask, prepare a solution of stannous chloride dihydrate (approx. 2.5–3.0 eq) in concentrated HCl. Cool this solution in an ice bath.

• Slowly add the cold diazonium salt solution prepared in Step 1 to the cold stannous chloride solution with vigorous stirring. Maintain the temperature below 10 °C during this addition.

• A precipitate, the tin complex of the hydrazine hydrochloride, should form. Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Collect the precipitated solid by vacuum filtration and wash it with a small amount of cold water.

Step 3: Isolation and Purification

• To isolate the free hydrazine base, suspend the filtered solid in water and cool the mixture in an ice bath.

• Slowly add a concentrated solution of sodium hydroxide (e.g., 50% w/v) until the mixture is strongly basic (pH > 12). This decomposes the tin complex and liberates the free hydrazine base, which may appear as an oil or solid.

• Extract the aqueous mixture several times with a suitable organic solvent, such as ethyl acetate or diethyl ether.

• Combine the organic extracts and dry them over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude (5-Bromo-2-methylphenyl)hydrazine.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane) or used directly as the hydrochloride salt if desired.[12]

Part 2: Characterization of (5-Bromo-2-methylphenyl)hydrazine

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized product. A combination of spectroscopic techniques provides a self-validating system for this purpose.

Characterization Techniques Workflow

Caption: Logical relationships in the characterization of the target compound.

Expected Analytical Data

The following table summarizes the expected data from key analytical techniques used to characterize (5-Bromo-2-methylphenyl)hydrazine.

Technique	Expected Observations and Rationale
¹H NMR	Aromatic Protons: Three distinct signals in the aromatic region (~6.5-7.5 ppm). The bromine and methyl groups create a specific splitting pattern. Methyl Protons (-CH₃): A singlet at ~2.2 ppm integrating to 3H. Hydrazine Protons (-NHNH₂): Two broad singlets, one for -NH and one for -NH₂, which are exchangeable with D₂O. Their chemical shifts can vary depending on solvent and concentration.
¹³C NMR	Aromatic Carbons: Six distinct signals for the aromatic carbons, including one attached to bromine (C-Br) which will be at a lower field (~110-120 ppm) and one attached to the methyl group. Methyl Carbon (-CH₃): A signal in the aliphatic region (~15-20 ppm).
IR Spectroscopy	N-H Stretching: Two characteristic bands in the 3200-3400 cm⁻¹ region corresponding to the symmetric and asymmetric stretching of the -NH₂ group, and a broader band for the -NH stretch.[13][14] C-H Stretching: Signals just above 3000 cm⁻¹ (aromatic) and just below 3000 cm⁻¹ (aliphatic -CH₃). C=C Stretching: Aromatic ring stretches around 1500-1600 cm⁻¹. C-Br Stretching: A signal in the fingerprint region, typically around 500-650 cm⁻¹.
Mass Spectrometry (MS)	Molecular Ion Peak: A prominent molecular ion peak cluster. Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 natural abundance, there will be two peaks of nearly equal intensity: one for the molecular ion [M]⁺ and another at [M+2]⁺.[15][16] For C₇H₉BrN₂, the expected m/z values would be around 200 and 202. This isotopic pattern is a definitive indicator of a monobrominated compound.[17]

Part 3: Application in Fischer Indole Synthesis

The primary utility of (5-Bromo-2-methylphenyl)hydrazine is as a precursor in the Fischer indole synthesis.[1][2] This reaction provides a direct route to constructing the indole nucleus, a privileged scaffold in medicinal chemistry.

General Mechanism

The synthesis involves the reaction of the substituted phenylhydrazine with an aldehyde or ketone under acidic conditions (using catalysts like HCl, H₂SO₄, or Lewis acids such as ZnCl₂).[3][18] The process unfolds through several key steps:

• Hydrazone Formation: The hydrazine reacts with the carbonyl compound to form a phenylhydrazone intermediate.

• Tautomerization: The phenylhydrazone tautomerizes to its corresponding ene-hydrazine form.

• [2][2]-Sigmatropic Rearrangement: Under acidic catalysis, the protonated ene-hydrazine undergoes a[2][2]-sigmatropic rearrangement, which is often the rate-determining step, to form a di-imine intermediate.[2][3]

• Cyclization and Aromatization: The intermediate cyclizes and subsequently eliminates a molecule of ammonia, leading to the formation of the aromatic indole ring.[1]

Fischer Indole Synthesis Mechanism Diagram

Caption: Generalized mechanism of the Fischer indole synthesis.

References

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• Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline and Their Cu(II) and Zn(II) Complexes against Mycobacterium tuberculosis. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

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An In-depth Technical Guide to the Stability of (5-Bromo-2-methylphenyl)hydrazine Hydrochloride

Introduction

(5-Bromo-2-methylphenyl)hydrazine hydrochloride is a substituted aryl hydrazine salt, a class of compounds pivotal as intermediates in the synthesis of a wide array of pharmaceuticals, agrochemicals, and specialty dyes. Their utility often lies in their ability to form heterocyclic structures, such as indoles via the Fischer indole synthesis. The stability of this hydrochloride salt is a critical parameter, directly impacting its shelf-life, the purity of reaction products, and the safety of its handling and storage. This guide provides a comprehensive technical overview of the factors influencing the stability of (5-Bromo-2-methylphenyl)hydrazine hydrochloride, methodologies for its assessment, and best practices for its management in a research and development setting.

Core Chemical Characteristics and Intrinsic Stability

The (5-Bromo-2-methylphenyl)hydrazine hydrochloride molecule possesses a reactive hydrazine moiety attached to a substituted benzene ring. The stability of this compound is governed by the interplay of several electronic and structural factors:

• The Hydrazine Moiety (-NH-NH₂) : This group is inherently susceptible to oxidation due to the presence of lone pairs of electrons on the nitrogen atoms. It can act as a reducing agent, readily undergoing oxidation to form various products, including diazene, diazonium species, and free radicals.[1]

• The Hydrochloride Salt : The salt form significantly enhances the stability of the free base. By protonating the more basic terminal nitrogen of the hydrazine group, the hydrochloride salt reduces the electron density and nucleophilicity, thereby decreasing its susceptibility to aerial oxidation. Hydrazine and its derivatives are known to be more stable under acidic conditions.

• Substituents on the Phenyl Ring :

  • 2-Methyl Group : This electron-donating group (EDG) slightly increases the electron density on the phenyl ring and, by extension, on the attached hydrazine nitrogen. This can subtly decrease the intrinsic stability of the hydrazine moiety compared to an unsubstituted phenylhydrazine.

  • 5-Bromo Group : As an electron-withdrawing group (EWG) through induction, the bromine atom reduces the electron density of the benzene ring. This effect can decrease the stability of the substituted phenylhydrazine, potentially by making the molecule more susceptible to certain degradation pathways.[2] Studies on substituted phenylhydrazines have shown that the presence of halogens can influence reactivity.[3]

Primary Factors Influencing Stability

The degradation of (5-Bromo-2-methylphenyl)hydrazine hydrochloride is primarily driven by external factors. Understanding and controlling these factors is paramount for maintaining the compound's integrity.

• Oxidation : This is the most significant degradation pathway. Atmospheric oxygen can oxidize the hydrazine moiety, a reaction often catalyzed by trace metal ions.[1] This process can lead to the formation of colored impurities and free radical intermediates, which can propagate further degradation.[4]

• Light (Photostability) : Exposure to light, particularly in the UV spectrum, can provide the energy needed to initiate oxidative degradation. Photostability testing is a crucial part of stability assessment as outlined in ICH guideline Q1B.[5][6][7]

• Temperature : Elevated temperatures accelerate the rate of all chemical reactions, including degradation. Thermal stress can lead to decomposition, the rate of which is often dependent on the presence of other factors like oxygen and moisture.

• pH : While the hydrochloride salt form confers stability in acidic conditions, exposure to neutral or basic conditions will liberate the free base. The free base is significantly less stable and more prone to rapid oxidation than the salt.

• Moisture : As a solid, the compound is hygroscopic. Absorbed moisture can facilitate degradation by creating a solution phase on the crystal surface where oxidative reactions can occur more readily, especially in the presence of catalysts.

Potential Degradation Pathways

The primary degradation route for (5-Bromo-2-methylphenyl)hydrazine is oxidation. This process is complex and can yield multiple products. A plausible pathway involves the initial formation of a phenyldiazene intermediate, which can then undergo further reactions.

Caption: Plausible oxidative degradation pathway for (5-Bromo-2-methylphenyl)hydrazine.

Recommended Storage and Handling

To ensure the long-term stability and quality of (5-Bromo-2-methylphenyl)hydrazine hydrochloride, the following storage and handling procedures are recommended:

• Storage Container : Store in a tightly sealed, opaque container to protect from light and moisture.

• Atmosphere : For long-term storage, the container should be flushed with an inert gas (e.g., nitrogen or argon) to displace oxygen.

• Temperature : Store in a cool, dry, and well-ventilated place, away from heat sources. Refrigeration is often recommended, but the container must be allowed to warm to room temperature before opening to prevent condensation.

• Incompatibilities : Keep away from strong oxidizing agents, bases, and metal salts.

Comprehensive Stability Assessment Methodology

A thorough stability assessment involves forced degradation studies and the development of a stability-indicating analytical method, typically using High-Performance Liquid Chromatography (HPLC).

Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and establish the specificity of the analytical method.[8][9][10] The goal is to achieve 5-20% degradation of the active substance.

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration & Temperature	Purpose
Acid Hydrolysis	0.1 M to 1 M HCl	2-8 hours at 60-80°C	To test stability in acidic conditions and potential for hydrolysis.
Base Hydrolysis	0.1 M to 1 M NaOH	2-8 hours at 60-80°C	To test stability of the free base form and potential for hydrolysis.
Oxidation	3-30% Hydrogen Peroxide (H₂O₂)	Room temperature, 2-24 hours	To simulate oxidative degradation.
Thermal Stress	Dry Heat	80-105°C for 24-72 hours	To evaluate the effect of high temperature on the solid material.
Photostability	ICH Q1B compliant light source	Overall illumination ≥ 1.2 million lux hours; Near UV energy ≥ 200 watt hours/m²	To assess degradation upon exposure to light.[7]

A dark control sample should always be run in parallel during photostability studies to differentiate between light- and heat-induced degradation.

Stability-Indicating Analytical Method (HPLC)

A validated stability-indicating method is one that can accurately quantify the decrease in the amount of the active compound while simultaneously detecting and separating all significant degradation products.[11][12]

Experimental Protocol: RP-HPLC Method Development

• Column Selection : A C18 or a Phenyl-bonded silica column is often suitable for separating aryl hydrazines and their degradation products.[13]

• Mobile Phase : A gradient elution is typically required.

  • Mobile Phase A : 0.1% Phosphoric Acid or Formic Acid in Water (to maintain acidic pH and ensure protonation of the analyte).

  • Mobile Phase B : Acetonitrile or Methanol.

• Gradient Program : Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute more non-polar degradation products.

• Detection : A photodiode array (PDA) or diode array detector (DAD) is crucial. It allows for the monitoring of multiple wavelengths and can help in identifying peak purity and characterizing degradation products by their UV spectra. A detection wavelength around 260-280 nm is a reasonable starting point for phenylhydrazines.[13]

• Pre-column Derivatization (Optional but Recommended) : To enhance specificity and sensitivity, especially for trace-level analysis, pre-column derivatization can be employed. Reacting the hydrazine with an aldehyde (e.g., 4-nitrobenzaldehyde or benzaldehyde) forms a hydrazone, which typically has a stronger chromophore and absorbs at a longer wavelength, moving the signal away from potential matrix interferences.[14][15]

• Method Validation : The method must be validated according to ICH Q2(R1) guidelines, with a key focus on specificity. This is achieved by analyzing the samples from the forced degradation studies to demonstrate that all degradation product peaks are resolved from the main compound peak.

Caption: Workflow for HPLC-based stability analysis, including optional derivatization.

Formal Stability Studies (ICH Guidelines)

For regulatory purposes or to establish a formal re-test date, stability studies must be conducted under conditions defined by the International Council for Harmonisation (ICH).[16][17]

Table 2: ICH Conditions for Formal Stability Testing

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months	Every 3 months for the 1st year, every 6 months for the 2nd year, and annually thereafter.[17][18][19][20]
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6 months. (Required if significant change occurs in accelerated study).[17][18][19][20]
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months.[17][18][19][20]

A "significant change" is defined as the failure to meet the established specification for the substance.[19][20]

Conclusion

The stability of (5-Bromo-2-methylphenyl)hydrazine hydrochloride is a multifaceted issue governed by its inherent chemical structure and its environment. As a hydrochloride salt, it possesses enhanced stability over its free base, but it remains susceptible to oxidative degradation, which is accelerated by light, heat, and moisture. A comprehensive stability program, incorporating forced degradation studies and a validated stability-indicating HPLC method, is essential for ensuring the quality, safety, and efficacy of this important chemical intermediate. Adherence to proper storage and handling protocols and systematic evaluation based on ICH guidelines will provide a robust understanding of its degradation profile and allow for the determination of an appropriate shelf-life.

References

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• ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma. Available at: [Link]

• Oxidation of Hydrazine, Phenylhydrazine & Substituted henylhydrazines by Thallium (III) - Substituent Effects & Mechanis. SciSpace. Available at: [Link]

• Kinetics & Mechanism of Oxidation of Phenylhydrazine, p-Nitro- pheny lhydrazine, 0. Indian Journal of Chemistry. Available at: [Link]

• Drug Stability: ICH versus Accelerated Predictive Stability Studies. PMC. Available at: [Link]

• Q1A(R2) Guideline. ICH. Available at: [Link]

• Annex 10. ICH. Available at: [Link]

• Oxidation of Hydrazine, Phenylhydrazine & Substituted Phenyl. Indian Journal of Chemistry. Available at: [Link]

• CN109521136A - The method that derivatization HPLC-DAD method measures benzene hydrazine and its derivative in drug or synthetic intermediate. Google Patents.

• Inhibition of monoamine oxidase by substituted hydrazines. PubMed. Available at: [Link]

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• ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products). YouTube. Available at: [Link]

• The possible mechanism of the reaction between chalcone and substituted phenylhydrazine in the presence of vitamin B1. ResearchGate. Available at: [Link]

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• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

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• Q1B Photostability Testing of New Drug Substances and Products March 1996. FDA. Available at: [Link]

• Stability Indicating HPLC Method Development - A Review. International Journal of Trend in Scientific Research and Development. Available at: [Link]

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Spectroscopic Data of (5-Bromo-2-methylphenyl)hydrazine: A Technical Guide

Introduction

(5-Bromo-2-methylphenyl)hydrazine is a substituted aromatic hydrazine of significant interest in synthetic organic chemistry, particularly as a precursor in the synthesis of various heterocyclic compounds with potential applications in medicinal chemistry and materials science. The precise structural elucidation of this compound is paramount for its effective utilization in research and development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the unambiguous characterization of its molecular structure.

This in-depth technical guide provides a comprehensive overview of the spectroscopic data of (5-Bromo-2-methylphenyl)hydrazine. Due to the limited availability of published experimental spectra for this specific molecule, this guide will leverage a predictive approach based on the analysis of a closely related precursor, 5-bromo-2-methylaniline, and established principles of spectroscopic interpretation. This methodology not only offers a robust framework for the characterization of the title compound but also serves as an educational tool for researchers and scientists in the field of drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule. For (5-Bromo-2-methylphenyl)hydrazine, both ¹H and ¹³C NMR are crucial for confirming the substitution pattern on the aromatic ring and identifying the protons and carbons of the hydrazine and methyl groups.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of (5-Bromo-2-methylphenyl)hydrazine is predicted to exhibit distinct signals corresponding to the aromatic protons, the methyl protons, and the hydrazine protons. The chemical shifts and coupling patterns of the aromatic protons are highly informative for confirming the 1,2,5-substitution pattern.

To predict the aromatic region, we can analyze the experimental data for the closely related precursor, 5-bromo-2-methylaniline. The primary difference will be the presence of the -NHNH₂ group in our target molecule, which will introduce signals for the hydrazine protons and may slightly influence the chemical shifts of the aromatic protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Rationale
~2.20	Singlet	-	-CH₃	The methyl group protons are expected to appear as a singlet in the upfield region.
~3.5-4.5	Broad Singlet	-	-NH₂	The protons of the terminal amino group of the hydrazine are typically broad and may exchange with D₂O.
~5.0-6.0	Broad Singlet	-	-NH-	The proton on the nitrogen attached to the phenyl ring is also expected to be a broad singlet and exchangeable with D₂O.
~6.6-6.8	Doublet	~8.5	H-3	This proton is ortho to the methyl group and is expected to be shielded. It will be split by the H-4 proton.
~7.0-7.2	Doublet of Doublets	~8.5, ~2.5	H-4	This proton is coupled to both H-3 (ortho) and H-6 (meta), resulting in a doublet of doublets.
~7.3-7.5	Doublet	~2.5	H-6	This proton is meta to the bromine and ortho to the hydrazine group, appearing as a doublet due to meta-coupling with H-4.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. The chemical shifts of the aromatic carbons are influenced by the electron-donating and electron-withdrawing effects of the substituents.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~17-20	-CH₃	The methyl carbon is expected in the aliphatic region.
~110-115	C-5	The carbon bearing the bromine atom will be significantly shielded.
~115-120	C-3	This carbon is ortho to the methyl group.
~125-130	C-6	This carbon is ortho to the hydrazine group.
~130-135	C-4	This carbon is para to the methyl group.
~135-140	C-2	The carbon attached to the methyl group.
~145-150	C-1	The carbon attached to the hydrazine group will be the most downfield aromatic carbon.

Experimental Protocol: NMR Spectroscopy

A robust protocol for acquiring high-quality NMR spectra is essential for accurate structural elucidation.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Dissolve approximately 5-10 mg of (5-Bromo-2-methylphenyl)hydrazine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• The choice of solvent is critical; DMSO-d₆ is often preferred for hydrazine-containing compounds as it can slow down the exchange of N-H protons, leading to sharper signals.

• Filter the solution into a standard 5 mm NMR tube.

Data Acquisition:

• ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. A spectral width of 0-12 ppm is typically adequate.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C. A spectral width of 0-200 ppm is standard.

• 2D NMR: Techniques such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to confirm proton-proton and proton-carbon correlations, respectively, aiding in unambiguous signal assignment.

Caption: Workflow for IR data acquisition and analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as its structure through the analysis of fragmentation patterns.

Predicted Mass Spectrum Data

The mass spectrum of (5-Bromo-2-methylphenyl)hydrazine is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.

• Molecular Ion (M⁺): A doublet of peaks at m/z 200 and 202, corresponding to [C₇H₉⁷⁹BrN₂]⁺ and [C₇H₉⁸¹BrN₂]⁺, respectively, with approximately equal intensity.

• Major Fragmentation Pathways:

  • Loss of NH₂: A significant fragment resulting from the cleavage of the N-N bond, leading to ions at m/z 184 and 186.

  • Loss of N₂H₃: Fragmentation of the hydrazine side chain to give ions at m/z 169 and 171.

  • Loss of Br: Cleavage of the C-Br bond to produce an ion at m/z 121.

m/z (mass-to-charge ratio)	Proposed Fragment
200/202	[M]⁺
184/186	[M - NH₂]⁺
169/171	[M - N₂H₃]⁺
121	[M - Br]⁺

Experimental Protocol: Mass Spectrometry

Instrumentation:

• A mass spectrometer, such as a Gas Chromatography-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source, or a High-Resolution Mass Spectrometer (HRMS) for accurate mass measurements.

Sample Preparation:

• For GC-MS, dissolve a small amount of the sample in a suitable volatile solvent (e.g., dichloromethane, ethyl acetate).

• For direct infusion, prepare a dilute solution in a solvent compatible with the ionization source (e.g., methanol, acetonitrile).

Data Acquisition:

• Introduce the sample into the mass spectrometer.

• Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300).

• For HRMS, the exact mass of the molecular ion can be determined, which allows for the confirmation of the elemental composition.

Caption: Workflow for Mass Spectrometry data acquisition and analysis.

Conclusion

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

(5-Bromo-2-methylphenyl)hydrazine: A Comprehensive Technical Guide to its Reactivity and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Bromo-2-methylphenyl)hydrazine is a versatile substituted hydrazine derivative that serves as a valuable building block in modern organic synthesis. Its unique combination of a nucleophilic hydrazine moiety and a reactive aryl bromide functional group, positioned on a sterically influenced benzene ring, offers a wide range of synthetic possibilities. This guide provides an in-depth exploration of the reactivity of (5-Bromo-2-methylphenyl)hydrazine, with a focus on its application in the synthesis of heterocyclic compounds and its potential for further functionalization through cross-coupling reactions. The insights provided herein are intended to empower researchers in the fields of medicinal chemistry and drug development to effectively utilize this reagent in the design and synthesis of novel molecular entities.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its safe and effective use in the laboratory. The key properties of (5-Bromo-2-methylphenyl)hydrazine and its commonly used hydrochloride salt are summarized below.

Property	Value	Source
IUPAC Name	(5-bromo-2-methylphenyl)hydrazine	[1]
CAS Number	752200-75-2	[1]
Molecular Formula	C₇H₉BrN₂	[1]
Molecular Weight	201.07 g/mol	[1]
Physical Form	Solid	[2]
Purity (typical)	>95%	[2]
Storage Conditions	Room Temperature, under inert atmosphere (e.g., Nitrogen)	[2]
InChI Key	PJCDKQYITVUEBO-UHFFFAOYSA-N	[2]

Core Reactivity and Functional Groups

The synthetic utility of (5-Bromo-2-methylphenyl)hydrazine is dictated by the reactivity of its two primary functional groups: the hydrazine group (-NHNH₂) and the aryl bromide (-Br). The methyl group (-CH₃) at the ortho position to the hydrazine moiety introduces steric hindrance that can influence regioselectivity in certain reactions.

The Hydrazine Functional Group: A Gateway to Heterocycles

The hydrazine group is a potent nucleophile, making it a key participant in a variety of condensation and cyclization reactions.

The most prominent application of (5-Bromo-2-methylphenyl)hydrazine is in the Fischer indole synthesis, a robust and widely used method for constructing the indole scaffold, a core motif in numerous pharmaceuticals and natural products.[3] The reaction proceeds by the acid-catalyzed reaction of the hydrazine with an aldehyde or ketone to form a hydrazone, which then undergoes a[2][2]-sigmatropic rearrangement and subsequent cyclization to yield the indole.

The substituents on the phenylhydrazine ring, in this case, the bromo and methyl groups, play a crucial role in the outcome of the Fischer indole synthesis. The electron-withdrawing nature of the bromine atom can influence the rate of the reaction, while the position of both substituents dictates the regiochemistry of the final indole product. For instance, the reaction of (5-Bromo-2-methylphenyl)hydrazine with a ketone will lead to the formation of a 6-bromo-4-methyl-substituted indole.

Experimental Protocol: Synthesis of 6-Bromo-4-methyl-1H-indole

This protocol provides a general procedure for the Fischer indole synthesis using (5-Bromo-2-methylphenyl)hydrazine and a suitable ketone.

Materials:

• (5-Bromo-2-methylphenyl)hydrazine (or its hydrochloride salt)

• Ketone (e.g., acetone, cyclohexanone)

• Acid catalyst (e.g., polyphosphoric acid (PPA), zinc chloride (ZnCl₂), or a Brønsted acid like H₂SO₄)

• Solvent (e.g., toluene, acetic acid)

Procedure:

• Hydrazone Formation (Optional One-Pot): In a round-bottom flask, dissolve (5-Bromo-2-methylphenyl)hydrazine (1.0 eq) and the ketone (1.1 eq) in a suitable solvent like toluene. If using the hydrochloride salt, neutralization with a base (e.g., NaOAc) may be necessary. Heat the mixture to facilitate the formation of the hydrazone. This step can often be integrated into a one-pot procedure.[4]

• Cyclization: To the solution containing the hydrazone, add the acid catalyst (e.g., a catalytic amount of PPA or a stoichiometric amount of ZnCl₂). Heat the reaction mixture to a temperature typically ranging from 80°C to 150°C, depending on the catalyst and substrates.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully quench the reaction by pouring it into a mixture of ice and water. If an acidic catalyst was used, neutralize the mixture with a suitable base (e.g., NaOH solution).

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent to afford the pure 6-bromo-4-methyl-1H-indole derivative.

Logical Workflow for Fischer Indole Synthesis

Caption: Workflow of the Fischer Indole Synthesis.

The hydrazine functionality of (5-Bromo-2-methylphenyl)hydrazine can also be utilized in the Knorr pyrazole synthesis to produce substituted pyrazoles.[5][6] This reaction involves the condensation of a hydrazine with a β-dicarbonyl compound.[7][8] The regioselectivity of the reaction is influenced by the nature of the substituents on both the hydrazine and the dicarbonyl compound.[5]

Experimental Protocol: Synthesis of 1-(5-Bromo-2-methylphenyl)-3,5-dimethyl-1H-pyrazole

This protocol describes a general procedure for the Knorr pyrazole synthesis.

Materials:

• (5-Bromo-2-methylphenyl)hydrazine

• Acetylacetone (2,4-pentanedione)

• Ethanol

• Glacial acetic acid (catalyst)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (5-Bromo-2-methylphenyl)hydrazine (1.0 eq) in ethanol.

• Addition of Reagents: To the stirred solution, add acetylacetone (1.1 eq) followed by a catalytic amount of glacial acetic acid.

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acetic acid, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography or recrystallization.[8]

The Aryl Bromide Functional Group: A Handle for Diversification

The carbon-bromine bond in (5-Bromo-2-methylphenyl)hydrazine provides a reactive handle for introducing further molecular complexity through various palladium-catalyzed cross-coupling reactions. This allows for the synthesis of a diverse library of compounds from a single starting material.

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds by reacting an aryl halide with a boronic acid or its ester in the presence of a palladium catalyst and a base.[9][10] This reaction can be used to introduce a wide variety of aryl or heteroaryl substituents at the 5-position of the (2-methylphenyl)hydrazine core.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

• (5-Bromo-2-methylphenyl)hydrazine

• Arylboronic acid (1.1-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., toluene, dioxane, DMF, often with water)

Procedure:

• Reaction Setup: To a Schlenk flask, add (5-Bromo-2-methylphenyl)hydrazine (1.0 eq), the arylboronic acid, the palladium catalyst, and the base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) multiple times.

• Solvent Addition: Add the degassed solvent(s) to the flask.

• Reaction: Heat the mixture to the desired temperature (typically 80-120°C) with stirring.

• Monitoring and Work-up: Monitor the reaction by TLC or GC-MS. Once complete, cool the reaction, dilute with water, and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry, and concentrate. Purify the crude product by column chromatography.[9]

The Heck reaction enables the formation of a carbon-carbon bond between an aryl halide and an alkene, catalyzed by a palladium complex.[11][12] This reaction can be employed to introduce alkenyl substituents at the 5-position of the aromatic ring of (5-Bromo-2-methylphenyl)hydrazine.

Experimental Protocol: General Procedure for the Heck Reaction

Materials:

• (5-Bromo-2-methylphenyl)hydrazine

• Alkene (e.g., styrene, acrylate) (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) (1-5 mol%)

• Base (e.g., Et₃N, K₂CO₃)

• Solvent (e.g., DMF, acetonitrile)

Procedure:

• Reaction Setup: In a sealed tube or Schlenk flask, combine (5-Bromo-2-methylphenyl)hydrazine (1.0 eq), the alkene, the palladium catalyst, and a phosphine ligand if required.

• Inert Atmosphere and Reagent Addition: Purge the vessel with an inert gas. Add the degassed solvent and the base.

• Reaction: Heat the mixture to a temperature typically between 80°C and 140°C.

• Monitoring and Work-up: Monitor the reaction's progress. After completion, cool the mixture, filter off any solids, and partition the filtrate between water and an organic solvent.

• Purification: Wash, dry, and concentrate the organic phase. Purify the residue by column chromatography.[13]

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between an aryl halide and an amine.[13][14] This reaction could potentially be used to introduce an amino group at the 5-position of (5-Bromo-2-methylphenyl)hydrazine, although the presence of the hydrazine moiety might require careful optimization of reaction conditions to avoid side reactions.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

Materials:

• (5-Bromo-2-methylphenyl)hydrazine

• Amine (primary or secondary) (1.1-1.5 eq)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) and a suitable phosphine ligand (e.g., BINAP, XPhos) (1-5 mol%)

• Strong base (e.g., NaOtBu, K₃PO₄)

• Anhydrous, aprotic solvent (e.g., toluene, dioxane)

Procedure:

• Reaction Setup: Under an inert atmosphere, charge a Schlenk tube with the palladium catalyst, ligand, and base.

• Reagent Addition: Add the (5-Bromo-2-methylphenyl)hydrazine, the amine, and the solvent.

• Reaction: Heat the mixture with stirring at a temperature typically ranging from 80°C to 110°C.

• Monitoring and Work-up: Monitor the reaction by TLC or GC-MS. Upon completion, cool the reaction, quench with water, and extract with an organic solvent.

• Purification: Wash the organic extracts, dry, and concentrate. Purify the crude product by column chromatography.[15]

Cross-Coupling Reaction Pathways

Caption: Overview of Cross-Coupling Reactions.

Conclusion

(5-Bromo-2-methylphenyl)hydrazine is a highly valuable and versatile reagent in organic synthesis. Its dual functionality allows for the construction of complex molecular architectures through both classical and modern synthetic methodologies. The well-established Fischer indole synthesis provides a direct route to substituted indoles, while the Knorr pyrazole synthesis offers access to another important class of heterocycles. Furthermore, the presence of the aryl bromide opens up a plethora of possibilities for late-stage functionalization via palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries. A thorough understanding of the reactivity of its functional groups, as detailed in this guide, is crucial for leveraging the full synthetic potential of (5-Bromo-2-methylphenyl)hydrazine in the pursuit of novel therapeutics and functional materials.

References

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• Cambridge University Press & Assessment. Knorr Pyrazole Synthesis. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available from: [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. Available from: [Link]

• Organic Syntheses Procedure. (60.0 g, 283 mmol, 4.50 equiv), and then attached to a gas inlet adapter (90°). The flask and its contents are flame-dried. Available from: [Link]

• Hilaris Publisher. A Concise Review on the Synthesis of Pyrazole Heterocycles. Available from: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available from: [Link]

• A Novel and Efficient Five-Component Synthesis of Pyrazole Based Pyrido[2,3-d]pyrimidine-diones in Water. PMC. Available from: [Link]

• Frontiers. A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Available from: [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. Available from: [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Buchwald-Hartwig Amination. Available from: [Link]

• PubChem. ((5-Bromothiophen-2-yl)methyl)hydrazine. Available from: [Link]

• Organic Chemistry Portal. Heck Reaction. Available from: [Link]

• American Chemical Society. Regioselective Palladium-Catalyzed Buchwald–Hartwig Reaction of Arylhydrazines with Aryl Halides. Available from: [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available from: [Link]

• cis-6-Bromo-4-(1-methyl-1H-indol-3-yl). PMC. Available from: [Link]

• Beilstein Journals. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Available from: [Link]

• Organic Letters. Phenyl Hydrazine as Initiator for Direct Arene C–H Arylation via Base Promoted Homolytic Aromatic Substitution. Available from: [Link]

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC. Available from: [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. PMC. Available from: [Link]

• Google Patents. Preparation method of 4-bromo-5-methyl-1H-indazole.

• RSC Publishing. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Available from: [Link]

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC. Available from: [Link]

• RSC Publishing. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Available from: [Link]

• ResearchGate. (PDF) cis-6-Bromo-4-(1-methyl-1H-indol-3-yl)-10,10a-dihydro-1H,4H-2,9-dioxa-3-azabenz[f]azulene. Available from: [Link]

• (2-broMo-5-Methylphenyl)hydrazine hydrochloride — Chemical Substance Information. Available from: [Link]

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The Fischer Indole Synthesis: A Mechanistic and Practical Guide for the Modern Chemist

The enduring legacy of the Fischer indole synthesis, first reported by Emil Fischer and Friedrich Jourdan in 1883, is a testament to its remarkable utility and robustness in the construction of the indole nucleus.[1][2] This heterocyclic motif is a privileged scaffold in a vast array of pharmaceuticals, agrochemicals, and natural products, making a deep understanding of this reaction indispensable for researchers in drug development and the broader chemical sciences.[1][3][4] This guide provides an in-depth exploration of the core mechanistic principles of the Fischer indole synthesis, coupled with practical insights into experimental design and execution.

I. The Core Mechanism: A Cascade of Acid-Catalyzed Transformations

The Fischer indole synthesis is a complex, multi-step process that transforms an arylhydrazine and a carbonyl compound (an aldehyde or a ketone) into an indole under acidic conditions.[5] The reaction can be catalyzed by a variety of Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid (PPA), and p-toluenesulfonic acid (PTSA)) and Lewis acids (e.g., ZnCl₂, BF₃, and FeCl₃).[1][6] The generally accepted mechanism, first proposed by Robinson, proceeds through the following key stages.[7]

Formation of the Phenylhydrazone

The synthesis commences with the condensation of an arylhydrazine with an aldehyde or ketone to form the corresponding phenylhydrazone.[8] This is a standard imine formation reaction, which can be performed as a separate step or, more commonly, in situ.[9] The choice to isolate the hydrazone or proceed with a one-pot synthesis often depends on the stability of the hydrazone and the desired control over the reaction.[1]

Tautomerization to the Ene-hydrazine Intermediate

The resulting phenylhydrazone undergoes an acid-catalyzed tautomerization to its more reactive enamine isomer, the ene-hydrazine.[5][8] This step is crucial as it sets the stage for the key bond-forming event of the synthesis.

The Decisive[10][10]-Sigmatropic Rearrangement

Following protonation of the ene-hydrazine, the reaction's signature step occurs: a[10][10]-sigmatropic rearrangement.[6][8] This pericyclic reaction, analogous to a Cope rearrangement, involves the cleavage of the N-N bond and the formation of a new C-C bond, which establishes the foundational framework of the indole ring.[8] This step is often considered the rate-determining step of the overall synthesis, controlling the amount of indole formed.[7] Isotopic labeling studies have confirmed that the aryl nitrogen (N1) of the starting phenylhydrazine is incorporated into the final indole ring.[5][7]

Aromatization and Cyclization

The di-imine intermediate formed from the sigmatropic rearrangement rapidly undergoes rearomatization to generate a more stable aniline derivative.[6] This is followed by an intramolecular nucleophilic attack of the aniline nitrogen onto the imine carbon, forming a five-membered ring aminoacetal (or aminal) intermediate.[6]

Elimination of Ammonia and Final Product Formation

The final step involves the acid-catalyzed elimination of a molecule of ammonia from the aminoacetal intermediate, leading to the formation of the energetically favorable aromatic indole ring.[5][8]

The entire mechanistic cascade can be visualized as follows:

Caption: A generalized experimental workflow for the Fischer indole synthesis.

IV. Troubleshooting and Optimization

Even with a well-established procedure, challenges can arise. The following provides guidance on common issues.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Purity of starting materials. - Inappropriate acid catalyst or reaction temperature. - Presence of strong electron-withdrawing groups on the phenylhydrazine. - Presence of strong electron-donating groups on the carbonyl component promoting N-N bond cleavage. [11]	- Ensure the purity of arylhydrazine and carbonyl compounds. - Screen different acid catalysts (Brønsted vs. Lewis) and optimize the reaction temperature. - For deactivated hydrazines, consider stronger acid catalysts or higher temperatures. [11] - For substrates prone to N-N cleavage, try a milder Lewis acid catalyst (e.g., ZnCl₂). [11]
Poor or Incorrect Regioselectivity	- Use of an unsymmetrical ketone. - Inappropriate choice of acid catalyst. - Unfavorable steric or electronic effects.	- Carefully select the acid catalyst; its strength can influence the product ratio. [12] - Modify the reaction temperature; lower temperatures may favor the thermodynamically more stable product. [12] - Consider the steric bulk of substituents to predict and control the direction of cyclization. [12]

V. Conclusion

The Fischer indole synthesis has remained a cornerstone of heterocyclic chemistry for over a century due to its reliability and broad scope. [2]A thorough understanding of its intricate, acid-catalyzed mechanism, particularly the key-[10][10]sigmatropic rearrangement, empowers chemists to make informed decisions regarding substrate selection and reaction conditions. By appreciating the subtle interplay of steric and electronic effects, and by employing systematic troubleshooting, researchers can effectively harness this powerful transformation for the synthesis of novel indole-containing molecules with tailored properties, thus continuing its legacy in the fields of drug discovery and materials science.

VI. References

• Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Testbook. Available from: [Link]

• Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Recent Advances in the Regioselective Synthesis of Indoles via C–H Activation/Functionalization. Available from: [Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. Available from: [Link]

• Fischer indole synthesis: significance of choice of acid catalyst. Chemistry Stack Exchange. Available from: [Link]

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. PMC. Available from: [Link]

• Fischer indole synthesis. Wikipedia. Available from: [Link]

• A Mechanistic Model DFT Study Why is an experimental regioselectivity of Fischer Indole Syntheses observed. ResearchGate. Available from: [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. Available from: [Link]

• Fischer indole synthesis applied to the total synthesis of natural products. RSC Publishing. Available from: [Link]

• Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. PubMed. Available from: [Link]

• PROGRESS IN THE FISCHER INDOLE REACTION. A REVIEW. Taylor & Francis. Available from: [Link]

• Fischer Indole Synthesis Mechanism | Organic Chemistry. YouTube. Available from: [Link]

• Indole synthesis: a review and proposed classification. PMC. Available from: [Link]

• The Fischer Indole Synthesis. Chemical Reviews - ACS Publications. Available from: [Link]

• The Catalytic Asymmetric Fischer Indolization. Journal of the American Chemical Society. Available from: [Link]

• Fischer Indole Synthesis Procedure | PDF. Scribd. Available from: [Link]

• Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A. Available from: [Link]

• Fischer indole synthesis in DMSO/AcOH/H 2 O under continuous flow conditions. Available from: [Link]

• Synthesis of indoles. Organic Chemistry Portal. Available from: [Link]

• Interrupted Fischer-Indole Intermediates via Oxyarylation of Alkenyl Boronic Acids. Organic Letters - ACS Publications. Available from: [Link]

• FURTHER EVIDENCE FOR THE DIENONE-IMINE INTERMEDIATE IN THE FISCHER INDOLE SYNTHESIS: AN UNCATALYZED FISCHER REACTION UNDER MILD CONDITIONS. ResearchGate. Available from: [Link]

• Straightforward synthesis of N-arylindoles via one-pot Fischer indolisation–indole N-arylation. RSC Publishing. Available from: [Link]

• A three-component Fischer indole synthesis. PubMed. Available from: [Link]

• Synthesis, Reactions and Medicinal Uses of Indole. Pharmaguideline. Available from: [Link]

• An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne. Organic Syntheses Procedure. Available from: [Link]

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• Fischer indole synthesis in the absence of a solvent. SciSpace. Available from: [Link]

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Role of hydrazine derivatives in heterocyclic chemistry

The Binucleophilic Blueprint: Engineering Heterocycles via Hydrazine Derivatives

Abstract Hydrazine ( N2​H4​ ) and its substituted derivatives serve as foundational binucleophiles in heterocyclic chemistry. Their unique α -effect and dual-nitrogen nucleophilicity make them indispensable for constructing 5- and 6-membered nitrogenous heterocycles, most notably pyrazoles, triazoles, and pyridazines. This technical guide explores the mechanistic causality governing hydrazine-driven cyclocondensations, with a specific focus on controlling regioselectivity in drug discovery workflows.

Mechanistic Causality: The Knorr Pyrazole Synthesis

The reaction between 1,3-dicarbonyl compounds (or their equivalents) and substituted hydrazines—known as the Knorr pyrazole synthesis—is the primary synthetic engine for generating pyrazole cores[1]. However, the defining challenge of this reaction is regioselectivity.

When an unsymmetrical 1,3-diketone reacts with a mono-substituted hydrazine (e.g., phenylhydrazine), the reaction can yield two distinct structural isomers: the 1,3-substituted and 1,5-substituted pyrazoles[2].

Causality of Isomerization: This divergence is dictated by a kinetic competition. The terminal NH2​ of the hydrazine is generally more nucleophilic than the internal NH−R group due to lower steric hindrance. However, the two carbonyl carbons of the unsymmetrical diketone possess different electrophilicities. The regiochemical outcome depends entirely on which nitrogen attacks which carbonyl first. If steric and electronic biases are not properly managed, the result is an intractable mixture of regioisomers, which severely complicates downstream pharmaceutical applications[2].

Recent transient flow experiments have further demystified this process, revealing that the kinetics of the Knorr synthesis are highly complex, often involving autocatalytic pathways and the formation of transient, non-first-order intermediates prior to final aromatization[3].

Strategic Optimization of Regioselectivity

To force the reaction pathway toward a single desired regioisomer, chemists must manipulate the transition state energies through precise environmental controls.

Solvent Causality: Traditional protocols rely on protic solvents like ethanol, which often fail to adequately differentiate the transition states of competing pathways. By switching to fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP), chemists can dramatically alter the outcome. These solvents act as strong hydrogen-bond donors, selectively stabilizing specific tetrahedral intermediates and directing the cyclization[2].

Table 1: Quantitative Impact of Reaction Parameters on Pyrazole Regioselectivity

Reaction Parameter	Condition	Mechanistic Rationale	Typical Regiomeric Ratio (1,5- vs 1,3-)
Solvent	Ethanol (Neutral)	Standard condensation; poor differentiation of competing transition states.	~ 60:40 to 50:50
Solvent	TFE / HFIP	Fluorinated alcohols act as strong H-bond donors, stabilizing the rate-determining intermediate.	> 90:10
pH / Catalyst	Acetic Acid (pH 4-5)	Protonates the more electron-rich carbonyl, directing the initial nucleophilic attack.	~ 85:15
Substrate	Bulky R1​ Group	Steric hindrance physically blocks the terminal NH2​ from attacking the adjacent carbonyl.	> 95:5

Workflow: Regioselectivity Troubleshooting

Workflow for optimizing regioselectivity in Knorr pyrazole synthesis.

Self-Validating Experimental Protocol: Synthesis of 1,5-Diarylpyrazoles

This methodology is a cornerstone in the synthesis of cyclooxygenase-2 (COX-2) inhibitors, such as celecoxib and its derivatives[1][4].

Self-Validating Design: This two-step protocol intentionally isolates the chalcone intermediate. By ensuring the complete consumption of the starting materials before introducing the hydrazine derivative, we eliminate competitive side reactions and guarantee that the binucleophile only reacts with the pre-formed α,β -unsaturated system.

Step 1: Formation of the Electrophilic Core (Chalcone)

• Reaction Setup: Dissolve the acetophenone derivative (1.0 eq) and aryl aldehyde (1.0 eq) in high-purity ethanol[4].

• Base Addition: Add an aqueous solution of NaOH dropwise to the stirred mixture at room temperature.

  • Causality: The base catalyzes an aldol condensation. Dropwise addition maintains a low concentration of the enolate, preventing the self-condensation of the acetophenone.

• Validation Checkpoint: Continue stirring for 2-4 hours. The reaction is validated as complete when a thick, solid precipitate forms. Filter the chalcone, wash with cold water until the filtrate reaches a neutral pH, and dry[4].

Step 2: Hydrazine Cyclization and Aromatization

• Reaction Setup: Suspend the purified chalcone (1.0 eq) in acetic acid or ethanol.

• Hydrazine Addition: Add the substituted hydrazine (e.g., 4-sulfonamidophenyl hydrazine hydrochloride, 1.1 eq)[4].

  • Causality: The terminal NH2​ of the hydrazine performs a Michael addition on the β -carbon of the chalcone. This is followed by intramolecular cyclization at the carbonyl carbon. If acetic acid is used, it serves a dual purpose: acting as the solvent and providing mild acid catalysis to increase the electrophilicity of the carbonyl group.

• Execution & Validation: Heat the mixture to reflux for 6-12 hours, monitoring consumption via TLC. Upon completion, pour the hot mixture into ice water.

  • Validation: The sudden thermal and solvent shock forces the highly hydrophobic 1,5-diarylpyrazole to precipitate instantly, while unreacted hydrazine salts remain dissolved in the aqueous phase. Collect the solid by filtration and purify via recrystallization[4].

Conclusion

Hydrazine derivatives are not merely passive building blocks; they are highly tunable binucleophiles whose reactivity dictates the architecture of complex heterocycles. By understanding the kinetic and thermodynamic parameters that govern their cyclocondensations—such as solvent hydrogen-bonding capacity and transient intermediate stability—scientists can predictably engineer regioselective pathways crucial for modern drug discovery.

References

• Title: Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow Source: RSC Publishing URL: [Link]

• Title: A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives Source: MDPI URL: [Link]

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The Architecture of the Indole Nucleus: A Technical Guide to the Synthesis of Bioactive Indoles

Executive Summary: The Indole Scaffold in Drug Discovery

The indole nucleus—a bicyclic heterocycle comprising a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring—is one of the most privileged scaffolds in medicinal chemistry[1]. Its unique ability to mimic peptide structures and bind reversibly to protein targets makes it ubiquitous in both natural products (e.g., tryptophan, serotonin) and synthetic pharmaceuticals (e.g., sumatriptan, indomethacin)[1].

This technical guide explores the mechanistic causality, quantitative performance, and self-validating experimental protocols of the most critical indole synthesis methodologies. By understanding the physical chemistry and electronic demands of these reactions, researchers can rationally select and optimize synthetic routes for novel bioactive indoles.

Mechanistic Foundations of Indole Synthesis

The Fischer Indole Synthesis: Acid-Catalyzed Sigmatropic Rearrangement

First reported in 1883, the Fischer indole synthesis remains the industrial standard for constructing the indole core, particularly for the synthesis of antimigraine triptan drugs[2][3].

Causality & Mechanism: The reaction is driven by the acid-catalyzed cyclization of an arylhydrazone (derived from an arylhydrazine and a ketone)[2]. The choice of acid (Brønsted acids like H₂SO₄ or Lewis acids like ZnCl₂) is critical: the acid protonates/coordinates the imine nitrogen, forcing tautomerization into an ene-hydrazine (enamine)[3]. This intermediate is electronically primed for a highly concerted [3,3]-sigmatropic rearrangement —the key C-C bond-forming step that breaks the N-N bond and establishes the indole framework[2]. Subsequent intramolecular cyclization forms a cyclic aminal, which aromatizes by expelling ammonia gas[4].

Mechanistic workflow of the Fischer Indole Synthesis.

The Larock Annulation: Palladium-Catalyzed Regioselectivity

While the Fischer synthesis is robust, it struggles with regioselectivity when unsymmetrical ketones are used[4]. The Larock indole synthesis solves this by utilizing organometallic chemistry to couple o-iodoanilines with internal alkynes[5].

Causality & Mechanism: The reaction relies on a Pd(0)/Pd(II) catalytic cycle. The bulky iodine atom on the aniline facilitates rapid oxidative addition to Pd(0). The regioselectivity of the subsequent alkyne insertion is dictated strictly by steric hindrance: the bulkier substituent (R_L) of the alkyne positions itself adjacent to the palladium center to minimize steric clash with the aryl ring[5]. This predictable electronic and steric differentiation allows for the precise synthesis of highly functionalized 2,3-disubstituted indoles[5].

Catalytic cycle of the Pd-catalyzed Larock Indole Synthesis.

Modern Advances: Transition-Metal C-H Activation

Recent breakthroughs have eliminated the need for pre-halogenated starting materials. Cationic Ruthenium(II) catalysts can drive oxidative C–H/N–H bond functionalizations of simple anilines with alkynes[6]. By utilizing removable directing groups (e.g., 2-pyrimidyl), the Ru(II) complex is guided directly to the ortho C-H bond, forming a ruthenacycle intermediate that yields bioactive indoles with exceptional atom economy, even in sustainable solvents like water[6].

Quantitative Data & Strategy Selection

To rationally select a synthetic route, researchers must weigh catalyst cost, substrate scope, and regiochemical control. The table below summarizes the quantitative parameters of the discussed methodologies.

Synthesis Method	Key Catalyst / Reagent	Substrate Scope	Regioselectivity	Typical Yields	Bioactive Target Example
Fischer Indole	ZnCl₂, PPA, or H₂SO₄	Arylhydrazines + Ketones	Moderate (Depends on ketone symmetry)	60–85%	Sumatriptan, Indomethacin[2][3]
Larock Annulation	Pd(OAc)₂ (2.5 mol%)	o-Iodoanilines + Internal Alkynes	High (Sterically driven)	70–98%	Frovatriptan precursors[5]
Ru-Catalyzed C-H	[Ru(p-cymene)Cl₂]₂	Anilines + Alkynes (Water solvent)	High (Directing group mediated)	65–90%	Complex alkaloid scaffolds[6]

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that physical observations at each step confirm the chemical causality of the reaction.

Protocol A: Fischer Synthesis of 2-Phenylindole

Objective: Synthesize a 2-substituted indole via Lewis acid catalysis.

• Hydrazone Formation: Combine acetophenone (4.0 g, 33 mmol) and phenylhydrazine (3.6 g, 33 mmol) in 80 mL of 95% ethanol. Warm on a steam bath for 1 hour[2].

  • Causality: Ethanol acts as a protic solvent to stabilize the transition state of the condensation.

  • Validation Checkpoint: Upon cooling in an ice bath, the formation of a crystalline solid (phenylhydrazone) physically validates successful condensation[2].

• Acid-Catalyzed Cyclization: Mix the isolated phenylhydrazone with anhydrous Zinc Chloride (ZnCl₂) in a beaker. Heat the mixture in an oil bath to 170°C.

  • Causality: ZnCl₂ coordinates to the imine nitrogen, increasing electrophilicity and driving tautomerization to the ene-hydrazine required for the [3,3]-sigmatropic shift[4].

  • Validation Checkpoint: The solid mass will liquefy within 3-4 minutes, accompanied by the vigorous evolution of white fumes (ammonia gas). This gas evolution is the macroscopic proof of the final aromatization step[2].

• Quenching & Isolation: Pour the hot mixture into 400 mL of water containing 50 mL glacial acetic acid and 5 mL concentrated HCl.

  • Causality: The acidic aqueous quench dissolves the zinc salts, preventing heavy metal contamination of the organic product[2].

  • Validation Checkpoint: Precipitation of crude 2-phenylindole, which is subsequently collected by filtration and recrystallized from hot ethanol.

Protocol B: Larock Annulation for 2,3-Disubstituted Indoles

Objective: Regioselective synthesis using Pd-catalysis.

• Catalyst Activation: In a Schlenk flask under inert atmosphere, combine Pd(OAc)₂ (2.5 mol%), a base (e.g., Na₂CO₃, 5.0 equiv), and a chloride source (e.g., n-Bu₄NCl, 1.0 equiv) in DMF[5].

  • Causality: The chloride source provides ligands that stabilize the active Pd(0) species, preventing catalyst aggregation (palladium black formation) and modulating the oxidative addition rate[5].

• Coupling Reaction: Add 2-iodoaniline (0.5 mmol) and the internal alkyne (0.5–2.5 mmol). Heat the mixture to 100°C for 12–72 hours[5].

  • Causality: The base neutralizes the HI generated during the reductive elimination step, preventing catalyst poisoning[5].

  • Validation Checkpoint: TLC monitoring will show the complete disappearance of the highly UV-active 2-iodoaniline starting material.

• Purification: Dilute the cooled mixture with water, extract with ethyl acetate, dry over MgSO₄, and purify via silica gel flash chromatography.

  • Validation Checkpoint: ¹H NMR spectroscopy of the purified product will confirm the absence of the aniline -NH₂ protons (~3.5 ppm) and the appearance of the highly deshielded indole -NH proton (broad singlet, ~8.0-10.0 ppm).

References

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Protocols & Analytical Methods

Fischer indole synthesis protocol with (5-Bromo-2-methylphenyl)hydrazine

An Application Note and Protocol for the Synthesis of 6-Bromo-2,3-dimethyl-1H-indole via Fischer Indole Synthesis

Introduction

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry since its discovery by Emil Fischer in 1883, remains a premier method for the construction of the indole nucleus.[1][2] This acid-catalyzed reaction, which transforms arylhydrazines and carbonyl compounds into indoles, is fundamental to the synthesis of a vast array of pharmaceuticals, agrochemicals, and natural products.[3][4] The indole scaffold is a privileged structure in medicinal chemistry, appearing in drugs such as the anti-migraine triptans and the anti-inflammatory agent Indomethacin.[1][4]

This application note provides a detailed protocol for the synthesis of 6-bromo-2,3-dimethyl-1H-indole using (5-Bromo-2-methylphenyl)hydrazine and butan-2-one. Bromo-substituted indoles are valuable intermediates, serving as precursors for more complex molecules through cross-coupling reactions and other transformations.[5][6] This guide is designed for researchers in organic synthesis and drug development, offering in-depth mechanistic insights and a robust, step-by-step experimental procedure.

Reaction Scheme

The overall transformation is the acid-catalyzed cyclization of the hydrazone formed from (5-Bromo-2-methylphenyl)hydrazine and butan-2-one.

(5-Bromo-2-methylphenyl)hydrazine + Butan-2-one → 6-Bromo-2,3-dimethyl-1H-indole

Mechanism of the Fischer Indole Synthesis

The reaction proceeds through a well-established multi-step mechanism, initiated by the formation of an arylhydrazone, which then undergoes a key sigmatropic rearrangement under acidic conditions.[1][7][8]

• Hydrazone Formation: The reaction begins with the condensation of (5-Bromo-2-methylphenyl)hydrazine with butan-2-one to form the corresponding arylhydrazone.[3][8]

• Tautomerization: The hydrazone tautomerizes to its enamine (or 'ene-hydrazine') form. This step is crucial as it sets up the molecule for the subsequent rearrangement.[1][7]

• [2][2]-Sigmatropic Rearrangement: After protonation of the enamine, the key bond-forming event occurs: a[2][2]-sigmatropic rearrangement. This concerted pericyclic reaction forms a new carbon-carbon bond and temporarily disrupts the aromaticity of the benzene ring, yielding a di-imine intermediate.[1][2][7]

• Aromatization and Cyclization: The di-imine intermediate rearomatizes, followed by an intramolecular nucleophilic attack of an amino group onto an imine carbon, forming a five-membered ring aminal intermediate.[1]

• Ammonia Elimination: Under the acidic conditions, the aminal eliminates a molecule of ammonia (NH₃), leading to the formation of the stable, aromatic indole ring.[1][3]

Caption: The reaction mechanism of the Fischer Indole Synthesis.

Experimental Protocol

This protocol details the synthesis of 6-bromo-2,3-dimethyl-1H-indole. The procedure involves the in-situ formation of the hydrazone followed by acid-catalyzed cyclization.

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
(5-Bromo-2-methylphenyl)hydrazine	752200-75-2	201.07	10.0	1.0
Butan-2-one (MEK)	78-93-3	72.11	11.0	1.1
p-Toluenesulfonic acid monohydrate	6192-52-5	190.22	20.0	2.0
Toluene	108-88-3	92.14	-	-
Saturated Sodium Bicarbonate Solution	-	-	-	-
Ethyl Acetate	141-78-6	88.11	-	-
Brine	-	-	-	-
Anhydrous Sodium Sulfate	7757-82-6	142.04	-	-

Equipment

• Round-bottom flask (100 mL) with a reflux condenser and magnetic stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for extraction and filtration

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography setup

Procedure

• Reaction Setup: To a 100 mL round-bottom flask, add (5-Bromo-2-methylphenyl)hydrazine (2.01 g, 10.0 mmol) and toluene (40 mL). Stir the mixture at room temperature until the hydrazine is dissolved.

• Hydrazone Formation: Add butan-2-one (0.79 g, 11.0 mmol, 1.1 eq) to the solution. Stir the reaction mixture at room temperature for 30 minutes. The formation of the hydrazone can be monitored by TLC.

• Acid-Catalyzed Cyclization: Add p-toluenesulfonic acid monohydrate (3.80 g, 20.0 mmol, 2.0 eq) to the flask.

  • Scientist's Note: p-Toluenesulfonic acid acts as a strong Brønsted acid catalyst to facilitate the rearrangement and cyclization steps.[1] An excess is used to ensure the reaction goes to completion. Solvent-free conditions with p-toluenesulfonic acid have also been reported to be effective.[9]

• Heating: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 110 °C) using a heating mantle or oil bath. Maintain reflux for 2-4 hours.

  • Scientist's Note: The reaction progress should be monitored by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent). The disappearance of the hydrazone intermediate and the appearance of a new, lower Rf spot indicates product formation.

• Workup - Quenching and Extraction: a. Once the reaction is complete, cool the mixture to room temperature. b. Carefully pour the reaction mixture into a separatory funnel containing 100 mL of saturated sodium bicarbonate solution to neutralize the acid. c. Extract the aqueous layer with ethyl acetate (3 x 50 mL). d. Combine the organic layers and wash with brine (50 mL).

  • Scientist's Note: An alternative, more environmentally friendly workup involves using toluene as both a co-solvent and the extraction solvent, which can reduce wastewater production.[10]

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes. Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water) can be employed.[11]

Caption: The experimental workflow for the synthesis of 6-Bromo-2,3-dimethyl-1H-indole.

Safety Precautions

• (5-Bromo-2-methylphenyl)hydrazine: Harmful if swallowed.[12] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Phenylhydrazines (General): Phenylhydrazine and its derivatives are toxic and should be handled with care in a well-ventilated fume hood. They can be skin sensitizers and are suspected carcinogens.[13]

• Toluene: Flammable liquid and vapor. Causes skin irritation and can cause drowsiness or dizziness.

• p-Toluenesulfonic acid: Corrosive. Causes severe skin burns and eye damage.

• Butan-2-one (MEK): Highly flammable liquid and vapor. Causes serious eye irritation.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[12][13][14]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Yield	Inactive catalyst or insufficient heating.	Use fresh p-toluenesulfonic acid. Ensure the reaction reaches and maintains reflux temperature. Increase reaction time.
Decomposition of starting material or product.	Use a milder acid catalyst (e.g., zinc chloride) or a lower reaction temperature.[15]
Formation of Byproducts	Side reactions due to harsh acidic conditions.	Screen different acid catalysts and solvents. Acetic acid can serve as both catalyst and solvent.[3][15]
Difficult Purification	Impurities with similar polarity to the product.	Optimize the solvent system for column chromatography, potentially using a different solvent system or a gradient elution.[16]

Conclusion

The Fischer indole synthesis is a powerful and versatile method for constructing the indole core. The protocol described provides a reliable procedure for the synthesis of 6-bromo-2,3-dimethyl-1H-indole, a valuable intermediate for further chemical exploration. By understanding the underlying mechanism and paying close attention to the reaction conditions, researchers can effectively utilize this classic reaction to access a wide range of substituted indoles for applications in drug discovery and materials science.

References

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• Design synthesis and application of anti-tumor compound 6-bromo-indole-3-carbinol. [Link]

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Application Notes and Protocols for the Reaction of (5-Bromo-2-methylphenyl)hydrazine with Ketones and Aldehydes

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Fischer Indole Synthesis

The reaction of (5-bromo-2-methylphenyl)hydrazine with ketones and aldehydes is a cornerstone transformation in modern organic and medicinal chemistry. This reaction proceeds via the Fischer indole synthesis, a powerful and versatile method for constructing the indole scaffold.[1] Discovered by Hermann Emil Fischer in 1883, this acid-catalyzed cyclization of a phenylhydrazone remains a highly relevant and frequently employed strategy for accessing a diverse array of indole derivatives.[2] The indole nucleus is a privileged structure in drug discovery, forming the core of numerous natural products and synthetic pharmaceuticals with a wide spectrum of biological activities.[3][4]

The specific use of (5-bromo-2-methylphenyl)hydrazine as the starting material is of particular strategic value. The resulting 6-bromo-7-methyl-substituted indoles are valuable intermediates, where the bromine atom serves as a versatile handle for further functionalization through various cross-coupling reactions, and the methyl group can influence the molecule's conformation and metabolic stability.[3][4] This guide provides a comprehensive overview of the reaction mechanism, detailed experimental protocols, and key considerations for successfully employing this reaction in a research and development setting.

The Core Reaction Mechanism: A Stepwise Perspective

The Fischer indole synthesis is a sophisticated reaction cascade that transforms a (substituted) phenylhydrazine and a carbonyl compound into an indole under acidic conditions.[5][6] The generally accepted mechanism involves several key steps:

• Phenylhydrazone Formation: The reaction initiates with the acid-catalyzed condensation of (5-bromo-2-methylphenyl)hydrazine with a ketone or aldehyde to form the corresponding (5-bromo-2-methylphenyl)hydrazone. This is a reversible reaction where the removal of water drives the equilibrium towards the product.[1][7]

• Tautomerization to the Ene-hydrazine: The phenylhydrazone then undergoes tautomerization to its more reactive enamine isomer, the ene-hydrazine.[6]

• [2][2]-Sigmatropic Rearrangement: This is the crucial bond-forming step. The protonated ene-hydrazine undergoes a[2][2]-sigmatropic rearrangement, which disrupts the aromaticity of the benzene ring and forms a new carbon-carbon bond.[8] This step is often the rate-determining step of the overall reaction.[1]

• Rearomatization and Cyclization: The intermediate di-imine rearomatizes to a more stable aniline derivative. Subsequent intramolecular nucleophilic attack by the aniline nitrogen onto the imine carbon leads to the formation of a five-membered ring.[7]

• Elimination of Ammonia: Finally, under the acidic conditions, the resulting aminal eliminates a molecule of ammonia to generate the stable, aromatic indole ring.[2][6]

Caption: Reaction pathway of the Fischer indole synthesis.

Experimental Protocols

The success of the Fischer indole synthesis is highly dependent on the choice of catalyst, solvent, and reaction temperature. A variety of Brønsted and Lewis acids can be employed to catalyze the reaction.[5]

Protocol 1: General Procedure for the Synthesis of 6-Bromo-7-methylindoles using a Brønsted Acid Catalyst

This protocol provides a general method for the reaction of (5-bromo-2-methylphenyl)hydrazine with a ketone or aldehyde using a Brønsted acid like acetic acid or a mixture of acetic acid and hydrochloric acid.

Materials:

• (5-Bromo-2-methylphenyl)hydrazine (1.0 eq)

• Ketone or aldehyde (1.0-1.2 eq)

• Glacial acetic acid (as solvent)

• Concentrated hydrochloric acid (optional, as co-catalyst)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Silica gel for column chromatography

Procedure:

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve (5-bromo-2-methylphenyl)hydrazine (1.0 eq) in glacial acetic acid.

• Addition of Carbonyl Compound: To the stirred solution, add the ketone or aldehyde (1.0-1.2 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux. Monitor the progress of the reaction by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the reactivity of the carbonyl compound.[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into an ice-water mixture.

• Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases and the pH is approximately 7-8.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the desired 6-bromo-7-methylindole.

Caption: Experimental workflow for the synthesis of 6-bromo-7-methylindoles.

Protocol 2: Fischer Indole Synthesis using a Lewis Acid Catalyst

In some cases, a Lewis acid catalyst such as zinc chloride (ZnCl₂) can be advantageous.

Materials:

• (5-Bromo-2-methylphenyl)hydrazine (1.0 eq)

• Ketone or aldehyde (1.0-1.2 eq)

• Anhydrous zinc chloride (ZnCl₂) (1.0-2.0 eq)

• Anhydrous ethanol or another suitable solvent

• Ammonium hydroxide solution

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reactant Mixture: To a solution of (5-bromo-2-methylphenyl)hydrazine (1.0 eq) and the ketone or aldehyde (1.0-1.2 eq) in anhydrous ethanol, add anhydrous zinc chloride (1.0-2.0 eq) portion-wise with stirring.

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC.

• Work-up: After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Neutralization and Extraction: To the residue, add water and an organic solvent. Neutralize the mixture with an ammonium hydroxide solution and extract the product into the organic layer.

• Washing and Drying: Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the solvent and purify the crude product by column chromatography.

Data Presentation: Representative Examples

Phenylhydrazine Derivative	Carbonyl Compound	Catalyst/Solvent	Reaction Conditions	Product	Yield (%)
p-Tolylhydrazine hydrochloride	Isopropyl methyl ketone	Glacial Acetic Acid	Reflux, 2.25 h	2,3,3,5-Tetramethylindolenine	High
p-Nitrophenylhydrazine hydrochloride	Isopropyl methyl ketone	Acetic Acid / HCl	Reflux, 4 h	2,3,3-trimethyl-5-nitroindolenine	30
Phenylhydrazine	Acetone	Zinc Chloride / Ethanol	Stirring, 1 h	2-Methylindole	79.48
Phenylhydrazine	Heptan-2-one	Sodium Hydrogen Sulphate / Water	100°C, 7 h	2-Methyl-3-butylindole	62

Note: The yields and reaction conditions in the table are for illustrative purposes and may vary for the reaction with (5-bromo-2-methylphenyl)hydrazine. Optimization for specific substrates is recommended.

Causality Behind Experimental Choices and Field-Proven Insights

• Choice of Acid Catalyst: The selection of the acid catalyst is crucial. Brønsted acids like acetic acid, sulfuric acid, or polyphosphoric acid are commonly used.[5] Lewis acids such as zinc chloride, boron trifluoride, and aluminum chloride are also effective.[2] The choice often depends on the stability of the starting materials and the desired reaction rate. For sensitive substrates, milder conditions with weaker acids may be necessary.

• Solvent Selection: The choice of solvent can influence the reaction outcome. High-boiling point solvents are often used to facilitate the high temperatures required for the cyclization step.[9] In some cases, the reaction can be performed neat or under solvent-free conditions.[10]

• Substituent Effects: The electronic nature of substituents on the phenylhydrazine ring can impact the reaction rate. Electron-donating groups, such as the methyl group in (5-bromo-2-methylphenyl)hydrazine, generally accelerate the reaction by increasing the electron density of the aniline intermediate, which facilitates the key[2][2]-sigmatropic rearrangement.[7] Conversely, strong electron-withdrawing groups can hinder the reaction.[7]

• Regioselectivity with Unsymmetrical Ketones: When using unsymmetrical ketones, the formation of two regioisomeric indole products is possible. The regiochemical outcome is often influenced by the relative stability of the intermediate ene-hydrazines and the steric hindrance around the carbonyl group.[7]

Applications in Drug Development

The 6-bromo-7-methylindole scaffold synthesized from (5-bromo-2-methylphenyl)hydrazine is a valuable building block in drug discovery. The bromine atom can be readily transformed into other functional groups via palladium-catalyzed cross-coupling reactions, allowing for the rapid generation of diverse compound libraries for biological screening.[11] Bromo-indole derivatives have demonstrated a wide range of biological activities, including potential as anticancer and anti-inflammatory agents.[3][12]

Conclusion

The Fischer indole synthesis of (5-bromo-2-methylphenyl)hydrazine with ketones and aldehydes is a robust and highly valuable transformation for the synthesis of functionalized indoles. A thorough understanding of the reaction mechanism and the influence of reaction parameters is essential for achieving optimal results. The provided protocols offer a solid foundation for researchers to explore the synthesis of novel 6-bromo-7-methylindole derivatives for applications in drug discovery and materials science.

References

• Fischer indole synthesis - Wikipedia. (n.d.). Retrieved from [Link]

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Synthesis of hydrazones from (5-Bromo-2-methylphenyl)hydrazine for biological screening

An In-Depth Guide to the Synthesis and Biological Evaluation of Hydrazones Derived from (5-Bromo-2-methylphenyl)hydrazine

Authored by: A Senior Application Scientist

Abstract

Hydrazones represent a versatile and highly privileged scaffold in medicinal chemistry, demonstrating a vast spectrum of biological activities including antimicrobial, anticonvulsant, and anticancer properties.[1][2][3][4] The functional core of hydrazones, the azomethine group (–NHN=CH–), provides a unique platform for structural modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.[5][6] This application note provides a comprehensive, field-proven guide for the synthesis of a library of novel hydrazone derivatives starting from (5-Bromo-2-methylphenyl)hydrazine. The strategic inclusion of a bromine atom and a methyl group on the phenyl ring offers a nuanced starting point; the bromine can serve as a lipophilic moiety or a handle for further synthetic transformations (e.g., cross-coupling reactions), while the methyl group influences the electronic and steric profile of the molecule.

This document details a robust, step-by-step protocol for the acid-catalyzed condensation of (5-Bromo-2-methylphenyl)hydrazine with various aldehydes and ketones. It emphasizes not only the procedural steps but also the underlying chemical principles that govern the reaction. Furthermore, it outlines a standard protocol for the preliminary biological evaluation of these newly synthesized compounds, using the widely adopted MTT assay for in vitro anticancer screening as a primary example.[7]

Rationale and Strategic Approach

The synthesis of a chemical library, rather than a single compound, is a cornerstone of modern drug discovery. By reacting a single hydrazine precursor with a diverse panel of carbonyl compounds (aldehydes and ketones), we can efficiently generate a multitude of structurally related hydrazones. This approach allows for a systematic exploration of the structure-activity relationship (SAR), identifying which structural modifications lead to enhanced biological activity.

The choice of (5-Bromo-2-methylphenyl)hydrazine as the starting material is deliberate. The substitution pattern on the aromatic ring is critical for modulating the biological efficacy of the final hydrazone derivatives.

• The Bromo Group: Halogens, particularly bromine, can increase the lipophilicity of a molecule, potentially enhancing its ability to cross cell membranes. It is also an excellent leaving group in palladium-catalyzed cross-coupling reactions, opening avenues for late-stage diversification of promising lead compounds.

• The Methyl Group: This group, positioned ortho to the hydrazine moiety, can introduce steric hindrance that may influence the conformation of the final hydrazone, potentially leading to more selective binding with biological targets. It also acts as a weak electron-donating group, subtly modifying the electronic properties of the aromatic ring.

Caption: Strategic workflow for generating and screening a hydrazone library.

Synthesis Protocol: From Precursor to Purified Compound

This section details the standard procedure for synthesizing hydrazones via condensation. The reaction is robust and generally high-yielding.

Materials and Equipment

Reagents:

• (5-Bromo-2-methylphenyl)hydrazine hydrochloride (or free base)

• A selection of aromatic and aliphatic aldehydes/ketones (e.g., benzaldehyde, 4-chlorobenzaldehyde, 2-hydroxy-1-naphthaldehyde, cyclohexanone)

• Absolute Ethanol (or Methanol)

• Glacial Acetic Acid (Catalyst)

• Solvents for Thin Layer Chromatography (TLC) (e.g., Hexane:Ethyl Acetate mixture)

• Solvents for Recrystallization (e.g., Ethanol, Methanol, DMF/Ethanol mixture)

Equipment:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer and hotplate

• TLC plates (Silica gel 60 F254) and development chamber

• UV lamp for TLC visualization

• Büchner funnel and vacuum filtration apparatus

• Standard laboratory glassware

• Melting point apparatus

• Analytical instruments for characterization (NMR, FT-IR, MS)

General Synthesis Procedure

The synthesis of hydrazones from hydrazines and carbonyl compounds is a classic condensation reaction that proceeds in two main stages: nucleophilic addition of the hydrazine to the carbonyl carbon, followed by the elimination of a water molecule to form the C=N double bond. The use of a catalytic amount of acid protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic and accelerating the initial addition step.[8]

Caption: General reaction scheme for hydrazone synthesis.

Step-by-Step Method:

• Reactant Preparation: In a round-bottom flask, dissolve (5-Bromo-2-methylphenyl)hydrazine hydrochloride (1.0 eq.) in a minimal amount of absolute ethanol (approx. 15-20 mL per gram of hydrazine). Stir the solution using a magnetic stirrer.

  • Causality: Ethanol is an excellent solvent for both reactants and the final product, and its boiling point is suitable for reflux conditions. If using the hydrochloride salt, the protic solvent helps in its dissolution.

• Addition of Carbonyl Compound: To this solution, add the desired aldehyde or ketone (1.0 - 1.1 eq.). A slight excess of the carbonyl compound can be used to ensure the complete consumption of the more valuable hydrazine starting material.

• Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture.

  • Causality: The acid catalyst is crucial for protonating the carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon, thereby accelerating the rate-limiting nucleophilic attack by the hydrazine nitrogen.

• Reaction Execution: Equip the flask with a condenser and reflux the mixture with constant stirring for a period of 2-6 hours.

  • Causality: Refluxing provides the necessary thermal energy (activation energy) to drive the dehydration step, which is often reversible. The elevated temperature ensures the reaction proceeds to completion.

• Monitoring Progress: The reaction's progress should be monitored by Thin Layer Chromatography (TLC). Take small aliquots from the reaction mixture at regular intervals and spot them on a TLC plate, eluting with a suitable solvent system (e.g., 4:1 Hexane:Ethyl Acetate). The disappearance of the starting material spots and the appearance of a new, single product spot indicate the reaction is complete.

• Isolation: After completion, allow the mixture to cool to room temperature. The hydrazone product, which is typically a solid, will often precipitate out of the solution. The flask can be placed in an ice bath to maximize precipitation.

• Purification:

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the crude product with a small amount of cold ethanol to remove any unreacted starting materials and the acetic acid catalyst.

  • For higher purity, recrystallize the product from a suitable solvent (e.g., ethanol, methanol, or an ethanol/DMF mixture).[7]

• Drying and Characterization: Dry the purified crystalline product in a vacuum oven. Characterize the final compound to confirm its identity and purity using appropriate analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[7]

Safety and Handling

Hydrazine derivatives must be handled with care, as many are toxic and potential carcinogens.[9][10][11]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.

• Ventilation: All steps, especially those involving heating or handling of the solid hydrazine, should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.

• (5-Bromo-2-methylphenyl)hydrazine: This compound is classified as harmful if swallowed and can cause skin and eye irritation.[12] Avoid contact with skin and eyes.[13]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Protocol for Biological Screening: In Vitro Anticancer Activity

Once a library of hydrazones is synthesized and characterized, the next critical step is to evaluate their biological activity. The MTT assay is a colorimetric, cell-based assay that is widely used to assess the cytotoxic effects of chemical compounds on cancer cell lines.[7]

Principle of the MTT Assay

The assay measures the metabolic activity of cells. The yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), is reduced by mitochondrial dehydrogenases in living, metabolically active cells into a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells. By measuring the absorbance of the formazan solution, one can quantify the extent of cell death induced by the test compounds.

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Experimental Protocol for MTT Assay

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well microplates at a density of 5,000 to 10,000 cells per well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[7]

• Compound Preparation: Prepare 10 mM stock solutions of the synthesized hydrazones in sterile DMSO. From these stocks, prepare serial dilutions in the complete cell culture medium to achieve the desired final concentrations for testing (e.g., 0.1, 1, 10, 50, 100 µM).[7]

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same percentage of DMSO used for the compounds) and a positive control (a known anticancer drug like Doxorubicin or Cisplatin).[7][14]

• Incubation: Incubate the plates for 48 to 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the purple formazan crystals. Gently agitate the plate to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration required to inhibit cell growth by 50%).

Data Presentation and Interpretation

The results from the biological screening should be organized systematically to facilitate SAR analysis. A summary table is an effective way to present the data.

Table 1: Hypothetical Screening Data for a Library of Hydrazones Derived from (5-Bromo-2-methylphenyl)hydrazine against the MCF-7 Cancer Cell Line.

Compound ID	Carbonyl Precursor (R-CHO)	R Group	Molecular Weight ( g/mol )	IC₅₀ (µM)
HZ-01	Benzaldehyde	Phenyl	317.20	25.4
HZ-02	4-Chlorobenzaldehyde	4-Chlorophenyl	351.64	12.8
HZ-03	4-Methoxybenzaldehyde	4-Methoxyphenyl	347.23	35.1
HZ-04	4-Nitrobenzaldehyde	4-Nitrophenyl	362.19	8.5
HZ-05	2-Hydroxy-1-naphthaldehyde	2-Hydroxy-1-naphthyl	407.27	5.2
HZ-06	Cyclohexanone	Cyclohexylidene	311.24	> 100
Doxorubicin	- (Positive Control)	-	543.52	0.8

Interpretation: From this hypothetical data, one can draw preliminary conclusions. For instance, the presence of an electron-withdrawing group at the para-position of the phenyl ring (HZ-02 and HZ-04) appears to enhance cytotoxic activity compared to the unsubstituted analog (HZ-01). The bulky, electron-rich naphthyl group (HZ-05) shows the most promising activity in this series. The aliphatic derivative (HZ-06) is inactive, suggesting that an aromatic system on the carbonyl side is crucial for activity in this scaffold. These initial findings can guide the synthesis of a second-generation library to further optimize the lead compounds.

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Use of (5-Bromo-2-methylphenyl)hydrazine in the synthesis of antifungal compounds

Application Note: Synthesis of N-Arylpyrazole Antifungal Scaffolds Utilizing (5-Bromo-2-methylphenyl)hydrazine

Executive Summary

The rising incidence of resistant fungal phytopathogens and invasive clinical mycoses necessitates the development of novel antifungal agents. The N-arylpyrazole core is a privileged scaffold, prominently featured in Succinate Dehydrogenase Inhibitors (SDHIs) and lanosterol 14α-demethylase (CYP51) inhibitors. This application note details the use of (5-Bromo-2-methylphenyl)hydrazine hydrochloride (CAS 214915-80-7) as a bifunctional building block to construct highly potent, conformationally locked antifungal candidates.

Mechanistic Rationale & Structural Logic

The selection of the 5-bromo-2-methylphenyl moiety is driven by precise structure-activity relationship (SAR) requirements[1]:

• Conformational Locking: The ortho-methyl group induces significant steric hindrance against the adjacent pyrazole ring. This restricts the rotation of the N-phenyl bond, locking the molecule into an active conformation that minimizes the entropic penalty upon binding to fungal target enzymes.

• Lipophilicity & Permeability: The meta-bromo substituent increases the overall lipophilicity (logP) of the scaffold, a critical parameter for penetrating the complex chitinous fungal cell wall.

• Late-Stage Diversification: The C–Br bond serves as an ideal synthetic handle for palladium-catalyzed cross-coupling, enabling the rapid generation of diverse biaryl libraries for SAR optimization[2].

Figure 1: Logical SAR relationship of the functionalized pyrazole scaffold.

Self-Validating Experimental Protocols

The following methodologies detail the transformation of the hydrazine precursor into an advanced antifungal candidate. Historically utilized in the Fischer indole synthesis[3], this precursor is highly effective for direct Knorr pyrazole cyclocondensations[2].

Protocol A: In Situ Free-Basing and Regioselective Cyclocondensation

Objective: Synthesize the intermediate 1-(5-bromo-2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate. Causality: The precursor is supplied as a hydrochloride salt to prevent auto-oxidation during storage. However, the free hydrazine base is required for the initial nucleophilic attack on the dicarbonyl. Using a mild base like sodium acetate (NaOAc) in ethanol effectively frees the hydrazine without causing base-catalyzed degradation of the sensitive 1,3-dicarbonyl reagent.

Step-by-Step Methodology:

• Preparation: Suspend (5-Bromo-2-methylphenyl)hydrazine HCl (1.0 eq, 10 mmol) in 50 mL of anhydrous ethanol.

• Free-Basing: Add anhydrous NaOAc (1.2 eq, 12 mmol) and stir at 25°C for 15 minutes.

  • Self-Validation: The transition from a turbid suspension to a clear, slightly yellow solution indicates successful free-basing.

• Addition: Dropwise add ethyl 2-(ethoxymethylene)-4,4,4-trifluoro-3-oxobutanoate (1.05 eq, 10.5 mmol) over 10 minutes.

  • Causality: Dropwise addition minimizes local concentration spikes, preventing the formation of unwanted bis-adducts and ensuring high regioselectivity.

• Cyclization: Heat the reaction mixture to reflux (80°C) for 4 hours.

• In-Process Control (IPC): Monitor reaction completion via LC-MS.

  • Self-Validation: Confirm the disappearance of the hydrazine mass (m/z 201/203) and the emergence of the pyrazole product mass (m/z 377/379).

• Workup: Concentrate the solvent in vacuo, partition between ethyl acetate and water, wash the organic layer with brine, dry over Na₂SO₄, and purify via flash chromatography (Hexane:EtOAc 9:1).

Protocol B: Late-Stage Suzuki-Miyaura Diversification

Objective: Functionalize the 5-bromo position to create a diverse biaryl antifungal library. Causality: The C–Br bond is highly reactive towards oxidative addition by Pd(0). Utilizing Pd(dppf)Cl₂ is intentional; the bidentate dppf ligand provides a wide bite angle that accelerates the reductive elimination step, ensuring high turnover numbers and preventing protodeboronation of the boronic acid.

Step-by-Step Methodology:

• Reagent Assembly: Dissolve the bromophenyl pyrazole intermediate (1.0 eq, 2 mmol) and a substituted arylboronic acid (1.2 eq, 2.4 mmol) in 20 mL of a 1,4-Dioxane/H₂O mixture (4:1 v/v).

• Catalyst Addition: Add K₂CO₃ (2.0 eq, 4 mmol) and Pd(dppf)Cl₂ (0.05 eq, 0.1 mmol).

• Degassing: Sparge the mixture with N₂ gas for 10 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), which would prematurely halt the catalytic cycle.

• Coupling: Heat the sealed vessel at 90°C for 6 hours.

• In-Process Control (IPC): Analyze via TLC (Hexane:EtOAc 3:1).

  • Self-Validation: The resulting biaryl product will exhibit significantly stronger UV fluorescence at 254 nm compared to the starting material due to extended π-conjugation.

• Isolation: Filter through a Celite pad, extract with dichloromethane, and purify via silica gel chromatography to yield the final candidate.

Figure 2: Experimental workflow for synthesizing N-arylpyrazole antifungals.

Quantitative Analytics & Optimization Data

The cyclocondensation reaction is highly sensitive to solvent and base selection. Table 1 demonstrates the optimization required to achieve the desired 3-CF₃ regioselectivity. Table 2 highlights the downstream biological efficacy of the synthesized biaryl derivatives against primary fungal pathogens.

Table 1: Optimization of the Knorr Cyclocondensation (Protocol A)

Solvent	Base	Temp (°C)	Time (h)	Regioselectivity (3-CF₃ : 5-CF₃)	Isolated Yield (%)
Methanol	NaOH	65	6	60:40	45
THF	Triethylamine	65	8	85:15	72
Ethanol	NaOAc	80	4	>95:5	88
DMF	K₂CO₃	100	2	70:30	54 (Decomposition)

Table 2: In Vitro Antifungal Activity of Synthesized Biaryl Derivatives

Compound ID	R-Group (via Suzuki Coupling)	C. albicans MIC (µg/mL)	A. fumigatus MIC (µg/mL)	HepG2 CC₅₀ (µg/mL)
Precursor	-Br (Uncoupled)	>64	>64	>100
Candidate 1	Phenyl	16.0	32.0	>100
Candidate 2	4-Fluorophenyl	4.0	8.0	>100
Candidate 3	2,4-Difluorophenyl	0.5	1.0	>100
Control	Fluconazole	1.0	>64	N/A

Note: The incorporation of fluorinated aryl groups at the 5-position drastically improves binding affinity against A. fumigatus while maintaining an excellent mammalian cytotoxicity profile.

References

• Title: Discovery of Pyrano[3,4-b]indoles as Potent and Selective HCV NS5B Polymerase Inhibitors | Journal of Medicinal Chemistry - ACS Publications[3] Source: ACS Publications URL: [Link]

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• Title: WO2007014290A2 - Fungicidal carboxamides[1] Source: Google Patents URL:

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Application Note: (5-Bromo-2-methylphenyl)hydrazine in Medicinal Chemistry & Drug Discovery

Executive Summary & Chemical Rationale

In modern medicinal chemistry, the rapid assembly of complex, drug-like scaffolds relies heavily on bifunctional building blocks. (5-Bromo-2-methylphenyl)hydrazine (typically utilized as its hydrochloride salt) is a highly versatile intermediate that serves as a cornerstone for synthesizing substituted indoles and related nitrogenous heterocycles.

The structural logic behind this specific substitution pattern is highly intentional:

• The Hydrazine Moiety: Acts as the primary reactive center for heterocycle construction, most notably via the Fischer Indole Synthesis.

• The 2-Methyl Group: Provides strategic steric hindrance. In drug design, this methyl group often locks the resulting pharmacophore into a specific conformation, which is critical for binding affinity in tight enzymatic pockets.

• The 5-Bromo Group: Serves as a robust, late-stage synthetic handle. Once the core heterocycle is formed, the bromine atom allows for extensive diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or cyanation[1].

Physicochemical Profile

To ensure reproducibility and stability in synthetic workflows, the compound is almost exclusively handled as a hydrochloride salt. The free hydrazine is prone to spontaneous air oxidation, whereas the HCl salt is bench-stable.

Property	Value
Chemical Name	(5-Bromo-2-methylphenyl)hydrazine hydrochloride
CAS Number	214915-80-7
Molecular Formula	C₇H₁₀BrClN₂
Molecular Weight	237.53 g/mol
Physical Form	Solid
Storage Conditions	Room temperature, stored under nitrogen

Data summarized from commercial and literature standards.

Core Application I: Synthesis of HCV NS5B Polymerase Inhibitors

One of the most prominent applications of (5-Bromo-2-methylphenyl)hydrazine is in the discovery of antiviral agents, specifically Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase inhibitors. Researchers at Wyeth utilized this hydrazine to construct a novel pyrano[3,4-b]indole scaffold[2].

Mechanism of Action & Structural Causality

The HCV NS5B polymerase is essential for viral replication. Inhibitors containing the pyranoindole core act by binding to the enzyme and blocking RNA synthesis[1]. The synthesis begins with the Fischer indole reaction of (5-Bromo-2-methylphenyl)hydrazine with 2,3-dihydrofuran. The resulting 4-bromo-7-methyltryptophol derivative places the bromine atom in the exact vector required for subsequent cyanation, which was found to be critical for maximizing the inhibitor's potency against the viral replicon[1].

Mechanism of action for pyrano[3,4-b]indoles targeting HCV NS5B polymerase.

Self-Validating Protocol: Synthesis of the Hydrazine Intermediate

Reference: Gopalsamy et al., J. Med. Chem. 2004[1]

This protocol details the conversion of 5-bromo-2-methylaniline to the target hydrazine hydrochloride.

• Diazotization: Suspend 5-bromo-2-methylaniline (25.8 mmol) in concentrated HCl (16 mL) and cool the mixture to 0 °C.

  • Causality: Strong acidic conditions are required to form the soluble anilinium salt and prevent off-target diazo coupling. The low temperature prevents the degradation of the unstable diazonium intermediate into a phenol.

• Nitrite Addition: Add a solution of sodium nitrite (28.4 mmol) in water (10 mL) dropwise over 30 minutes.

  • In-Process Control: The suspension will transition into a clear/pale solution as the soluble diazonium salt forms. Starch-iodide paper can be used to confirm the presence of excess nitrous acid.

• Reduction: Add a solution of SnCl₂·2H₂O (77.4 mmol) in concentrated HCl (15 mL) dropwise over 50 minutes.

  • Causality: Stannous chloride (SnCl₂) is selected due to its high chemoselectivity. It efficiently reduces the diazonium species to the hydrazine without causing reductive dehalogenation of the critical aryl bromide handle.

• Isolation: Stir the reaction for 1 hour at 0 °C. The (5-Bromo-2-methylphenyl)hydrazine hydrochloride will precipitate directly from the highly acidic medium. Collect the solid via vacuum filtration and wash with cold ether.

Synthetic workflow for pyrano[3,4-b]indole HCV NS5B inhibitors.

Core Application II: Synthesis of 4-Bromo-7-methylindole-2-carboxylic Acid

Indole-2-carboxylic acids are privileged structures in pharmacology, often serving as NMDA receptor antagonists or kinase inhibitors. Patent CN100387577C outlines a highly efficient, scalable method for synthesizing 4-bromo-7-methylindole-2-carboxylic acid using (5-Bromo-2-methylphenyl)hydrazine hydrochloride[3].

Mechanistic Rationale

The reaction relies on the condensation of the hydrazine with ethyl pyruvate to form a hydrazone, followed by an acid-catalyzed [3,3]-sigmatropic rearrangement (Fischer Indole Synthesis). The 2-methyl group of the starting hydrazine strictly dictates the regiochemistry of the cyclization, forcing the formation of the 7-methylindole derivative and leaving the 4-bromo position open for further functionalization[3].

Self-Validating Protocol: Condensation and Cyclization

Reference: Patent CN100387577C[3]

• Hydrazone Formation: Combine (5-Bromo-2-methylphenyl)hydrazine hydrochloride and ethyl pyruvate in a 1.0 : 1.05 molar ratio in ethanol (mass ratio of hydrazine to ethanol = 1:6 to 1:10).

• Condensation: Stir the mixture at 30–50 °C for 0.5 to 1.0 hours.

  • Causality: Ethanol serves as an ideal protic solvent to facilitate water elimination during hydrazone formation. The mild temperature ensures the hydrazone forms completely without triggering premature, uncontrolled thermal cyclization.

• Thermal Maturation: Elevate the temperature to reflux for 5–15 minutes, then cool to precipitate the ethyl pyruvate-5-bromo-2-methylphenylhydrazone. Collect via filtration.

• Fischer Cyclization: Dissolve the isolated hydrazone in a dihydric alcohol solvent in the presence of an acid catalyst. Heat to drive the cyclization.

  • Causality: The dihydric alcohol provides a high boiling point environment necessary to supply the thermal energy required to break the N-N bond during the sigmatropic rearrangement.

• Alkaline Hydrolysis: Treat the resulting ethyl indole-2-carboxylate with aqueous NaOH to hydrolyze the ester. Acidify the aqueous layer to precipitate the final 4-bromo-7-methylindole-2-carboxylic acid (Purity >98%, Melting Point: 196–198 °C)[3].

References

• Gopalsamy, Ariamala, et al. "Discovery of pyrano[3,4-b]indoles as potent and selective HCV NS5B polymerase inhibitors." Journal of Medicinal Chemistry 47.26 (2004): 6603-6608.[Link]

• Shanghai Chemical Reagent Inst. "The preparation method of 4-bromo-7-methylindole-2-carboxylic acid.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. CN100387577C - The preparation method of 4-bromo-7-methylindole-2-carboxylic acid - Google Patents [patents.google.com]

Step-by-step guide to Fischer indole cyclization with substituted hydrazines

Application Notes and Protocols

Topic: A Step-by-Step Guide to the Fischer Indole Cyclization with Substituted Hydrazines

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Enduring Significance of the Fischer Indole Synthesis

The Fischer indole synthesis, first reported by Hermann Emil Fischer in 1883, remains one of the most versatile and widely utilized methods for the synthesis of the indole nucleus.[1][2] This aromatic heterocycle is a foundational scaffold in a vast number of natural products, pharmaceuticals, and agrochemicals.[3][4] Its prevalence in biologically active molecules, from the neurotransmitter serotonin to anti-migraine drugs of the triptan class and the anti-inflammatory agent Indomethacin, underscores the importance of reliable methods for its synthesis.[4][5] This guide provides a detailed exploration of the Fischer indole synthesis, with a particular focus on the use of substituted hydrazines, offering both theoretical understanding and practical protocols for researchers in organic synthesis and drug development.

The reaction facilitates the construction of the indole ring from the acid-catalyzed cyclization of an arylhydrazone, which is typically formed from the condensation of a substituted arylhydrazine and a carbonyl compound like an aldehyde or ketone.[2] The ability to introduce a wide variety of substituents onto the final indole product by simply changing the starting materials makes this reaction a powerful tool for creating diverse molecular libraries for structure-activity relationship (SAR) studies.[6]

The Reaction Mechanism: A Cascade of Acid-Catalyzed Transformations

The generally accepted mechanism of the Fischer indole synthesis involves a series of intricate, acid-catalyzed steps.[1][2] A thorough understanding of this mechanism is crucial for optimizing reaction conditions and predicting the outcome when using substituted starting materials. The key steps are outlined below.

• Phenylhydrazone Formation: The synthesis begins with the condensation of a (substituted) phenylhydrazine with an aldehyde or ketone in the presence of an acid catalyst to form a phenylhydrazone.[2][3] This initial step is often performed in situ, meaning the arylhydrazine and carbonyl compound are mixed together under indolization conditions without isolating the hydrazone intermediate.[7]

• Tautomerization to Ene-hydrazine: The resulting phenylhydrazone undergoes tautomerization to its more reactive enamine isomer, known as an ene-hydrazine.[2][6] This step is facilitated by the acid catalyst, which protonates the hydrazone.[6]

• [6][6]-Sigmatropic Rearrangement: The protonated ene-hydrazine then undergoes the key bond-forming step: a[6][6]-sigmatropic rearrangement.[1][8] This concerted pericyclic reaction is analogous to the Cope rearrangement and results in the formation of a di-imine intermediate.[3] Isotopic labeling studies have confirmed that the aryl nitrogen (N1) of the starting phenylhydrazine is incorporated into the final indole ring.[1][5]

• Rearomatization and Cyclization: The di-imine intermediate subsequently rearomatizes to a more stable amino-imine.[2] This is followed by an intramolecular cyclization to form a five-membered aminoacetal (or aminal) ring.[1]

• Elimination of Ammonia and Aromatization: Finally, under acidic conditions, the aminal eliminates a molecule of ammonia, leading to the formation of the energetically favorable aromatic indole ring.[1][9]

Visualizing the Mechanism

The following diagram illustrates the stepwise mechanism of the Fischer indole synthesis.

Caption: The acid-catalyzed mechanism of the Fischer indole synthesis.

Experimental Protocols: A Practical Guide

The choice of acid catalyst, solvent, and temperature can significantly impact the yield and purity of the desired indole.[6][8] Below are two general protocols using common Lewis and Brønsted acids.

Protocol 1: Zinc Chloride (Lewis Acid) Catalyzed Synthesis

Zinc chloride is a frequently used and effective Lewis acid catalyst for the Fischer indole synthesis.[3]

Materials:

• Substituted arylhydrazine (or its hydrochloride salt) (1.0 eq)

• Aldehyde or ketone (1.0-1.2 eq)

• Anhydrous zinc chloride (ZnCl₂) (1.5-2.0 eq)

• Solvent (e.g., toluene, glacial acetic acid, or ethanol)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the substituted arylhydrazine (1.0 eq) and the carbonyl compound (1.0-1.2 eq) in the chosen solvent (e.g., toluene).

• Catalyst Addition: Carefully add anhydrous zinc chloride (1.5-2.0 eq) to the mixture. Note: ZnCl₂ is hygroscopic; handle it in a dry environment.

• Reaction: Heat the reaction mixture to reflux with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the substrates.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by slowly adding water.

• Neutralization and Extraction: Basify the aqueous mixture with a saturated solution of NaHCO₃ until the pH is ~7-8. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

Protocol 2: Polyphosphoric Acid (Brønsted Acid) Catalyzed Synthesis

Polyphosphoric acid (PPA) can serve as both the catalyst and the reaction medium, and is particularly effective for less reactive substrates.[6]

Materials:

• Substituted arylhydrazine (1.0 eq)

• Aldehyde or ketone (1.0 eq)

• Polyphosphoric acid (PPA)

• Ice-water

• Ammonia solution (e.g., 20%)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer, charge the arylhydrazine (1.0 eq), the carbonyl compound (1.0 eq), and a sufficient quantity of PPA to ensure the mixture can be stirred effectively.[6]

• Reaction: Heat the mixture with stirring to the desired temperature (typically 80-120 °C). Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture and carefully pour it onto crushed ice with stirring.

• Neutralization and Extraction: Neutralize the acidic aqueous solution with an ammonia solution until it is alkaline. Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Drying and Purification: Dry the combined organic extracts over an anhydrous drying agent, filter, and concentrate in vacuo. Purify the residue by column chromatography.

Influence of Substituents and Catalysts

The success and outcome of the Fischer indole synthesis are highly dependent on the electronic nature of substituents on the arylhydrazine and the choice of acid catalyst.

Substituent Effects on the Arylhydrazine Ring

• Electron-donating groups (EDGs) such as methoxy (-OCH₃) or alkyl groups on the aromatic ring of the hydrazine generally accelerate the reaction.[10] This is because they increase the electron density of the aromatic ring, which facilitates the key[6][6]-sigmatropic rearrangement step.[10]

• Electron-withdrawing groups (EWGs) like nitro (-NO₂) or cyano (-CN) tend to slow down the reaction by decreasing the nucleophilicity of the enamine intermediate.[10] In some cases, strongly deactivating groups can prevent the reaction from proceeding altogether.[11]

The position of the substituent also plays a crucial role in directing the cyclization, especially with meta-substituted hydrazines, which can lead to a mixture of 4- and 6-substituted indoles.[10]

Choice of Acid Catalyst

A wide range of Brønsted and Lewis acids can be used to catalyze the Fischer indole synthesis.[1][8] The choice of catalyst can influence reaction rates, yields, and even regioselectivity.[8][12]

Catalyst Type	Examples	Characteristics & Applications
Brønsted Acids	HCl, H₂SO₄, p-TsOH, PPA	Readily available and effective. PPA is highly viscous and can serve as both catalyst and solvent, often used for challenging substrates.[1][13]
Lewis Acids	ZnCl₂, BF₃, AlCl₃, FeCl₃	Generally milder than strong Brønsted acids. ZnCl₂ is one of the most common and versatile catalysts.[3][4]
Solid-Phase Catalysts	Zeolites, Clays	Offer advantages in terms of easier workup and potential for enhanced regioselectivity.[14]

Regioselectivity with Unsymmetrical Ketones

When an unsymmetrical ketone is used as the carbonyl partner, two different ene-hydrazine intermediates can form, potentially leading to a mixture of two regioisomeric indoles.[15][16] The regioselectivity is influenced by several factors:

• Steric Hindrance: The reaction often favors the formation of the less sterically hindered ene-hydrazine, leading to the indole with the larger substituent at the C3 position.

• Acid Catalyst: The choice and strength of the acid catalyst can significantly alter the ratio of the products.[12] For instance, some studies have shown that the proportion of one isomer can be increased by using specific concentrations of phosphoric or sulfuric acid.[12]

• Reaction Conditions: Temperature and reaction time can also play a role in determining the final product distribution.

Recent advances have focused on developing methods to achieve higher regioselectivity, such as using pre-formed, regiochemically defined enol triflates to generate the ene-hydrazide intermediate.

Limitations and Troubleshooting

Despite its versatility, the Fischer indole synthesis has some limitations:

• The carbonyl compound must have at least two α-hydrogens to allow for the formation of the necessary enamine intermediate.[15]

• Acetaldehyde does not typically yield indole itself under standard conditions, though modifications exist.[3][13]

• Harsh acidic conditions and high temperatures can lead to side reactions or decomposition of sensitive functional groups.[13][17]

Common Issues and Solutions:

Problem	Potential Cause	Suggested Solution
Low or No Yield	Inactive catalyst (e.g., hydrated ZnCl₂). Unsuitable solvent. Substrates are too deactivated.	Ensure the use of anhydrous catalyst and solvent. Switch to a stronger acid catalyst like PPA. Increase the reaction temperature.
Formation of Byproducts	Side reactions like aldol condensation. Decomposition of starting materials or product.	Use milder reaction conditions (lower temperature, weaker acid). Protect sensitive functional groups.
Poor Regioselectivity	Use of an unsymmetrical ketone.	Modify the acid catalyst and reaction conditions. Consider a strategy that pre-forms the ene-hydrazine regioisomer.

Conclusion

The Fischer indole synthesis is a powerful and enduring reaction in the arsenal of synthetic organic chemists.[2][18] Its ability to generate a wide array of substituted indoles from readily available starting materials ensures its continued relevance in both academic research and industrial applications, particularly in the field of drug discovery. A deep understanding of its mechanism, the influence of substituents, and the careful selection of reaction conditions are paramount to successfully harnessing the full potential of this classic transformation.

References

• Fischer indole synthesis. (2023). In Wikipedia. Retrieved from [Link]

• Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. (n.d.). Testbook. Retrieved from [Link]

• Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(85), 54056-54095. [Link]

• [Named Reaction #5]: Fischer Indole Synthesis. (2017). Reddit. Retrieved from [Link]

• Fischer indole synthesis: significance of choice of acid catalyst. (2020). Chemistry Stack Exchange. Retrieved from [Link]

• Gribble, G. W. (2010). Indole synthesis: a review and proposed classification. MedChemComm, 1(1), 25-42. [Link]

• Fischer Indole Synthesis: Mechanism, Steps & Importance. (2021). Vedantu. Retrieved from [Link]

• Prochazka, M. P., et al. (1990). Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. ResearchGate. Retrieved from [Link]

• Investigations into the Regioselectivity of Fischer Indole and Friedländer Quinoline Syntheses with Octahydroisobenzofuran and - Verlag der Zeitschrift für Naturforschung. (n.d.). Retrieved from [Link]

• The Vespiary - The Fischer Indole Synthesis. (n.d.). Retrieved from [Link]

• Simoneau, C. A., & Ganem, B. (2008). A three-component Fischer indole synthesis. Nature Protocols, 3(8), 1249-1252. [Link]

• Fischer indole synthesis applied to the total synthesis of natural products. (2017). RSC Publishing. Retrieved from [Link]

• EQ 08.03 The Fischer indole synthesis is a versatile method for the preparation of substituted indoles. The reaction occurs unde. (n.d.). Retrieved from [Link]

• Fischer Indole Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 2,3-Disubstituted indoles from olefins and hydrazines via tandem hydroformylation–Fischer indole synthesis and skeletal rearrangement. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Duong, A. T.-H., et al. (2014). Why Do Some Fischer Indolizations Fail? The Journal of Organic Chemistry, 79(22), 11054-11063. [Link]

• Beller, M., et al. (2003). Tandem Hydroformylation/Fischer Indole Synthesis: A Novel and Convenient Approach to Indoles from Olefins. Organic Letters, 5(18), 3289-3292. [Link]

• Park, J., et al. (2014). Ene-hydrazide from Enol Triflate for the Regioselective Fischer Indole Synthesis. Organic Letters, 16(17), 4468-4471. [Link]

• Synthesis and Chemistry of Indole. (n.d.). Retrieved from [Link]

• Palmer, B. A., & Thal, A. G. (1969). Fischer indole synthesis on unsymmetrical ketones. The effect of the acid catalyst. Journal of the Chemical Society B: Physical Organic, 466-471. [Link]

• Kjell, D. P., et al. (2017). Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. The Journal of Organic Chemistry, 82(13), 6777-6784. [Link]

• Fleck, T. J., et al. (2005). Synthesis of Pharmacologically Relevant Indoles with Amine Side Chains via Tandem Hydroformylation/Fischer Indole Synthesis. The Journal of Organic Chemistry, 70(15), 6065-6074. [Link]

• Indoles. (n.d.). Retrieved from [Link]

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Synthesis of Kinase Inhibitor Scaffolds from Bromo-Methyl Indoles: An Application and Protocol Guide

Introduction: The Indole Scaffold as a Cornerstone in Kinase Inhibitor Design

Protein kinases, as fundamental regulators of cellular signaling, have emerged as one of the most critical target classes in modern drug discovery, particularly in oncology.[1] The dysregulation of kinase activity is a hallmark of numerous cancers, driving aberrant cell proliferation, survival, and metastasis.[2] Consequently, the development of small molecule kinase inhibitors has revolutionized cancer therapy.[3]

Within the vast landscape of kinase inhibitor scaffolds, the indole core holds a privileged position.[2] Its planar, aromatic structure is adept at occupying the adenine-binding pocket of kinases, mimicking the natural ATP substrate.[4] This inherent characteristic, combined with the versatility of its chemical functionalization, has made the indole nucleus a foundational element in a multitude of approved and investigational kinase inhibitors.[5]

Bromo-methyl indoles, in particular, serve as highly strategic starting materials for the construction of diverse kinase inhibitor libraries. The bromine atom provides a reactive handle for a suite of powerful palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of aryl, heteroaryl, alkyl, and amino substituents.[6] The methyl group, depending on its position, can modulate the electronic properties of the indole ring and provide a vector for influencing inhibitor selectivity and pharmacokinetic properties. This guide provides detailed protocols and expert insights into the synthesis of kinase inhibitor scaffolds from bromo-methyl indoles, focusing on the practical application of key cross-coupling methodologies.

Targeted Signaling Pathways: The Rationale for Indole-Based Kinase Inhibition

Indole-based kinase inhibitors have been successfully developed to target several critical signaling pathways implicated in cancer progression. Understanding these pathways is crucial for the rational design of new inhibitors.

• The MAPK/ERK Pathway: This cascade transduces extracellular signals to the nucleus, regulating cell proliferation, differentiation, and survival. Key kinases in this pathway, such as BRAF and MEK, are frequent targets of indole-containing inhibitors like Vemurafenib.[6][7]

• The PI3K/Akt/mTOR Pathway: This pathway is central to cell growth, metabolism, and survival. Its aberrant activation is a common feature in many cancers. Indole-based compounds have been designed to inhibit key nodes in this pathway, including PI3K, Akt, and mTOR.[4][8][9]

Below are graphical representations of these key signaling pathways, highlighting the points of intervention for kinase inhibitors.

Caption: A simplified overview of the PI3K/Akt/mTOR signaling pathway. [4][8][10]

Core Synthetic Strategies: Palladium-Catalyzed Cross-Coupling Reactions

The generation of diverse kinase inhibitor scaffolds from bromo-methyl indoles predominantly relies on a toolkit of palladium-catalyzed cross-coupling reactions. These methods offer a robust and versatile means of forming new carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is arguably the most widely used cross-coupling reaction in medicinal chemistry for its mild conditions and broad functional group tolerance. [11][12]It enables the coupling of bromo-methyl indoles with a vast array of commercially available aryl- and heteroaryl-boronic acids or esters.

Causality Behind Experimental Choices:

• Catalyst System: A palladium(0) species is the active catalyst. Pre-catalysts like Pd(PPh₃)₄ or in situ generated systems from a Pd(II) source (e.g., Pd(OAc)₂) and phosphine ligands are common. For challenging substrates, including some N-H free indoles which can interact with the catalyst, more electron-rich and bulky ligands like those from the Buchwald biarylphosphine family (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) can be highly effective. [13][14]These ligands promote the rate-limiting oxidative addition step and facilitate the reductive elimination to release the product. [15]* Base: A base is essential for the transmetalation step. Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently used, often in an aqueous-organic solvent mixture. The choice of base can be critical, especially with N-H indoles, where a milder base may be preferred to prevent deprotonation and potential side reactions. [16]* Solvent: Biphasic solvent systems such as dioxane/water or toluene/water are common, as they solubilize both the organic substrates and the inorganic base.

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Bromo-3-methylindole

This protocol describes a general procedure for the coupling of 5-bromo-3-methylindole with an arylboronic acid.

Caption: A generalized workflow for the Suzuki-Miyaura coupling reaction.

Materials:

Reagent/Material	Purpose
5-Bromo-3-methylindole	Starting material
Arylboronic acid	Coupling partner
Pd(PPh₃)₄ or Pd(OAc)₂/SPhos	Palladium catalyst/ligand system
K₂CO₃ or Cs₂CO₃	Base
1,4-Dioxane and Water (4:1)	Solvent system
Anhydrous Sodium Sulfate (Na₂SO₄)	Drying agent
Ethyl Acetate (EtOAc), Hexanes	Solvents for work-up and chromatography
Silica Gel	Stationary phase for column chromatography
Schlenk flask, magnetic stirrer, etc.	Standard laboratory glassware

Step-by-Step Procedure:

• To a Schlenk flask, add 5-bromo-3-methylindole (1.0 eq), the arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

• Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Under a positive flow of argon, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Add the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-3-methylindole.

Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
Pd(dppf)Cl₂	K₂CO₃	Dimethoxyethane	80	2-4	65-95
Pd(PPh₃)₄	Cs₂CO₃	Ethanol (MW)	100	0.5-0.7	70-90
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/Water	100	6-12	75-98

Troubleshooting:

• Low or No Conversion: Ensure reagents and solvents are pure and dry, and that the reaction is maintained under a strict inert atmosphere. Consider using a more active catalyst system (e.g., a biarylphosphine ligand). [17]* Debromination of Starting Material: This can be caused by impurities or an inappropriate base. Protecting the indole nitrogen with a Boc or SEM group can often mitigate this issue. [16]* Homocoupling of Boronic Acid: This side reaction is often due to the presence of oxygen. Ensure thorough degassing of solvents. [17]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, allowing for the introduction of primary and secondary amines at the site of the bromine atom on the indole ring. [18]This is particularly valuable as many kinase inhibitors feature an amino-heterocycle that interacts with the hinge region of the kinase.

Causality Behind Experimental Choices:

• Catalyst System: The choice of ligand is critical. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are highly effective as they facilitate both the oxidative addition and the C-N reductive elimination steps. [19][20]The use of pre-catalysts, where the palladium is already complexed with the ligand, can lead to more reproducible results. [21]* Base: Strong, non-nucleophilic bases such as NaOtBu, KOtBu, or LHMDS are typically required to deprotonate the amine and facilitate its entry into the catalytic cycle. [22]* Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are commonly used.

Experimental Protocol: Buchwald-Hartwig Amination of 6-Bromo-2-methylindole

Caption: A generalized workflow for the Buchwald-Hartwig amination reaction.

Materials:

Reagent/Material	Purpose
6-Bromo-2-methylindole	Starting material
Amine (primary or secondary)	Coupling partner
Pd₂(dba)₃ / XPhos or XPhos Pd G3	Palladium catalyst/ligand system
Sodium tert-butoxide (NaOtBu)	Base
Anhydrous Toluene	Solvent
Celite	Filtration aid
Ethyl Acetate (EtOAc), Hexanes	Solvents for work-up and chromatography
Silica Gel	Stationary phase for column chromatography

Step-by-Step Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 eq) and NaOtBu (1.5 eq).

• Add 6-bromo-2-methylindole (1.0 eq) and the amine (1.2 eq).

• Add anhydrous, degassed toluene via syringe.

• Seal the tube and heat the reaction mixture to 110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting:

• Catalyst Deactivation: The indole N-H or the nitrogen on the amine coupling partner can sometimes coordinate to the palladium center and inhibit catalysis. Using bulky ligands like XPhos is designed to prevent this. [19]* Incomplete Reaction: If the reaction stalls, consider increasing the catalyst loading or switching to a more active pre-catalyst. Ensure the base is of high quality and freshly opened. [21]* Side Reactions: At high temperatures, side reactions can occur. If observed, try lowering the temperature and extending the reaction time.

Heck Reaction: Vinylation of Bromo-Methyl Indoles

The Heck reaction allows for the coupling of bromo-methyl indoles with alkenes to form substituted alkenes, providing a route to scaffolds with different geometries and substitution patterns. [20][23] Causality Behind Experimental Choices:

• Catalyst System: Palladium(II) acetate (Pd(OAc)₂) is a common pre-catalyst, often used with phosphine ligands like PPh₃ or P(o-tolyl)₃. For more challenging substrates, bulky electron-rich ligands can be beneficial. [24]* Base: A weak base, typically an amine like triethylamine (Et₃N) or an inorganic base like K₂CO₃, is used to neutralize the HBr generated in the catalytic cycle.

• Solvent: Polar aprotic solvents such as DMF or acetonitrile are commonly employed.

Experimental Protocol: Heck Reaction of 5-Bromo-3-methylindole with n-Butyl Acrylate

Materials:

Reagent/Material	Purpose
5-Bromo-3-methylindole	Starting material
n-Butyl acrylate	Alkene coupling partner
Pd(OAc)₂	Palladium catalyst
Tri(o-tolyl)phosphine (P(o-tolyl)₃)	Ligand
Triethylamine (Et₃N)	Base
Anhydrous DMF	Solvent

Step-by-Step Procedure:

• To a sealed tube, add 5-bromo-3-methylindole (1.0 eq), Pd(OAc)₂ (0.03 eq), and P(o-tolyl)₃ (0.06 eq).

• Evacuate and backfill with argon.

• Add anhydrous DMF, Et₃N (1.5 eq), and n-butyl acrylate (1.5 eq) via syringe.

• Seal the tube and heat to 100 °C for 16-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling reaction is an efficient method for forming a C-C bond between an aryl halide and a terminal alkyne, catalyzed by palladium and a copper(I) co-catalyst. [10][15]This reaction introduces a linear alkynyl group, which can serve as a rigid linker or be further elaborated.

Experimental Protocol: Sonogashira Coupling of 5-Bromo-1-methylindole

Materials:

Reagent/Material	Purpose
5-Bromo-1-methylindole	Starting material
Terminal Alkyne (e.g., Phenylacetylene)	Coupling partner
PdCl₂(PPh₃)₂	Palladium catalyst
Copper(I) Iodide (CuI)	Co-catalyst
Triethylamine (Et₃N)	Base and solvent
Anhydrous DMF	Co-solvent

Step-by-Step Procedure:

• To a flask, add 5-bromo-1-methylindole (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.05 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous DMF and triethylamine (2.0 eq) via syringe.

• Add the terminal alkyne (1.2 eq) dropwise.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours. [10]6. Monitor the reaction by TLC.

• Upon completion, cool to room temperature, pour into a saturated aqueous solution of ammonium chloride, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Purification and Characterization

Purification of the final indole-based kinase inhibitor scaffolds is typically achieved by flash column chromatography on silica gel. [6]The choice of eluent system (e.g., hexanes/ethyl acetate, dichloromethane/methanol) will depend on the polarity of the product. Recrystallization can be employed for further purification if a crystalline solid is obtained. [25] Characterization of the final products should be performed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure and purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

Bromo-methyl indoles are exceptionally versatile starting materials for the synthesis of diverse kinase inhibitor scaffolds. Mastery of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira couplings, provides medicinal chemists with a powerful platform for rapid library generation and lead optimization. By understanding the mechanistic nuances and carefully selecting reaction conditions, researchers can efficiently construct novel indole-based molecules with the potential to modulate key signaling pathways and advance the development of next-generation targeted therapies.

References

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• Hussein, H. A., El-Gamal, M. I., & Oh, C.-H. (2020). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. RSC Advances, 10(52), 31213–31233. Retrieved from [Link]

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• Rahman, M. M., et al. (2022). Palladium-NHC (NHC = N-heterocyclic Carbene)-Catalyzed Suzuki–Miyaura Cross-Coupling of Alkyl Amides. R Discovery. Retrieved from [Link]

• Biblio. (n.d.). Mizoroki-Heck cross-coupling of acrylate derivatives with aryl halides catalyzed by palladate pre. Retrieved from [Link]

• Reddy, P. P., & Satyanarayana, G. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1569–1577. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Organic Chemistry Portal. Retrieved from [Link]

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• Marion, N., & Nolan, S. P. (2007). Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective. Angewandte Chemie (International Ed. in English), 46(16), 2768–2813. Retrieved from [Link]

• Wang, C. A., et al. (2025). [Pd(NHC)(μ-Cl)Cl]2: The Highly Reactive Air-and Moisture-Stable, Well-Defined Pd(II)-N-Heterocyclic Carbene (NHC) Complexes for Cross-Coupling Reactions. Accounts of Chemical Research. Retrieved from [Link]

• Feng, Y., et al. (2023). Discovery and Synthesis of a Naturally Derived Protein Kinase Inhibitor that Selectively Inhibits Distinct Classes of Serine. Journal of the American Chemical Society. Retrieved from [Link]

• Roskoski, R. Jr. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14777–14820. Retrieved from [Link]

• Catalysts. (2017). Catalyzed Mizoroki–Heck Reaction or C–H Activation. MDPI. Retrieved from [Link]

• Sharma, V., & Kumar, V. (2017). Heck Reaction—State of the Art. Catalysts, 7(9), 267. Retrieved from [Link]

• Meijer, L., et al. (2009). Synthesis and kinase inhibitory activity of novel substituted indigoids. Bioorganic & Medicinal Chemistry, 17(17), 6294-6302. Retrieved from [Link]

• Al-Masri, H., et al. (2018). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 23(11), 2908. Retrieved from [Link]

• Macmillan Group. (2004, July 14). The Intramolecular Heck Reaction. Retrieved from [Link]

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• ChemRxiv. (n.d.). Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. Retrieved from [Link]

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• Google Patents. (n.d.). CN113045475A - Preparation method of 5-bromo-7-methylindole.

• Oxford Academic. (2025, March 6). A facile, scalable, and sustainable approach to the preparation of the indole-core of alectinib. Retrieved from [Link]

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• MDPI. (2025, May 26). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). Retrieved from [Link]

• MDPI. (n.d.). 7-((5-Bromo-1H-indol-3-yl)(4-methoxyphenyl)methyl)-1,3,5-triaza-7-phosphaadamantan-7-ium Tetrafluoroborate. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 6-bromo-4-methyl-1H-indole

Welcome to the technical support center for the synthesis of 6-bromo-4-methyl-1H-indole. This valuable heterocyclic compound is a key building block in the development of pharmaceuticals and advanced materials.[1] This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, answer frequently asked questions, and offer optimized protocols to improve reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 6-bromo-4-methyl-1H-indole?

A1: The two most prevalent and effective methods are the Fischer indole synthesis and the Bartoli indole synthesis. The Fischer synthesis involves the acid-catalyzed reaction of a substituted phenylhydrazine with an aldehyde or ketone.[2][3] The Bartoli synthesis utilizes the reaction of an ortho-substituted nitroarene with a vinyl Grignard reagent.[4][5] The choice often depends on the availability and complexity of the starting materials.

Q2: Which factors most critically influence the yield of the Fischer indole synthesis for this specific compound?

A2: For the Fischer synthesis, the yield is highly sensitive to the choice of acid catalyst, reaction temperature, and the purity of the starting (4-bromo-2-methylphenyl)hydrazine. Brønsted acids like sulfuric or polyphosphoric acid (PPA) and Lewis acids like zinc chloride (ZnCl₂) are commonly used, and the optimal choice can vary.[2][3] Temperature control is crucial to prevent the formation of side products or degradation.

Q3: Why is the Bartoli indole synthesis a good alternative? What are its key requirements?

A3: The Bartoli synthesis is particularly advantageous for creating sterically hindered or highly substituted indoles, especially 7-substituted ones.[4][6] A key requirement is the presence of a substituent ortho to the nitro group on the starting arene, as this steric bulk facilitates the critical[7][7]-sigmatropic rearrangement that drives the reaction.[4][8] The reaction typically requires at least three equivalents of the vinyl Grignard reagent to achieve good conversion from a nitroarene starting material.[4]

Q4: How can I effectively monitor the reaction progress?

A4: Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction. Use a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to track the consumption of the starting material and the appearance of the product spot. Comparing the reaction mixture to a co-spotted sample of the starting material will show conversion over time.

Troubleshooting Guide

Low yields and purification difficulties are common hurdles in indole synthesis. This guide addresses specific issues you may encounter.

Issue	Possible Cause(s)	Troubleshooting Steps & Solutions
Low or No Product Yield	1. Degraded Starting Materials: Phenylhydrazines can oxidize over time. Grignard reagents are sensitive to moisture and air. 2. Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or acid catalyst concentration.[9] 3. Poor Hydrazone Formation (Fischer): Inefficient initial condensation between the hydrazine and carbonyl compound.	1. Verify Reagent Quality: Use freshly opened or purified phenylhydrazine. Titrate Grignard reagents before use to determine their exact concentration. 2. Optimize Conditions: Systematically vary the temperature and reaction time. For the Fischer synthesis, screen different acid catalysts (e.g., PPA, ZnCl₂, TsOH).[9] 3. Drive Equilibrium: In the Fischer synthesis, ensure the removal of water during hydrazone formation, either by azeotropic distillation or by performing the reaction in a solvent like acetic acid which can facilitate the condensation.[3]
Significant Side Product Formation	1. Incorrect Regiochemistry (Fischer): Use of an unsymmetrical ketone can lead to a mixture of indole isomers.[10] 2. Incomplete Cyclization/Rearrangement: The key[7][7]-sigmatropic rearrangement may be inefficient. 3. Formation of Anilines (Bartoli): A common side reaction if conditions are not optimal, particularly with 4-substituted nitroarenes.[6]	1. Choose Symmetrical Carbonyls: When possible, use a symmetrical ketone or an aldehyde to avoid regioisomers. If an unsymmetrical ketone is necessary, expect a more challenging purification. 2. Facilitate Rearrangement: In the Fischer synthesis, ensure a sufficiently strong acid and adequate temperature. In the Bartoli synthesis, the ortho-substituent is critical for this step.[4] 3. Control Stoichiometry & Temperature (Bartoli): Ensure at least 3 equivalents of the vinyl Grignard reagent are used. Maintain low temperatures (e.g., -40 °C to -78 °C) during Grignard addition to minimize side reactions.[6][11]
Difficult Product Purification	1. Similar Polarity of Product and Impurities: Side products or unreacted starting materials may co-elute with the product during column chromatography. 2. Product is a Persistent Oil: The product fails to crystallize from the purification solvent. 3. Tarry Residue: Polymerization or degradation products complicate isolation.	1. Optimize Chromatography: Screen different solvent systems for TLC to find an eluent that provides better separation. A shallow gradient elution may be necessary.[12] 2. Improve Crystallization: Attempt recrystallization from a different solvent system. Use an anti-solvent to induce precipitation, scratch the inside of the flask, or add a seed crystal if available.[13] 3. Use an Inert Atmosphere: If degradation is suspected, run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidation.

Key Synthesis Mechanisms & Workflows

Understanding the underlying mechanisms and logical troubleshooting steps is crucial for optimizing your synthesis.

Caption: Mechanism of the Fischer Indole Synthesis.

Caption: Mechanism of the Bartoli Indole Synthesis.

Caption: Troubleshooting Workflow for Low Yield.

Experimental Protocols

Protocol 1: Fischer Indole Synthesis

This protocol is a representative procedure starting from (4-bromo-2-methylphenyl)hydrazine.

• Hydrazone Formation:

  • In a round-bottom flask, dissolve (4-bromo-2-methylphenyl)hydrazine (1.0 eq) and a suitable aldehyde or ketone (e.g., pyruvic acid, 1.1 eq) in glacial acetic acid.

  • Stir the mixture at room temperature for 1-2 hours or until TLC analysis shows complete consumption of the hydrazine. In many cases, this mixture can be used directly in the next step without isolating the hydrazone.[9]

• Cyclization:

  • Heat the mixture containing the phenylhydrazone to 80-110 °C. Polyphosphoric acid (PPA) can be used as both the catalyst and solvent for this step.

  • Monitor the reaction by TLC. The reaction is typically complete within 2-6 hours.

• Workup and Isolation:

  • Allow the reaction mixture to cool to room temperature and then pour it carefully onto crushed ice.

  • Neutralize the acidic solution with a base (e.g., NaOH or NaHCO₃ solution) until pH > 8.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

• Preparation:

  • Prepare a silica gel slurry in the chosen eluent (e.g., 95:5 Hexane:Ethyl Acetate). Pack a glass column with the slurry.

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel.[13]

• Elution:

  • Carefully load the sample onto the top of the silica gel column.

  • Begin eluting with the solvent system, collecting fractions.

  • Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation:

  • Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified 6-bromo-4-methyl-1H-indole.[14]

References

• Vertex AI Search. (n.d.). 6-Bromo-4-methyl-1H-indole.
• Wikipedia. (n.d.). Bartoli indole synthesis.
• EvitaChem. (n.d.). Buy methyl 6-bromo-4-chloro-1H-indole-2-carboxylate.
• PMC. (2023, April 19). Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3.
• Wikipedia. (n.d.). Fischer indole synthesis.
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.
• Organic Chemistry Portal. (n.d.). The Bartoli Indole Synthesis.
• Benchchem. (n.d.). Bartoli Synthesis for 4- and 6-Azaindoles: Application Notes and Protocols.
• Name-Reaction.com. (n.d.). Bartoli indole synthesis.
• Online Organic Chemistry Tutor. (2025, April 27). Bartoli Indole Synthesis.
• Benchchem. (n.d.). Technical Support Center: Purification of 6-Bromo-1-methyl-1h-indazol-4-amine.
• YouTube. (2021, August 5). Fischer Indole Synthesis.
• Benchchem. (n.d.). Technical Support Center: Optimizing 6-Bromo-Indazole Synthesis.
• Organic Syntheses Procedure. (n.d.). An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives.

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Troubleshooting common side reactions in Fischer indole synthesis

Welcome to the Technical Support Center for the Fischer Indole Synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful reaction for constructing the indole nucleus—a cornerstone of countless pharmaceuticals and natural products.[1][2] While the Fischer synthesis has been a mainstay in organic chemistry for over a century, its success is highly sensitive to substrate, catalyst, and reaction conditions.[1][3][4]

This document provides in-depth troubleshooting advice and answers to frequently asked questions in a direct, Q&A format. Our goal is to move beyond simple procedural lists and explain the causal chemical principles behind each recommendation, empowering you to diagnose and solve challenges in your own laboratory.

Troubleshooting Guide: Common Side Reactions & Issues

This section addresses specific problems you may encounter during the Fischer indole synthesis. Each entry details the probable cause of the issue and provides a logical, step-by-step approach to remediation.

Question 1: My reaction is giving a very low yield, or it's not working at all. What are the primary causes and how can I fix this?

Answer:

Low or zero yield is the most common issue and can be traced back to several key factors. The reaction is a multi-step sequence, and failure at any stage will halt the entire process.[5][6] The primary culprits are typically the acid catalyst, reaction conditions, or the purity and electronic nature of your starting materials.

Causality and Troubleshooting Workflow:

• Verify Starting Material Purity: The first step in any troubleshooting process is to confirm the integrity of your reactants.

  • Hydrazone Quality: Ensure your arylhydrazone is pure. If you synthesized it separately, verify its identity and purity by NMR and check its melting point. If generated in situ, ensure the precursor arylhydrazine and carbonyl compound are pure. Arylhydrazines can degrade over time.[7]

  • Solvent Anhydrousness: Any water present can hydrolyze the hydrazone and intermediates. Ensure your solvents are rigorously dried, especially when using Lewis acid catalysts.

• Optimize the Acid Catalyst: The choice and strength of the acid are critical.[5][8] The acid facilitates the key tautomerization to the ene-hydrazine and the subsequent[1][1]-sigmatropic rearrangement.[5][6]

  • Too Weak: If you are using a weak acid like acetic acid and getting poor results, it may be insufficient to promote the rearrangement.[5]

  • Too Strong: Conversely, a very strong acid (e.g., high concentrations of H₂SO₄ or polyphosphoric acid (PPA)) can cause degradation of your starting material or the final indole product, especially at high temperatures.[3][5]

  • Solution: Perform a catalyst screen. If a Brønsted acid (like p-toluenesulfonic acid, p-TsOH) is failing, consider a Lewis acid (like ZnCl₂, BF₃·OEt₂).[5][6] The optimal catalyst is highly substrate-dependent.[4]

• Adjust Reaction Temperature and Time: This reaction often requires significant thermal energy.[5]

  • Insufficient Heat: The key[1][1]-sigmatropic rearrangement has a substantial activation barrier. A temperature that is too low will result in a stalled reaction.

  • Excessive Heat: Overheating can lead to charring, polymerization, and decomposition of the desired product.[5]

  • Solution: Start with a moderate temperature (e.g., 80 °C) and monitor the reaction's progress by Thin Layer Chromatography (TLC).[5] If the reaction is sluggish, gradually increase the temperature. If side products begin to appear, the temperature is likely too high.

• Evaluate Substrate Electronics (Potential for N-N Cleavage): If your carbonyl-derived portion contains strong electron-donating groups, it can electronically disfavor the desired rearrangement and promote a destructive side reaction. This is discussed in detail in Question 3 .

Below is a workflow diagram to guide your troubleshooting process for low-yield reactions.

Caption: Troubleshooting workflow for low yield.

Question 2: I'm using an unsymmetrical ketone and getting a mixture of two indole isomers. How can I control the regioselectivity?

Answer:

This is a classic challenge in Fischer indole synthesis. An unsymmetrical ketone (R¹CH₂-CO-CH₂R²) can tautomerize to two different ene-hydrazine intermediates, each leading to a distinct regioisomeric indole product. The product ratio is determined by the relative stability of the ene-hydrazines and the kinetics of their formation and rearrangement.

Causality and Control Strategies:

• Ene-hydrazine Stability: The thermodynamic product generally arises from the more substituted (and more stable) ene-hydrazine.

• Catalyst Influence: The choice of acid catalyst can significantly influence the product ratio. Stronger acids often favor the kinetic product, which arises from the deprotonation of the less-hindered α-carbon to form the less-substituted ene-hydrazine.[7]

• Solution:

  • Screen Acid Catalysts: Systematically screen different acids and concentrations. For example, compare a milder catalyst like PPA with a stronger one like Eaton's reagent (P₂O₅/MeSO₃H) or H₂SO₄ to observe changes in the isomer ratio.[9]

  • Modify the Substrate: If possible, one of the α-positions could be blocked to prevent the formation of one of the ene-hydrazines. This is a synthetic solution that requires redesigning the starting ketone.

  • Accept and Separate: In some cases, achieving high regioselectivity is not possible, and the most practical approach is to proceed with the reaction and separate the resulting isomers using column chromatography.

Question 3: My reaction is producing a significant amount of aniline byproduct and very little indole. What is happening?

Answer:

You are observing the primary competing side reaction: heterolytic N-N bond cleavage .[3][10] This pathway becomes dominant when the key[1][1]-sigmatropic rearrangement is electronically disfavored.

Mechanism and Causality:

The crucial step in the Fischer synthesis is the acid-catalyzed[1][1]-sigmatropic rearrangement of the protonated ene-hydrazine. However, this intermediate can also undergo direct cleavage of the weak N-N bond. This cleavage is particularly favored if the resulting iminylcarbocation is stabilized by electron-donating groups (EDGs) on the carbonyl-derived portion of the molecule.[10][11] This is a major reason why synthesizing 3-aminoindoles via the Fischer method is notoriously difficult and often fails.[10][11]

Caption: Competing pathways in the Fischer Indole Synthesis.

Troubleshooting Strategies:

• Switch to a Milder Catalyst: Strong Brønsted acids can aggressively promote the N-N cleavage. Switching to a milder Lewis acid, such as zinc chloride (ZnCl₂), can often favor the desired rearrangement pathway.[5]

• Lower the Reaction Temperature: Higher temperatures provide more energy to overcome the activation barrier for both pathways, but can sometimes disproportionately favor the cleavage reaction. Running the reaction at the lowest possible temperature that still allows for indole formation can suppress this side reaction.[5]

• Re-evaluate the Synthetic Route: If your substrate has a powerful electron-donating group (like an amine or indole) at the position that would stabilize the iminylcarbocation, the Fischer synthesis may not be a viable route.[10][11] Consider an alternative indole synthesis method.

Question 4: I'm seeing byproducts that seem to come from the self-condensation of my ketone. How do I prevent this?

Answer:

You are likely observing byproducts from Aldol condensation or related Friedel-Crafts-type reactions .[7][9] The acidic and hot conditions of the Fischer synthesis are often conducive to these unwanted side reactions, where the ketone or aldehyde reacts with itself or other aromatic species in the mixture.

Preventative Measures:

• Temperature Control: These side reactions are often more temperature-sensitive than the indolization itself. Maintain the lowest possible temperature that allows for a reasonable reaction rate.[9]

• Catalyst Choice: Use the mildest acid catalyst that is effective for your transformation.

• Slow Addition: If you are generating the hydrazone in situ, try slowly adding the carbonyl compound to the heated solution of the arylhydrazine and acid. This keeps the instantaneous concentration of the enolizable carbonyl low, minimizing its ability to self-condense.[9]

Frequently Asked Questions (FAQs)

Q1: How do I choose between a Brønsted acid and a Lewis acid catalyst?

A: There is no universal rule, and the choice is often empirical. However, some general guidelines apply.

• Brønsted acids (e.g., H₂SO₄, HCl, PPA, p-TsOH) are the traditional choice and are effective for a wide range of substrates.[6]

• Lewis acids (e.g., ZnCl₂, BF₃, AlCl₃) are particularly useful in cases where strong Brønsted acids might cause degradation or promote N-N bond cleavage.[6] They can also be effective at lower temperatures. A good starting point is to try a common Brønsted acid like p-TsOH and a common Lewis acid like ZnCl₂ to see which performs better for your specific system.

Catalyst Type	Examples	Common Applications & Notes
Brønsted Acids	p-TsOH, H₂SO₄, HCl, Polyphosphoric Acid (PPA)	Widely applicable; PPA is a strong dehydrating agent and solvent. Strength can be tuned by concentration.[6][12]
Lewis Acids	ZnCl₂, BF₃·OEt₂, AlCl₃, FeCl₃	Often milder; can be effective when Brønsted acids fail or cause decomposition. Useful for suppressing N-N cleavage.[6][8]

Q2: My indole product is decomposing during silica gel chromatography. What should I do?

A: Some indole derivatives are sensitive to the acidic nature of standard silica gel.

• Neutralize the Silica: Pre-treat your silica gel by slurrying it in the eluent containing a small amount of a volatile base, like triethylamine (~1%), before packing the column. This will neutralize the acidic sites.[7]

• Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as neutral alumina or C18-functionalized silica (reversed-phase).[7]

Q3: Can I synthesize the parent, unsubstituted indole using this method?

A: Direct synthesis of the parent indole from phenylhydrazine and acetaldehyde is notoriously difficult and often fails under standard conditions.[3] The common and reliable workaround is to use pyruvic acid as the carbonyl partner. This initially forms indole-2-carboxylic acid, which can then be easily decarboxylated by heating to yield the parent indole.[3]

Standard Experimental Protocols

Protocol 1: General Synthesis of 2-Phenylindole

This two-step protocol involves the formation and isolation of the hydrazone, followed by acid-catalyzed cyclization.[1]

Step A: Synthesis of Acetophenone Phenylhydrazone

• Combine acetophenone (1.0 eq) and phenylhydrazine (1.0 eq) in a round-bottom flask.

• Warm the mixture on a steam bath for 1 hour.

• Dissolve the hot mixture in 95% ethanol.

• Induce crystallization by scratching or seeding, then cool the mixture in an ice bath.

• Collect the crystalline product by filtration, wash with cold ethanol, and dry under reduced pressure. The expected yield is typically 87-91%.[1]

Step B: Acid-Catalyzed Indolization

• Place the dried acetophenone phenylhydrazone (1.0 eq) and anhydrous zinc chloride (ZnCl₂) (2.0 eq) in a flask equipped with a reflux condenser.

• Heat the mixture in an oil bath to 170 °C. The mixture will melt and evolve ammonia.

• Maintain the temperature for 3-5 minutes after the vigorous reaction subsides.

• Cool the mixture slightly and add 25% aqueous HCl.

• Break up the resulting solid, filter, and wash thoroughly with water.

• Recrystallize the crude product from ethanol to yield 2-phenylindole. The typical yield is 72-80%.[1]

Protocol 2: Synthesis of Indole via the Pyruvic Acid Method

This protocol is the standard alternative for producing the unsubstituted indole ring.[3]

• Prepare a solution of phenylhydrazine in a suitable solvent (e.g., acetic acid).

• Add pyruvic acid (1.0-1.2 eq) and heat the mixture to facilitate the formation of the phenylhydrazone of pyruvic acid.

• With the hydrazone formed in situ, add a strong acid catalyst (e.g., a few drops of concentrated H₂SO₄ or PPA) and heat the reaction mixture (e.g., 80-100 °C) until TLC indicates the consumption of the hydrazone and formation of a new, UV-active spot corresponding to indole-2-carboxylic acid.

• After workup to isolate the crude indole-2-carboxylic acid, place the solid in a high-boiling solvent (e.g., quinoline) with a small amount of copper powder.

• Heat the mixture to a high temperature (e.g., >200 °C) to effect decarboxylation. Monitor the evolution of CO₂.

• Once the reaction is complete, cool the mixture and purify via extraction and/or chromatography to obtain the parent indole.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. testbook.com [testbook.com]

Technical Support Center: Optimizing Acid Catalysis for (5-Bromo-2-methylphenyl)hydrazine Reactions

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for optimizing acid-catalyzed reactions involving (5-Bromo-2-methylphenyl)hydrazine. The primary focus of this document is its application in the Fischer indole synthesis , a cornerstone reaction for creating substituted indoles, which are critical motifs in pharmaceuticals.[1][2]

The unique substitution pattern of (5-Bromo-2-methylphenyl)hydrazine—featuring both an electron-withdrawing bromo group and a sterically influential methyl group—presents specific challenges and optimization opportunities. This document provides structured troubleshooting advice and frequently asked questions to navigate these complexities.

Troubleshooting Guide

This section addresses common problems encountered during the Fischer indole synthesis with (5-Bromo-2-methylphenyl)hydrazine and its derivatives.

Problem 1: Low or No Yield of the Desired Indole Product

This is the most frequent issue reported. A systematic approach is required to diagnose the root cause.[3]

Potential Causes:

• Inappropriate Acid Catalyst: The chosen acid may be too weak to facilitate the key[3][3]-sigmatropic rearrangement or too strong, leading to substrate/product degradation.[3][4]

• Suboptimal Reaction Temperature: Insufficient heat can stall the reaction, particularly at the energy-intensive rearrangement and cyclization steps. Conversely, excessive heat can promote tar formation and side reactions.[3]

• Poor Quality Starting Materials: The presence of impurities or moisture in the hydrazine, carbonyl partner, or solvent can inhibit catalysis.[4]

• Steric Hindrance: The ortho-methyl group on the hydrazine can sterically hinder the approach to the carbonyl compound, slowing the initial hydrazone formation.[4]

Recommended Solutions:

• Verify Starting Material Purity: Always use freshly purified (5-Bromo-2-methylphenyl)hydrazine and ensure the carbonyl compound is free of contaminants. Solvents should be anhydrous, especially when using water-sensitive Lewis acids.[4]

• Systematic Catalyst Screening: If a standard protocol fails, perform small-scale parallel screens with different classes of acid catalysts.[3] Start with a mild Brønsted acid (p-TsOH), a common Lewis acid (ZnCl₂), and a strong protic acid/solvent like polyphosphoric acid (PPA).[1][5]

• Optimize Temperature and Time: Monitor the reaction by TLC or LC-MS. If no conversion is observed, incrementally increase the temperature. If decomposition is seen, reduce the temperature and consider a longer reaction time. Microwave-assisted heating can sometimes provide rapid and controlled heating, improving yields.[6]

• Consider a Two-Step Protocol: Isolate the intermediate hydrazone first. This is achieved by condensing (5-Bromo-2-methylphenyl)hydrazine with the aldehyde or ketone under mild conditions (e.g., in ethanol or acetic acid at room temperature or with gentle heating).[5] Purifying the hydrazone before subjecting it to the harsher cyclization conditions can significantly reduce side products and improve the final yield.

Problem 2: Significant Formation of Tar or Polymeric Byproducts

The appearance of dark, insoluble material is a clear sign of degradation.

Potential Causes:

• Excessively Harsh Conditions: High concentrations of strong Brønsted acids (like H₂SO₄) or high temperatures can cause polymerization of the starting materials or the electron-rich indole product.[3]

• Air (Oxygen) Sensitivity: Some reaction intermediates may be sensitive to oxidation, leading to colored, high-molecular-weight impurities.

Recommended Solutions:

• Switch to a Milder Catalyst: Lewis acids such as zinc chloride (ZnCl₂) or boron trifluoride etherate (BF₃·OEt₂) are often gentler than strong Brønsted acids and can minimize degradation.[2][7]

• Reduce Catalyst Loading: Use the minimum amount of catalyst required to achieve a reasonable reaction rate. A catalytic amount (e.g., 10-20 mol%) is often sufficient, though some protocols use stoichiometric or excess catalyst (especially PPA, which can act as the solvent).[1]

• Lower the Reaction Temperature: As a rule, use the lowest temperature that allows for a practical reaction time.

• Perform the Reaction Under an Inert Atmosphere: Conducting the reaction under a nitrogen or argon atmosphere can prevent oxidative side reactions.

Problem 3: Formation of an Unexpected Regioisomer

When using an unsymmetrical ketone (e.g., 2-pentanone), two different indole regioisomers can be formed.

Potential Causes:

• Lack of Regiocontrol in Ene-Hydrazine Formation: The acid-catalyzed tautomerization of the hydrazone can form two different ene-hydrazine intermediates, which then rearrange to yield two different indole products.[3] The ratio often depends on the relative thermodynamic stability of the ene-hydrazine isomers.

Recommended Solutions:

• Modify Catalyst and Solvent: The choice of acid catalyst can sometimes influence the regiochemical outcome. There is no universal rule, and the effect is substrate-dependent. Screening different acids (e.g., PPA vs. ZnCl₂) and solvents is the most effective empirical approach.[3]

• Utilize a Pre-formed Enolate Equivalent: For advanced applications requiring absolute regiocontrol, consider strategies like the Japp–Klingemann reaction to synthesize the hydrazone from a β-keto ester, which fixes the position of the subsequent cyclization.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the acid catalyst in the Fischer indole synthesis?

The acid catalyst is essential for several key steps in the mechanism.[2][8] It first protonates the initial hydrazone, which facilitates its tautomerization to the more reactive ene-hydrazine intermediate.[1][7] This ene-hydrazine then undergoes the crucial, heat-promoted[3][3]-sigmatropic rearrangement.[9] Finally, the acid catalyzes the elimination of ammonia from the cyclized intermediate to form the aromatic indole ring.[7]

Q2: Should I use a Brønsted acid or a Lewis acid?

Both Brønsted acids (proton donors like p-TsOH, H₂SO₄, PPA) and Lewis acids (electron-pair acceptors like ZnCl₂, BF₃·OEt₂, AlCl₃) are effective catalysts for this reaction.[2][10] The optimal choice is highly dependent on the specific substrates.

• Brønsted Acids: Often highly effective and inexpensive. Strong acids like polyphosphoric acid (PPA) can serve as both catalyst and solvent.[1] However, they can be overly harsh for sensitive substrates.

• Lewis Acids: Generally considered milder and can be more effective at preventing side reactions like N-N bond cleavage, especially with electron-rich hydrazones.[3] Anhydrous conditions are typically required.

A comparison of common catalysts is provided in the table below.

Q3: How do the substituents on (5-Bromo-2-methylphenyl)hydrazine affect the reaction?

• 5-Bromo (Electron-Withdrawing): The bromo group deactivates the aromatic ring. This can slow down the rearomatization step following the sigmatropic rearrangement. However, its effect is generally less pronounced than substituents at the ortho or para positions relative to the hydrazine group.

• 2-Methyl (Electron-Donating & Steric Bulk): The ortho-methyl group can sterically hinder the initial formation of the hydrazone.[4] Electronically, it is weakly activating, which can slightly facilitate the sigmatropic rearrangement step.

Q4: Can I perform this as a one-pot reaction?

Yes, the Fischer indole synthesis is very commonly performed as a one-pot procedure where the arylhydrazine and carbonyl compound are mixed in the presence of the acid catalyst and heated.[5] This approach is efficient but can sometimes lead to more side products. If yields are low or the reaction mixture is complex, switching to the two-step procedure (isolation of the hydrazone first) is a standard troubleshooting step.[3]

Data & Protocols

Table 1: Comparison of Common Acid Catalysts for a Model Fischer Indole Synthesis

(Reaction of (5-Bromo-2-methylphenyl)hydrazine with Cyclohexanone)

Catalyst	Type	Typical Loading	Solvent	Temperature (°C)	Typical Time (h)	Notes
p-Toluenesulfonic Acid (p-TsOH)	Brønsted	0.1 - 0.2 eq.	Toluene, Xylene	80 - 140	2 - 12	Good general-purpose catalyst; water is removed azeotropically.[6]
Zinc Chloride (ZnCl₂)	Lewis	1.0 - 2.0 eq.	Acetic Acid, None	100 - 160	1 - 6	Very common and effective, but must be anhydrous. Often used neat or in a high-boiling solvent.[2][5]
Polyphosphoric Acid (PPA)	Brønsted	Solvent/Reagent	None	80 - 120	0.5 - 2	Acts as both catalyst and solvent; can be very effective but workup involves quenching in ice water.[1]
Acetic Acid (AcOH)	Brønsted	Solvent	None	118 (reflux)	4 - 24	A mild and simple option, often used for both hydrazone formation and cyclization in one pot.[5]
Boron Trifluoride (BF₃·OEt₂)	Lewis	1.0 - 1.5 eq.	Dichloromethane	25 - 40	6 - 18	A milder Lewis acid, useful for sensitive substrates that may decompose with other catalysts.[7]

Experimental Protocol: General Procedure for Catalyst Screening

• Hydrazone Formation (Optional but Recommended): In a round-bottom flask, dissolve (5-Bromo-2-methylphenyl)hydrazine (1.0 eq) and the desired ketone/aldehyde (1.05 eq) in ethanol. Add a few drops of glacial acetic acid. Stir the mixture at room temperature for 1-4 hours or until TLC analysis shows complete consumption of the hydrazine. Remove the solvent under reduced pressure. The crude hydrazone can be used directly or purified by recrystallization.

• Cyclization: To the crude hydrazone, add the chosen solvent (e.g., toluene for p-TsOH, or use the acid neat for PPA).

• Catalyst Addition: Add the selected acid catalyst (e.g., ZnCl₂, p-TsOH).

• Heating: Heat the reaction mixture to the target temperature under an inert atmosphere (N₂ or Ar).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. If using PPA, carefully pour the viscous mixture onto crushed ice.[1] For other catalysts, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel.[3]

Visual Diagrams

General Experimental Workflow

The following diagram illustrates the decision-making process and general workflow for the synthesis.

Caption: General workflow for the Fischer indole synthesis.

Catalyst Selection Logic

This diagram outlines a logical path for choosing an appropriate acid catalyst.

Caption: Decision tree for selecting an acid catalyst.

References

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from Wikipedia. [Link]

• Chemistry Stack Exchange. (2020). Fischer indole synthesis: significance of choice of acid catalyst. Retrieved from Chemistry Stack Exchange. [Link]

• Al-awar, R. S., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2345-2355. [Link]

• Taber, D. F., & Straney, P. J. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53633-53653. [Link]

Sources

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• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]

Technical Support Center: Purification of Indole Derivatives from (5-Bromo-2-methylphenyl)hydrazine

Welcome to the technical support center for the purification of indole derivatives synthesized from (5-bromo-2-methylphenyl)hydrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of these valuable compounds. Drawing from established protocols and troubleshooting experience, this resource provides in-depth, practical solutions in a direct question-and-answer format.

The Fischer indole synthesis, a cornerstone of heterocyclic chemistry, is a powerful method for constructing the indole nucleus.[1][2] However, the purification of the resulting indole derivatives, particularly those bearing halogen and methyl substituents, can be a significant bottleneck.[3][4] This guide will address these challenges head-on, providing you with the expertise to optimize your purification strategies and achieve high-purity compounds.

I. Frequently Asked Questions (FAQs)

Q1: My crude product from the Fischer indole synthesis is a dark, oily, or tarry residue. What are the likely impurities and how can I begin to purify it?

A1: A dark and complex crude product is a common outcome in Fischer indole syntheses, especially when using strong acid catalysts like polyphosphoric acid (PPA) or zinc chloride at elevated temperatures.[1][5] The primary impurities often include:

• Polymeric materials and tars: These are high molecular weight byproducts resulting from acid-catalyzed side reactions of the indole product or starting materials.

• Unreacted (5-Bromo-2-methylphenyl)hydrazine: The starting hydrazine may persist if the reaction has not gone to completion.

• Arylhydrazone intermediate: The initial condensation product of the hydrazine and the carbonyl compound might not have fully cyclized.[1]

• N-N bond cleavage products: Side reactions can lead to the formation of aniline derivatives and other cleavage products.[5]

• Regioisomers: If an unsymmetrical ketone is used, a mixture of two different indole regioisomers can be formed.[5]

Initial Purification Strategy:

• Aqueous Work-up: Begin by treating the dark residue with hot water and acidifying the mixture slightly with hydrochloric acid.[1] This can help to break up the mass and dissolve inorganic salts.

• Solvent Extraction: After neutralization with a base like sodium bicarbonate, extract the product into an organic solvent such as ethyl acetate or diethyl ether.[6] This will separate the desired organic product from aqueous-soluble impurities.

• Preliminary Assessment by TLC: Before proceeding with large-scale purification, analyze the crude extract by Thin Layer Chromatography (TLC) to visualize the number of components and determine an appropriate solvent system for column chromatography.

Q2: I'm observing multiple spots on my TLC plate that are close together. How can I improve the separation for column chromatography?

A2: Poor separation on TLC indicates that the polarity of your chosen solvent system is not optimal for differentiating between your target indole and the impurities. Here's how to troubleshoot:

• Solvent System Optimization: The key to good separation is finding a solvent system where the Rf value of your target compound is between 0.3 and 0.5.

  • Start with a non-polar solvent like hexane or cyclohexane and gradually add a more polar solvent like ethyl acetate or dichloromethane.[7][8]

  • For indole derivatives, which can be somewhat polar, a hexane/ethyl acetate gradient is often a good starting point.[6]

  • If streaking occurs, which can be common with amines, adding a small amount (0.5-1%) of triethylamine or ammonia to the eluent can improve peak shape.

• Choice of Stationary Phase: While silica gel is the most common stationary phase, other options can provide better separation for specific indole derivatives.

  • Alumina (neutral or basic): Can be effective for purifying basic compounds like indoles and may reduce streaking.

  • C18-functionalized silica (Reverse-Phase): This is particularly useful for separating compounds based on hydrophobicity. Elution is typically done with a polar solvent system like water/acetonitrile or water/methanol, often with a small amount of acid like TFA or formic acid.[9]

Q3: My purified indole derivative is still colored (yellowish or brownish), even after column chromatography. What causes this and how can I decolorize it?

A3: Persistent color in purified indoles is a frequent issue, often caused by trace amounts of highly colored impurities or degradation of the indole itself.[9][10]

• Causes of Color:

  • Oxidation: The electron-rich indole ring is susceptible to oxidation, which can form colored byproducts.[9] This can be exacerbated by exposure to air and light.

  • Residual Acid/Base: Traces of acid or base from the reaction or work-up can promote degradation.

  • Polymeric Impurities: Even small amounts of high molecular weight, colored polymers can tint the final product.

• Decolorization Techniques:

  • Recrystallization with Activated Charcoal: Dissolve the colored product in a minimal amount of a suitable hot solvent. Add a small amount of activated charcoal (typically 1-5% by weight), and briefly heat with stirring. The charcoal will adsorb the colored impurities. Hot filter the solution to remove the charcoal and allow the purified product to crystallize upon cooling.[11]

  • Steam Distillation: For volatile indoles, steam distillation can be a very effective method for removing non-volatile and colored impurities, often yielding a colorless product.[1][12]

  • Purification under Inert Atmosphere: To prevent oxidation, perform purification steps like recrystallization under an inert atmosphere of nitrogen or argon and use degassed solvents.[9]

Q4: I am experiencing low recovery after recrystallization. How can I improve my yield?

A4: Low recovery during recrystallization is a common trade-off for achieving high purity.[3] Here are some strategies to maximize your yield:

• Optimize Solvent Choice: The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold. Experiment with different solvents or solvent mixtures to find the optimal balance. For indole derivatives, ethanol, acetone, or mixtures with water can be effective.[12]

• Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. Excess solvent will keep more of your product dissolved even after cooling, leading to lower recovery.

• Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals and minimizes the co-precipitation of impurities.

• Recover from Mother Liquor: The filtrate (mother liquor) after the first crystallization will still contain some dissolved product. Concentrating the mother liquor and performing a second recrystallization can recover more of your compound.[9]

II. Troubleshooting Guides

Issue 1: Product Streaking on Silica Gel Column

Problem: When attempting to purify my 5-bromo-2-methylindole derivative using silica gel column chromatography, the product streaks down the column, leading to poor separation and mixed fractions.

Possible Causes	Solutions & Troubleshooting Steps
Interaction with Acidic Silica Gel	The slightly acidic nature of silica gel can interact strongly with the basic nitrogen of the indole ring, causing tailing. Troubleshooting: 1. Add 0.5-1% triethylamine or a few drops of ammonia to your eluent to neutralize the acidic sites on the silica. 2. Consider using neutral or basic alumina as the stationary phase. 3. For acidic indole derivatives (e.g., with a carboxylic acid group), adding a small amount of acetic or formic acid to the eluent can improve peak shape.[9]
Overloading the Column	Applying too much crude product to the column can exceed its separation capacity, leading to broad bands and poor resolution. Troubleshooting: 1. Use a larger column or reduce the amount of crude product being purified. A general rule of thumb is a 20:1 to 100:1 ratio of silica gel to crude product by weight. 2. Ensure the crude product is fully dissolved in a minimal amount of solvent before loading onto the column.
Inappropriate Solvent System	A solvent system that is too polar can cause the compound to move too quickly down the column without proper partitioning, resulting in streaking. Troubleshooting: 1. Re-optimize your eluent using TLC. Start with a less polar solvent system and gradually increase the polarity. 2. A gradient elution, starting with a non-polar solvent and gradually increasing the proportion of a more polar solvent, can provide better separation than an isocratic (constant solvent mixture) elution.[3]

Issue 2: Product Decomposition During Purification

Problem: I suspect my bromo-indole derivative is decomposing during purification, as I observe new spots appearing on TLC of the column fractions over time, and the final product is discolored.

Possible Causes	Solutions & Troubleshooting Steps
Sensitivity to Acid	Residual acid from the Fischer indole synthesis or the acidic nature of silica gel can cause degradation of sensitive indole derivatives. Troubleshooting: 1. Ensure the crude product is thoroughly neutralized and washed during the initial work-up. 2. Use a neutralized silica gel (by washing with a triethylamine/eluent mixture) or switch to neutral alumina for chromatography.
Oxidation	Bromo-indoles can be susceptible to air oxidation, especially when adsorbed on a high-surface-area material like silica gel.[9] Troubleshooting: 1. Perform chromatography quickly to minimize the time the compound spends on the column. 2. Consider using flash chromatography, which is faster than traditional gravity chromatography. 3. If possible, conduct the purification under an inert atmosphere.
Thermal Instability	Some N-protected indoles can be thermally labile.[13] While less common for the indole core itself at room temperature, this can be a factor if solvents are evaporated at high temperatures. Troubleshooting: 1. Remove solvents under reduced pressure at moderate temperatures (e.g., below 40 °C).

III. Experimental Protocols & Workflows

Protocol 1: Column Chromatography of a 5-Bromo-2-Methylindole Derivative

This protocol provides a general procedure for the purification of a moderately polar 5-bromo-2-methylindole derivative by silica gel column chromatography.

1. Preparation of the Column:

• Select an appropriately sized column based on the amount of crude material.
• Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).
• Carefully pack the column with the slurry, ensuring there are no air bubbles. Allow the silica to settle, and then add a layer of sand to the top.

2. Sample Loading:

• Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane.
• Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

3. Elution:

• Begin eluting with the initial, non-polar solvent system.
• If a gradient elution is required (as determined by TLC), gradually increase the polarity of the eluent (e.g., from 95:5 to 80:20 Hexane:Ethyl Acetate).

4. Fraction Collection and Analysis:

• Collect fractions and monitor the elution of the product by TLC.
• Combine the fractions containing the pure product.

5. Product Isolation:

• Remove the solvent from the combined pure fractions under reduced pressure to obtain the purified indole derivative.

Workflow for Troubleshooting Purification

Caption: A decision-making workflow for troubleshooting the purification of indole derivatives.

IV. Data Presentation

Table 1: Common Solvents for Purification of Indole Derivatives

Purification Technique	Solvent/Solvent System	Rationale & Use Case
Column Chromatography (Normal Phase)	Hexane/Ethyl Acetate	A versatile system for a wide range of indole polarities.[6]
Dichloromethane/Methanol	For more polar indole derivatives.
Toluene/Ethyl Acetate	An alternative non-polar/polar combination.
Column Chromatography (Reverse Phase)	Water/Acetonitrile (+0.1% TFA)	Excellent for separating compounds based on hydrophobicity.[9]
Water/Methanol (+0.1% Formic Acid)	Another common reverse-phase system.[9]
Recrystallization	Ethanol or Methanol	Good general-purpose solvents for many indole derivatives.[12]
Acetone	Effective for obtaining high-purity crystals.[12]
Toluene or Xylene	For less polar indoles.
Ethanol/Water Mixture	A mixed-solvent system that can be fine-tuned for optimal crystallization.[3]

V. Concluding Remarks

The purification of indole derivatives synthesized via the Fischer indole synthesis from (5-Bromo-2-methylphenyl)hydrazine requires a systematic and often empirical approach. Understanding the potential impurities and the chemical properties of the target molecule is crucial for developing an effective purification strategy. By carefully selecting the appropriate techniques, such as column chromatography and recrystallization, and by optimizing parameters like the solvent system and stationary phase, researchers can overcome common challenges to obtain high-purity materials essential for drug discovery and development. This guide serves as a foundational resource to navigate these purification hurdles with confidence.

References

• Google Patents. CN103387530A - 5-bromoindole preparation method.

• Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. National Center for Biotechnology Information. Available from: [Link]

• US5085991A - Process of preparing purified aqueous indole solution. Google Patents.

• Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes. Beilstein Journals. Available from: [Link]

• Wikipedia. Fischer indole synthesis. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. beilstein-journals.org [beilstein-journals.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. CN103387530A - 5-bromoindole preparation method - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Fischer Indole Synthesis with (5-Bromo-2-methylphenyl)hydrazine

Prepared by: The Gemini Application Science Team Last Updated: April 1, 2026

Introduction

Welcome to the technical support guide for the Fischer Indole Synthesis, with a specialized focus on overcoming the reactivity challenges associated with sterically hindered and electronically deactivated substrates, such as (5-Bromo-2-methylphenyl)hydrazine and various ketones. The indole scaffold is a cornerstone in medicinal chemistry and drug development, making its efficient synthesis critical.[1][2]

The Fischer indole synthesis, a robust method discovered in 1883, involves the acid-catalyzed cyclization of an arylhydrazone, formed from an arylhydrazine and a carbonyl compound.[3][4][5][6] However, substrates like (5-Bromo-2-methylphenyl)hydrazine present unique challenges. The presence of an electron-withdrawing bromine atom deactivates the aromatic ring, while the ortho-methyl group introduces steric hindrance. These factors can significantly impede the key[3][3]-sigmatropic rearrangement step of the reaction mechanism, leading to low yields or reaction failure.[5][7]

This guide provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to help you successfully navigate these challenges.

Troubleshooting Guide

This section is designed to address specific problems you may encounter during your experiments.

Q1: Why am I observing low or no conversion of my starting materials?

This is the most common issue when dealing with deactivated hydrazines and ketones. The root cause is often insufficient activation energy to overcome the hurdles of the reaction's rate-determining step.

Answer:

Low conversion is typically due to a combination of electronic deactivation from the bromo-substituent and steric hindrance from the ortho-methyl group. These factors slow down both the initial hydrazone formation and, more critically, the subsequent acid-catalyzed tautomerization and[3][3]-sigmatropic rearrangement.[5][6][7]

Recommended Solutions:

• Increase Reaction Temperature: The Fischer indole synthesis often requires elevated temperatures to proceed efficiently.[8] If you are running the reaction at a moderate temperature (e.g., 80 °C), consider increasing it to the reflux temperature of a higher-boiling solvent like toluene, xylene, or acetic acid.[9]

• Screen a Range of Acid Catalysts: The choice of acid catalyst is paramount.[5][10] If a standard Brønsted acid like p-toluenesulfonic acid (p-TsOH) is ineffective, a stronger catalyst may be required.

  • Stronger Brønsted Acids: Polyphosphoric acid (PPA) can serve as both a catalyst and a solvent, providing a highly acidic medium that can drive the reaction forward.[4][11][12]

  • Lewis Acids: Lewis acids like zinc chloride (ZnCl₂), boron trifluoride (BF₃), or aluminum chloride (AlCl₃) are often more effective for challenging substrates.[4][5] They can coordinate to the nitrogen and oxygen atoms, facilitating the key rearrangement step.

• Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing rapid, uniform heating to higher temperatures than conventional methods.[13] A reaction that takes hours under reflux may be completed in minutes in a microwave reactor.

• Ensure Anhydrous Conditions: Water can interfere with Lewis acid catalysts and hinder the initial hydrazone formation. Ensure your reagents and solvent are dry, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q2: My reaction is producing a complex mixture of byproducts and tar. How can I improve selectivity?

The formation of tar is a sign that the reaction conditions are too harsh, causing decomposition of the starting materials, intermediates, or the desired indole product.

Answer:

This issue often arises from a mismatch between the required activation energy and the stability of the molecules involved. While high heat and strong acids are needed to initiate the reaction, they can also promote undesired side reactions and degradation.

Recommended Solutions:

• Systematic Catalyst Optimization: Instead of immediately resorting to the harshest conditions, perform a systematic screen of catalysts. A slightly milder Lewis acid or a carefully controlled amount of a Brønsted acid might provide the right balance.

• Gradual Temperature Increase: Begin the reaction at a lower temperature and gradually increase it while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This can help find the minimum temperature required for conversion without significant decomposition.

• Solvent Choice: The solvent can influence reaction pathways.[9] Acetic acid often serves as a good solvent and co-catalyst, providing a moderately acidic environment that can sometimes lead to cleaner reactions than using a strong acid in a non-acidic solvent.[9][10]

• Isolate the Hydrazone First: While many Fischer indole syntheses are performed as a one-pot reaction, isolating the hydrazone intermediate before subjecting it to the harsh cyclization conditions can sometimes lead to a cleaner reaction. This removes any unreacted starting materials that could decompose under heat and acid.

Q3: I've successfully formed the hydrazone intermediate, but the final indolization step is failing. What should I do?

This indicates that the conditions are sufficient for the initial condensation but not for the energy-intensive rearrangement and cyclization steps.

Answer:

The failure of the indolization step points directly to the high activation barrier of the[3][3]-sigmatropic rearrangement. This is the core challenge with your specific hydrazine.

Recommended Solutions:

• Switch to a Stronger Catalyst System: This is the most direct approach. If you formed the hydrazone using a mild acid catalyst (or no catalyst), you will need to introduce a more potent one for the cyclization. A slurry of your isolated hydrazone in polyphosphoric acid (PPA) or with a stoichiometric amount of zinc chloride (ZnCl₂) in a high-boiling solvent is a logical next step.[4][11]

• Employ a Pre-complexation Strategy: Before heating, stir the isolated hydrazone with the Lewis acid (e.g., ZnCl₂) at room temperature for 30-60 minutes. This allows the catalyst to coordinate to the hydrazone, pre-disposing it for the rearrangement upon heating.

• Buchwald Modification: For particularly stubborn cases, modern palladium-catalyzed methods can be an alternative. The Buchwald modification allows for the formation of N-arylhydrazones from aryl bromides, which can then undergo exchange with a ketone and subsequent Fischer cyclization.[4][14] This approach changes the reaction pathway entirely, avoiding the direct use of the less reactive hydrazine.

Frequently Asked Questions (FAQs)

Q: What is the detailed mechanism of the Fischer Indole Synthesis and which step is rate-limiting for my substrates?

Answer: The generally accepted mechanism proceeds through several key stages.[4][12] For a deactivated and sterically hindered system like (5-Bromo-2-methylphenyl)hydrazine and a ketone, the rate-determining step is almost certainly the[3][3]-sigmatropic rearrangement.

• Hydrazone Formation: The arylhydrazine condenses with the ketone to form a hydrazone. This is a reversible acid-catalyzed reaction.

• Tautomerization: The hydrazone tautomerizes to its more reactive enamine isomer (the 'ene-hydrazine'). This step is also acid-catalyzed.

• [3][3]-Sigmatropic Rearrangement: This is the crucial C-C bond-forming step. The protonated ene-hydrazine undergoes a concerted rearrangement to form a di-imine intermediate. This step has a high activation energy, which is exacerbated by the electron-withdrawing bromo group and the steric bulk of the ortho-methyl group.

• Aromatization & Cyclization: The intermediate rearomatizes, followed by nucleophilic attack of the newly formed enamine onto the imine carbon to form an aminal.

• Ammonia Elimination: The final step is the acid-catalyzed elimination of an ammonia molecule to generate the stable, aromatic indole ring.

// Reactants Reactants [label="Arylhydrazine + Ketone"]; Hydrazone [label="Hydrazone"]; Enehydrazine [label="Ene-hydrazine\n(Tautomer)", fontcolor="#202124"]; Diimine [label="Di-imine Intermediate", fontcolor="#202124"]; Aminal [label="Cyclized Aminal"]; Indole [label="Indole Product"];

// Nodes for steps s1 [label="Condensation\n(-H₂O)", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; s2 [label="Tautomerization\n(Acid-Catalyzed)", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; s3 [label="[3][3]-Sigmatropic\nRearrangement\n(Rate-Limiting Step)", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"]; s4 [label="Aromatization &\nCyclization", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; s5 [label="Elimination\n(-NH₃)", shape=box, style=rounded, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> s1; s1 -> Hydrazone; Hydrazone -> s2; s2 -> Enehydrazine; Enehydrazine -> s3; s3 -> Diimine; Diimine -> s4; s4 -> Aminal; Aminal -> s5; s5 -> Indole; } } Caption: The mechanism of the Fischer Indole Synthesis.

Q: How do I choose between a Brønsted acid and a Lewis acid catalyst?

Answer: The choice depends on the specific limitations of your substrate.

• Brønsted Acids (e.g., H₂SO₄, PPA, p-TsOH): These acids act as proton donors.[4] They are excellent for protonating the hydrazone to facilitate tautomerization and the subsequent rearrangement. PPA is particularly effective as it is a strong acid and a viscous solvent, allowing for high reaction temperatures.[12] They are a good first choice for many standard Fischer indole syntheses.

• Lewis Acids (e.g., ZnCl₂, BF₃, AlCl₃): These are electron-pair acceptors.[4][5] Lewis acids can coordinate with the nitrogen atoms of the hydrazone. This coordination can increase the acidity of the N-H protons, promoting tautomerization, and can also stabilize the transition state of the[3][3]-sigmatropic rearrangement. For sterically hindered and electronically deactivated substrates, Lewis acids often provide a more effective catalytic pathway than Brønsted acids alone.

Catalyst Type	Examples	Mode of Action	Best For...
Brønsted Acid	p-TsOH, H₂SO₄, PPA	Proton donation	General purpose, standard substrates.
Lewis Acid	ZnCl₂, AlCl₃, BF₃·OEt₂	Electron pair acceptance	Deactivated or sterically hindered substrates.

Q: Is there a visual workflow I can follow for troubleshooting?

Answer: Yes. A systematic approach is key to optimizing this reaction. The following decision tree outlines a logical troubleshooting workflow.

Experimental Protocols

Protocol 1: General Procedure using a Lewis Acid Catalyst (ZnCl₂)

This protocol provides a robust starting point for the cyclization of (5-Bromo-2-methylphenyl)hydrazine with a generic ketone.

Materials:

• (5-Bromo-2-methylphenyl)hydrazine (or its hydrochloride salt) (1.0 eq)

• Ketone (1.0 - 1.2 eq)

• Anhydrous Zinc Chloride (ZnCl₂) (1.2 - 2.0 eq)

• Anhydrous Toluene or Xylene

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous zinc chloride. Heat gently under vacuum to ensure it is completely dry, then allow to cool.

• Reagent Addition: Add anhydrous toluene (or xylene) to the flask, followed by (5-Bromo-2-methylphenyl)hydrazine (1.0 eq) and the ketone (1.1 eq). If using the hydrazine hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1 eq) to liberate the free hydrazine, and stir for 20 minutes before proceeding.

• Reaction: Heat the stirred mixture to reflux (110 °C for toluene, 140 °C for xylene).

• Monitoring: Monitor the reaction's progress by TLC or LC-MS every 2-4 hours. The reaction may take anywhere from 4 to 24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker of ice water with vigorous stirring. Basify the aqueous mixture to pH 8-9 with a concentrated ammonia solution to dissolve the zinc salts.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield the pure substituted indole.[11]

Protocol 2: Microwave-Assisted Synthesis using Acetic Acid

This method is ideal for rapid screening and optimization.

Materials:

• (5-Bromo-2-methylphenyl)hydrazine (1.0 eq)

• Ketone (1.2 eq)

• Glacial Acetic Acid

• Microwave-safe reaction vessel with a magnetic stir bar

Procedure:

• Reaction Setup: In a microwave-safe vessel, combine (5-Bromo-2-methylphenyl)hydrazine (1.0 eq), the ketone (1.2 eq), and glacial acetic acid.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Set the temperature to 150-180 °C and irradiate for 10-40 minutes. It is advisable to start with a shorter time and lower temperature and increase as needed based on reaction monitoring.

• Workup and Purification: After the reaction, allow the vessel to cool to room temperature. Follow the workup and purification steps outlined in Protocol 1 (steps 5-7), neutralizing the acetic acid with a base like sodium bicarbonate during the aqueous workup.[13]

References

• Benchchem. (2025). Application Notes and Protocols for Acid-Catalyzed Fischer Indole Synthesis. Benchchem.
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis. Alfa Chemistry.
• Benchchem. (2025). The Fischer Indole Synthesis: A Comprehensive Technical Guide. Benchchem.
• Wikipedia. (2023). Fischer indole synthesis. Wikipedia.
• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Organic Chemistry Portal.
• Talebizadeh, P., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2459-2467.
• Taber, G. P., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(85), 54066-54083.
• Wagaw, S., Yang, B. H., & Buchwald, S. L. (1998). A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Journal of the American Chemical Society, 120(26), 6621-6622.
• Benchchem. (2025). Technical Support Center: Optimization of Fischer Indole Synthesis. Benchchem.
• Benchchem. (2025).
• Benchchem. (2025).
• Shang, Y., et al. (2018).
• Tan, J. Y. (2018). Atroposelective Hydrazine Condensation to Obtain Chiral Biaryls and a Borrowing Hydrogen Reaction for Indoline Synthesis.
• Malinauskienė, V. (2021). Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues. Kaunas University of Technology.
• Chem 215 - Organic Chemistry. (n.d.). Indoles.
• Al-Ghorbani, M., et al. (2021).
• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Fischer Indole Synthesis. TCI Chemicals.
• ResearchGate. (n.d.). Optimization of the Fischer indole reaction in the synthesis of compound 3.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Fischer Indole Synthesis. TCI Chemicals.
• Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. (2022). PMC.
• Fluorochem. (n.d.). (5-Bromo-2-methylphenyl)hydrazine (CAS 752200-75-2). Fluorochem.
• Sigma-Aldrich. (n.d.). (5-Bromo-2-methylphenyl)hydrazine hydrochloride. Sigma-Aldrich.
• Al-Omar, M. A., et al. (2010). The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity. Molecules, 15(5), 3478-3490.

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Technical Support Center: Managing Regioselectivity in the Fischer Indole Synthesis with Substituted Ketones

Welcome to the technical support center for the Fischer indole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of controlling regioselectivity when using substituted ketones. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve your desired indole regioisomer with higher precision.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of poor regioselectivity in the Fischer indole synthesis with unsymmetrical ketones?

The formation of two regioisomeric indoles arises from the use of unsymmetrical ketones that possess two different enolizable α-carbons.[1][2] The key[3][3]-sigmatropic rearrangement step in the Fischer indole synthesis mechanism proceeds through an enamine (or 'ene-hydrazine') intermediate.[3] An unsymmetrical ketone can form two different enamine tautomers, each leading to a different indole product upon cyclization.

Q2: How does the choice of acid catalyst influence the regiochemical outcome?

The acid catalyst is a critical factor in controlling regioselectivity.[4] Both Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid (PPA), and p-toluenesulfonic acid (p-TSA)) and Lewis acids (e.g., ZnCl₂, BF₃, and AlCl₃) are commonly used.[3][5] The strength and nature of the acid can influence the rate of enamine formation and the subsequent[3][3]-sigmatropic rearrangement, thereby affecting the ratio of the resulting regioisomers.[6] While some studies suggest that the specific Lewis acid may not have a systematic influence on regioselectivity, the acidity of the medium as a whole is a major controlling factor.[6][7]

Q3: Can steric hindrance be used to direct the regioselectivity?

Yes, steric effects play a significant role.[4] The[3][3]-sigmatropic rearrangement is sensitive to steric hindrance.[4] Generally, the reaction will favor the formation of the enamine intermediate that minimizes steric clash. This often means that the less substituted α-carbon of the ketone will be involved in the enamine formation, leading to the indole with the larger substituent at the 2-position.

Q4: What is the role of electronic effects in directing the cyclization?

Electronic effects of substituents on the arylhydrazine ring can influence the regioselectivity of the cyclization. Electron-donating groups (EDGs) on the aromatic ring generally speed up the reaction. For substituents meta to the hydrazine group, an EDG tends to direct the cyclization to the para-position, resulting in the major product. Conversely, electron-withdrawing groups (EWGs) can lead to a mixture of products with less predictable ratios.[8] In some cases, EWGs can even destabilize the transition state leading to one of the regioisomers, effectively favoring the other.[9][10]

Troubleshooting Guides

Issue: My reaction yields a nearly 1:1 mixture of regioisomers.

This is a common challenge when the electronic and steric biases of the substituted ketone are not well-differentiated.

Troubleshooting Steps:

• Catalyst Screening:

  • Rationale: Different acid catalysts can promote different reaction pathways. A systematic screen of both Brønsted and Lewis acids is recommended.

  • Action: Set up small-scale parallel reactions using a variety of acid catalysts such as PPA, p-TSA, ZnCl₂, and BF₃·OEt₂. Monitor the regioisomeric ratio by techniques like ¹H NMR spectroscopy or LC-MS.

• Solvent Modification:

  • Rationale: The polarity of the solvent can influence the stability of the intermediates and transition states.[11]

  • Action: Experiment with solvents of varying polarity. For instance, compare the results in a polar protic solvent like acetic acid with a non-polar aprotic solvent like toluene.

• Temperature Adjustment:

  • Rationale: The reaction may be under kinetic or thermodynamic control. Lower temperatures often favor the thermodynamically more stable product, while higher temperatures may favor the kinetically formed product.

  • Action: Run the reaction at a lower temperature for a longer period and compare the outcome to a reaction run at a higher temperature for a shorter duration.

Issue: The desired regioisomer is the minor product.

This indicates that the inherent steric and/or electronic factors of your substrates favor the formation of the undesired isomer under the current reaction conditions.

Troubleshooting Steps:

• Employing a Bulky Catalyst:

  • Rationale: A sterically demanding acid catalyst might selectively favor the formation of the less hindered enamine intermediate.

  • Action: Consider using a bulkier Lewis acid or a Brønsted acid with a sterically demanding counter-ion.

• Directed Fischer Indole Synthesis:

  • Rationale: If conventional methods fail, a directed approach can provide excellent regiocontrol. This involves pre-forming an enol equivalent, such as an enol triflate or a vinyl halide, from the ketone. This enol equivalent is then coupled with the arylhydrazine, forcing the subsequent cyclization to occur at a specific position.[12]

  • Action: Synthesize the enol triflate of your ketone and couple it with the arylhydrazine in the presence of a suitable catalyst.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in Fischer Indole Synthesis

• Hydrazone Formation (Optional but Recommended): In a round-bottom flask, dissolve the arylhydrazine (1.0 eq.) and the unsymmetrical ketone (1.0-1.2 eq.) in ethanol or acetic acid. Stir the mixture at room temperature or with gentle heating (e.g., 60 °C) for 1-2 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting materials.[4] The hydrazone can be isolated or used in situ.

• Indolization: To the solution containing the hydrazone, add the selected acid catalyst (e.g., p-TSA (0.1-1.0 eq.), ZnCl₂ (1.0-2.0 eq.), or polyphosphoric acid (as solvent)).

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-150 °C) and monitor its progress by TLC or LC-MS.[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully neutralize the acid with a saturated aqueous solution of sodium bicarbonate or another suitable base.

• Extraction and Purification: Extract the product with an organic solvent like ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to separate the regioisomers and determine the ratio.[4]

Table 1: Influence of Reaction Conditions on Regioselectivity (Illustrative Examples)

Ketone Substrate	Acid Catalyst	Solvent	Temperature (°C)	Major Regioisomer
1-Phenyl-2-butanone	Zeolite Beta	Toluene	110	2-Benzyl-3-methylindole[13]
Methyl Ketones	P₂O₅/MeSO₃H	Dichloromethane	Reflux	3-Unsubstituted Indole[6]
Isopropyl methyl ketone	Acetic Acid/HCl	Acetic Acid	Room Temp.	2,3,3-Trimethylindolenine[5]

Mechanistic Insights and Visualization

The regioselectivity of the Fischer indole synthesis is determined at the enamine formation and the subsequent[3][3]-sigmatropic rearrangement step. The following diagram illustrates the key decision point for an unsymmetrical ketone.

Caption: Regiochemical divergence in the Fischer indole synthesis.

The choice between Path A and Path B is influenced by the factors discussed, including steric hindrance, electronic effects, and the reaction conditions. By carefully manipulating these parameters, you can favor one pathway over the other to achieve the desired regiochemical outcome.

References

• University of California, Irvine. (n.d.). Indoles. Retrieved from [Link]

• Wikipedia. (2023, October 27). Fischer indole synthesis. Retrieved from [Link]

• Andersson, I., & Sandström, J. (1989). On the Roles of Lewis Acid Catalysts and Solvents in the Fischer Indole Synthesis. Acta Chemica Scandinavica, 43, 651-659. Retrieved from [Link]

• Vedantu. (2021, January 5). Fischer Indole Synthesis: Mechanism, Steps & Importance. Retrieved from [Link]

• Ismail, M. F., El-Khamry, A. A., & Shams, N. A. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2476-2484. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• Taber, D. F., & Stachel, S. J. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53537-53551. Retrieved from [Link]

• Smith, A. B., III, & Kanoh, N. (2017). Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. The Journal of Organic Chemistry, 82(11), 5675-5684. Retrieved from [Link]

• Smith, A. B., III, & Kanoh, N. (2017). Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. The Journal of Organic Chemistry, 82(11), 5675-5684. Retrieved from [Link]

• Hughes, D. L. (1991). Regioselective Fischer Indole Route to 3-Unsubstituted Indoles. The Journal of Organic Chemistry, 56(8), 3001-3006. Retrieved from [Link]

• Hoogenraad, M., van der Waal, J. C., & van Bekkum, H. (1996). Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. Research on Chemical Intermediates, 22(4), 337-347. Retrieved from [Link]

• Majumdar, N., & Mandal, S. (2018). Recent Advances in the Regioselective Synthesis of Indoles via C–H Activation/Functionalization. Chemistry - An Asian Journal, 13(15), 1876-1897. Retrieved from [Link]

• Li, X., & Zhang, D. (2016). Intramolecular Fischer Indole Synthesis for the Direct Synthesis of 3,4-Fused Tricyclic Indole and Application to the Total Synthesis of (−)-Aurantioclavine. Organic Letters, 18(19), 5030-5033. Retrieved from [Link]

• Zhang, D., & Li, X. (2017). Directed Fischer Indolization as an Approach to the Total Syntheses of (+)-Aspidospermidine and (−)-Tabersonine. Organic Letters, 19(22), 6168-6171. Retrieved from [Link]

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Technical Support Center: Stability and Handling of (5-Bromo-2-methylphenyl)hydrazine Hydrochloride

Welcome to the Technical Support Center. As a critical precursor in medicinal chemistry and drug development—often utilized in Fischer indole syntheses, hydrazone formations, and carbonyl derivatizations—(5-Bromo-2-methylphenyl)hydrazine hydrochloride presents unique handling challenges.

Transitioning this compound from a stable, solid salt into an aqueous or organic solution frequently introduces severe stability issues. This guide is designed by application scientists to provide you with a deep mechanistic understanding of these degradation pathways, alongside self-validating protocols to ensure the integrity of your experimental data.

Mechanistic Overview: The Causality of Instability

To troubleshoot stability issues, we must first understand the chemical vulnerabilities of the arylhydrazine moiety. While the hydrochloride salt is relatively stable in its solid form, dissolving it—especially in neutral or alkaline media—initiates a complex degradation cascade.

• Protonation vs. Deprotonation: The protonated primary amine in the hydrochloride salt locks the nitrogen's lone pair, preventing it from participating in oxidative reactions [1]. However, as the pH of the solution rises above the compound's pKa (typically ~5–6), the reactive free base emerges.

• The Autoxidation Cascade: The free base of the hydrazine is a potent reducing agent. In the presence of dissolved oxygen and catalyzed by trace transition metals (e.g., Cu²⁺, Fe³⁺) or light, it undergoes a single-electron transfer. This generates highly reactive superoxide radicals (O₂•⁻) and phenylhydrazyl radicals .

• Terminal Degradation: These radicals rapidly propagate, ultimately forming a benzenediazonium ion intermediate and subsequent azo-coupling products, which manifest as a dark yellow or brown discoloration in the solution .

Fig 1. Oxidative degradation pathway of arylhydrazines in aqueous solutions.

Quantitative Stability Profile

Predicting the shelf-life of your working solutions is critical for assay reproducibility. The table below synthesizes the expected stability of (5-Bromo-2-methylphenyl)hydrazine solutions based on environmental variables.

Table 1: Quantitative Stability of (5-Bromo-2-methylphenyl)hydrazine Solutions

Solvent / Buffer System	pH	Atmosphere	Temperature	Estimated Usable Shelf-Life
0.1 M HCl + 1 mM EDTA	< 2.0	Argon	-80°C	> 12 Months
0.1 M HCl	< 2.0	Air	4°C	2 - 4 Weeks
DMSO (Anhydrous)	N/A	Argon	-20°C	3 - 6 Months
Methanol / Ethanol	Neutral	Air	25°C	12 - 24 Hours
PBS (Phosphate Buffer)	7.4	Air	25°C	< 2 Hours

Troubleshooting & FAQs

Q: My stock solution turned yellow/brown within hours of preparation. What happened, and can I still use it? A: The color change is a direct visual indicator of oxidative degradation—specifically the formation of benzenediazonium ions and azo-polymers . Do not use this solution. The active titer of the hydrazine has been heavily compromised, and the reactive radical byproducts will likely cause off-target reactions or assay interference.

Q: I need to perform a conjugation reaction at physiological pH (7.4). How can I prevent the hydrazine from degrading before it reacts with my target? A: At pH 7.4, the compound exists predominantly as the free base, making it highly susceptible to rapid decomposition [2]. To circumvent this:

• Acidic Stock: Always prepare your master stock in 0.1 M HCl [3].

• Just-in-Time Neutralization: Add the acidic hydrazine stock to your pH 7.4 reaction mixture only immediately before the reaction is initiated.

• Catalysis: If you are forming a hydrazone, consider adding a nucleophilic catalyst (such as aniline) to accelerate the condensation kinetics, allowing the desired reaction to outcompete the degradation pathway [2].

Q: Why do we purchase and use the hydrochloride salt instead of the free base? A: The free base of (5-Bromo-2-methylphenyl)hydrazine is an unstable, easily oxidized compound that rapidly degrades upon exposure to ambient air. The hydrochloride salt is a stable, crystalline solid. Protonation of the amine neutralizes the reactive lone pair, rendering it water-soluble and exponentially extending its shelf-life [4].

Q: Does light exposure affect the stability of the solution? A: Yes. Photochemical cleavage of the N-N or N-H bonds can initiate radical formation, bypassing the need for trace metal catalysts. Solutions must always be stored in amber vials or wrapped in aluminum foil.

Standard Operating Procedure (SOP): Preparation of Stable Stock Solutions

To guarantee experimental reproducibility, follow this self-validating protocol for preparing a 10 mM stock solution of (5-Bromo-2-methylphenyl)hydrazine hydrochloride.

The Self-Validating Workflow

Fig 2. Self-validating workflow for preparing stable arylhydrazine stock solutions.

Step-by-Step Methodology

• Solvent Preparation & Chelation: Prepare a solution of 0.1 M HCl containing 1 mM EDTA.

  • Causality: The low pH ensures the hydrazine remains fully protonated (non-nucleophilic). EDTA sequesters trace transition metals (Cu²⁺, Fe³⁺) present in standard laboratory water, shutting down the catalytic single-electron transfer cycle.

• Degassing: Sparge the acidic solvent with Argon or Nitrogen gas for a minimum of 15 minutes.

  • Causality: Physical displacement of dissolved oxygen prevents the formation of superoxide radicals, the primary driver of autoxidation.

• Dissolution: In a fume hood, weigh the required mass of (5-Bromo-2-methylphenyl)hydrazine hydrochloride. Transfer it to a light-protected (amber) vial and add the degassed solvent under a continuous stream of inert gas. Vortex gently until fully dissolved.

• Self-Validation (UV-Vis Spectrophotometry):

  • Take a 10 µL aliquot of the stock and dilute it in 990 µL of the blank solvent.

  • Measure the absorbance via UV-Vis.

  • Validation Criteria: A pristine, unoxidized solution will show minimal absorbance at ~280 nm. A distinct peak at 280 nm indicates the presence of benzenediazonium ions (active degradation) . If Abs280​>0.05 AU , the batch is compromised and must be discarded.

• Aliquoting and Cryopreservation: Divide the validated solution into single-use aliquots in amber glass vials. Purge the headspace of each vial with Argon, cap tightly, flash-freeze in liquid nitrogen, and store at -80°C.

References

• Site of Protonation of Alkyl- and Arylhydrazines Probed by 14N, 15N, and 13C NMR Relaxation and Quantum Chemical Calculations. ACS Publications. Available at:[Link]

• The oxidation of phenylhydrazine: superoxide and mechanism. PubMed (NIH). Available at:[Link]

• Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. ACS Publications. Available at:[Link]

• Decompostion of Hydrazine in Aqueous Solutions. ResearchGate. Available at:[Link]

• Can we use phenyl hydrazine solution and HCL separately instead of phenyl hydrazine HCL for Osazone test?? ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography Conditions for Purifying Bromo-substituted Indoles

Welcome to the Technical Support Center for the purification of bromo-substituted indoles. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these valuable heterocyclic compounds. The unique electronic properties of the indole nucleus, combined with the presence of a halogen substituent, often lead to specific purification hurdles, including compound instability, strong interactions with stationary phases, and difficult separation from closely related impurities.

This document moves beyond simple protocols to explain the causality behind experimental choices, providing you with a robust framework for troubleshooting and method development.

Frequently Asked Questions (FAQs)

This section addresses high-level questions to guide your initial strategy for purifying bromo-substituted indoles.

Q1: What is the best starting stationary phase for purifying bromo-substituted indoles? A1: Standard silica gel (230-400 mesh) is the most common and effective initial choice for the majority of bromo-indole purifications.[1][2] Silica's slightly acidic nature and high surface area provide good resolving power for compounds of varying polarities.[1] However, if your indole is particularly basic or acid-sensitive, you may need to consider alternatives or modifications. For highly challenging separations, alumina (neutral or basic) or functionalized silica phases can be explored.[1][3]

Q2: How do I select an appropriate mobile phase (eluent)? A2: The ideal mobile phase is best determined using Thin-Layer Chromatography (TLC) with the same stationary phase as your column (e.g., silica gel TLC plates).[1] A mixture of a non-polar solvent like hexane or petroleum ether and a moderately polar solvent like ethyl acetate is the most common starting point.[1][2][4] The goal is to find a solvent ratio that provides a retention factor (Rf) of approximately 0.2-0.3 for your target compound.[1][5] This Rf value typically ensures the compound spends enough time on the stationary phase to separate effectively from impurities without taking excessively long to elute.[5]

Q3: My bromo-indole is streaking badly on the TLC plate and column. What causes this and how can I fix it? A3: Streaking, or tailing, is a classic sign of strong, undesirable interactions between your compound and the stationary phase.[6] The lone pair of electrons on the indole nitrogen can interact with the acidic silanol groups on the surface of silica gel.[1]

• Solution: To mitigate this, add a small amount (0.1-1%) of a basic modifier like triethylamine (Et₃N) to your mobile phase.[1][2] Triethylamine will preferentially bind to the active acidic sites on the silica, allowing your bromo-indole to travel through the column more uniformly, resulting in sharper bands.

Q4: I'm concerned my bromo-indole might decompose on the silica gel column. Is this a common problem? A4: Yes, some indole derivatives can be sensitive to the acidic environment of silica gel.[2] Additionally, debromination, the cleavage of the carbon-bromine bond, can occur, leading to the formation of the corresponding non-halogenated indole as an impurity.[7][8]

• Solution: To check for instability, spot your compound on a TLC plate, let it sit in the open air for 30-60 minutes, and then develop the plate. If a new spot appears or the original spot smears, your compound is likely degrading.[2] To minimize degradation during column chromatography, run the column as quickly as possible (flash chromatography) and consider deactivating the silica with triethylamine or using a more inert stationary phase like neutral alumina.[2][9]

Troubleshooting Guide: From Tailing Peaks to Low Yields

This guide provides a systematic approach to resolving common issues encountered during the column chromatography of bromo-substituted indoles.

Problem 1: Poor Separation (Peaks Overlapping or Co-eluting)

Possible Cause	Recommended Solution
Inappropriate Solvent System	The polarity of your eluent may not be optimal for resolving your target compound from impurities. The ideal solvent system maximizes the difference in Rf values (ΔRf) between your product and contaminants.[5] Action: Re-screen solvent systems using TLC. Try replacing ethyl acetate with another solvent of similar polarity but different chemical properties (e.g., dichloromethane, diethyl ether) to alter selectivity.[10]
Column Overload	Loading too much crude material onto the column is a common cause of poor separation.[1] The stationary phase becomes saturated, and distinct bands cannot form properly. Action: Reduce the amount of sample loaded. A general rule of thumb is a silica-to-crude-product weight ratio of 20:1 to 50:1; use a higher ratio for difficult separations.[1]
Poor Column Packing	Air bubbles, cracks, or an uneven silica bed create channels in the column, leading to band broadening and a significant loss of resolution. Action: Repack the column carefully. Use the slurry method to ensure a homogenous and densely packed bed.[2] Ensure the top sand layer is level to allow for even sample application.
Separation of Isomers or Debrominated Impurity	Isomeric byproducts (e.g., 4-bromo vs. 5-bromoindole) or the debrominated analog can be chemically very similar to the target compound, making separation difficult.[8][11] Action: A high-resolution approach is needed. Use a very slow, shallow gradient of eluent polarity. If this fails, a different stationary phase (e.g., alumina, C18 reversed-phase) may be required to exploit different interaction mechanisms.[10]

Problem 2: Tailing/Streaking of the Target Compound

Possible Cause	Recommended Solution
Strong Interaction with Acidic Silica	As mentioned in the FAQs, the basic indole nitrogen interacts strongly with acidic silanol groups on the silica surface, causing the compound to "smear" down the column.[1][6] Action: Add 0.1-1% triethylamine (Et₃N) to the mobile phase.[1][2] This neutralizes the active sites and dramatically improves peak shape. For indoles with acidic functional groups (e.g., a carboxylic acid), adding 0.1-1% acetic or formic acid to the eluent can suppress deprotonation and reduce tailing.[6]
Compound is Highly Polar	Very polar compounds can bind almost irreversibly to the silica gel, resulting in severe tailing and low recovery. Action: Switch to a more polar mobile phase system, such as dichloromethane/methanol.[3] If tailing persists, consider using a different stationary phase like reversed-phase C18 silica or alumina.[3][6]

Problem 3: Low or No Yield of Purified Product

Possible Cause	Recommended Solution
Compound Degradation on the Column	The bromo-indole may be unstable on silica gel, leading to decomposition during the purification process. This is especially true if the column is run slowly.[2] Action: Perform a TLC stability test as described in FAQ #4.[2] If degradation is confirmed, minimize contact time by using flash chromatography (applying pressure to speed up the flow rate). Deactivating the silica with triethylamine or switching to a neutral stationary phase like alumina can also prevent degradation.[2][9]
Irreversible Adsorption	The compound is stuck on the column and will not elute even with a highly polar solvent. Action: Before discarding the column, try flushing with a very strong solvent system (e.g., 5-10% methanol in dichloromethane). If this fails, the compound may have reacted with the silica. In future runs, use a less active stationary phase or protect a reactive functional group on your indole.
Poor Solubility During Loading ("Dry Loading" Recommended)	If the crude product is not fully dissolved when loaded, it will not apply to the column as a narrow band, leading to poor separation and recovery. If the crude product is insoluble in the mobile phase, it cannot be loaded directly. Action: Use the "dry loading" technique. Dissolve your crude product in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of your packed column.[2]

Experimental Protocols & Workflows

Workflow for Selecting Chromatography Conditions

This workflow guides you from an unpurified reaction mixture to a well-defined column chromatography plan.

Caption: Workflow for Condition Selection.

Protocol 1: Determining Optimal Eluent via TLC

• Preparation: Dissolve a tiny amount of your crude product in a few drops of a solvent like ethyl acetate or dichloromethane.

• Spotting: Use a capillary tube to spot the dissolved sample onto the baseline of a silica gel TLC plate.

• Development: Place the plate in a sealed chamber containing a prepared mobile phase (e.g., 4:1 Hexane:Ethyl Acetate). Ensure the solvent level is below the baseline.

• Analysis: Once the solvent front is about 1 cm from the top of the plate, remove it and mark the solvent front. Visualize the spots under a UV lamp.

• Calculation: Calculate the Rf value for your product spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front).[12][13]

• Optimization: Adjust the solvent ratio until the Rf value of your target compound is between 0.2 and 0.3, and it is well-separated from other spots.[1] Increasing the proportion of the polar solvent (ethyl acetate) will increase the Rf values of all compounds.[14]

Protocol 2: Dry Loading the Sample

• Dissolve the crude product (e.g., 500 mg) in a minimal amount of a volatile solvent in which it is highly soluble (e.g., 5-10 mL of dichloromethane).

• Add a small amount of silica gel (approx. 1-2 g) to the solution.

• Evaporate the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully layer this powder onto the top of the sand layer of your packed chromatography column.[2]

Troubleshooting Decision Tree

This diagram helps you diagnose and solve problems during and after a column run.

Caption: Troubleshooting Workflow Diagram.

Data Summary Table

Table 1: Common Solvents and Properties

This table provides a quick reference for solvents commonly used in the purification of bromo-indoles. Polarity Index is a relative measure of a solvent's polarity.

Solvent	Formula	Boiling Point (°C)	Polarity Index	Notes
n-Hexane	C₆H₁₄	69	0.1	Standard non-polar phase. Often used with a more polar solvent.[15]
Petroleum Ether	Mixture	30-60	~0.1	A common, less expensive alternative to hexane.
Dichloromethane (DCM)	CH₂Cl₂	40	3.1	A versatile solvent with different selectivity than ethyl acetate.[15]
Diethyl Ether	(C₂H₅)₂O	35	2.8	Can provide different selectivity. Highly volatile.
Ethyl Acetate (EtOAc)	C₄H₈O₂	77	4.4	The most common polar co-solvent used with hexane.[1]
Acetonitrile	CH₃CN	82	5.8	Used in reversed-phase chromatography.[6]
Methanol (MeOH)	CH₃OH	65	5.1	A strong polar solvent, often used in small percentages for highly polar compounds or to flush a column.[3][6]

References

• MDPI. (2019). Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond. Molecules, 24(4), 731. Retrieved from [Link]

• alwsci. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• ZEOCHEM. (n.d.). Purification of APIs. Retrieved from [Link]

• Stack Exchange. (2016). How does the Rf value change when changing the eluent composition? Chemistry Stack Exchange. Retrieved from [Link]

• Reddit. (2021). Problems with Fischer indole synthesis. r/Chempros. Retrieved from [Link]

• Regalado, E. L., et al. (2014). Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers. Journal of Chromatography A, 1324, 123-134. Retrieved from [Link]

• Reddit. (2022). Why does a solvent system with an RF of 0.3 give the cleanest separation? r/chemistry. Retrieved from [Link]

• Study Mind. (2022). Chromatography and Rf Values (GCSE Chemistry). Retrieved from [Link]

• Biotage. (2023). How changing stationary phase chemistry can impact separation selectivity. Retrieved from [Link]

• Wikipedia. (n.d.). Dehalogenation. Retrieved from [Link]

• Reddit. (2010). AskChem: Do primary bromides decompose on silica? r/chemistry. Retrieved from [Link]

• International Research Journal of Pharmacy and Medical Sciences. (2021). Analysis of few crude compounds and separation of leaf pigments in few medicinal plant species. Retrieved from [Link]

• Reddit. (2020). Purification of strong polar and basic compounds. r/Chempros. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reddit - Please wait for verification [reddit.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Dehalogenation - Wikipedia [en.wikipedia.org]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. studymind.co.uk [studymind.co.uk]
• 13. interesjournals.org [interesjournals.org]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the Spectroscopic Characterization of 6-bromo-4-methyl-1H-indole: A Comparative Analysis

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is paramount. For heterocyclic compounds, particularly indole derivatives which form the backbone of numerous therapeutic agents, a thorough characterization is the bedrock of any successful research endeavor. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) spectroscopic data for 6-bromo-4-methyl-1H-indole, a key intermediate in the synthesis of various biologically active molecules. We will not only present the expected ¹H and ¹³C NMR data but also delve into the experimental rationale, compare NMR with alternative analytical techniques, and provide actionable protocols for researchers in the field.

The Structural Significance of 6-bromo-4-methyl-1H-indole

6-bromo-4-methyl-1H-indole is a substituted indole with a bromine atom at the 6-position and a methyl group at the 4-position of the indole ring. This specific substitution pattern makes it a valuable building block in medicinal chemistry, offering sites for further functionalization and influencing the molecule's overall electronic and steric properties. Accurate characterization is therefore crucial to ensure the identity and purity of this intermediate, which directly impacts the outcome of subsequent synthetic steps and the biological activity of the final compounds.

Unveiling the Structure: ¹H and ¹³C NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for the structural determination of organic molecules in solution. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of a molecule.

Based on established principles of NMR spectroscopy and analysis of data for closely related analogs such as 6-bromo-1H-indole and 4-methyl-1H-indole, we can predict the characteristic ¹H and ¹³C NMR chemical shifts for 6-bromo-4-methyl-1H-indole.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 6-bromo-4-methyl-1H-indole is expected to exhibit distinct signals corresponding to each unique proton in the molecule. The chemical shifts are influenced by the electron-donating methyl group and the electron-withdrawing bromine atom, as well as the aromaticity of the indole ring system.

Proton (Position)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
NH (1)	~8.1-8.3	Broad Singlet	-	The broadness is due to quadrupole broadening and potential exchange with trace amounts of water. Its chemical shift is highly dependent on solvent and concentration.
H-2	~7.2-7.3	Doublet of Doublets	J ≈ 2.5, 1.0 Hz	Coupled to H-3 and weakly to the NH proton.
H-3	~6.4-6.5	Doublet of Doublets	J ≈ 3.0, 1.0 Hz	Coupled to H-2 and weakly to the NH proton.
CH₃ (4)	~2.4-2.5	Singlet	-	The methyl protons will appear as a sharp singlet.
H-5	~7.0-7.1	Singlet	-	This proton is expected to be a singlet due to the absence of adjacent protons for coupling.
H-7	~7.4-7.5	Singlet	-	This proton is also expected to appear as a singlet.

Note: These are predicted values and may vary slightly based on the solvent and experimental conditions.

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum provides complementary information, revealing the chemical environment of each carbon atom in the molecule.

Carbon (Position)	Predicted Chemical Shift (δ, ppm)	Notes
C-2	~124-126
C-3	~101-103
C-3a	~128-130
C-4	~130-132	Substituted with a methyl group.
C-5	~122-124
C-6	~115-117	Attached to the electronegative bromine atom.
C-7	~112-114
C-7a	~136-138
CH₃	~18-20

Note: These are predicted values and may vary slightly based on the solvent and experimental conditions.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR spectra, a standardized and well-executed experimental protocol is essential. The following provides a step-by-step methodology for the ¹H and ¹³C NMR analysis of 6-bromo-4-methyl-1H-indole.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for indole derivatives. DMSO-d₆ can be particularly useful for observing the NH proton, which often exchanges with protic impurities in CDCl₃.[1]

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans.

• Filtration: To ensure the best possible spectral resolution by removing any particulate matter, filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.

Instrument Parameters

The following are typical acquisition parameters for a 400 or 500 MHz NMR spectrometer.[2]

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Spectral Width: Approximately 12-15 ppm, centered around 6-7 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans for a moderately concentrated sample.

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

• Spectral Width: Approximately 200-220 ppm, centered around 100-110 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more scans, depending on the sample concentration, due to the low natural abundance of the ¹³C isotope.

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks are in pure absorption mode and perform a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

• Integration (¹H NMR): Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

Visualizing the Workflow

The following diagram illustrates the general workflow for the NMR analysis of 6-bromo-4-methyl-1H-indole.

Caption: Workflow for NMR Analysis of 6-bromo-4-methyl-1H-indole.

A Comparative Look: NMR vs. Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, a comprehensive characterization often involves orthogonal techniques to confirm purity and identity.

Technique	Principle	Strengths for 6-bromo-4-methyl-1H-indole	Limitations
NMR Spectroscopy	Measures the absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Provides detailed structural information, including connectivity and stereochemistry. Non-destructive.	Relatively low sensitivity compared to mass spectrometry. Requires higher sample concentrations.
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.[3]	Excellent for purity assessment and quantification of the main component and impurities. Can be coupled with UV or Mass Spectrometry (LC-MS) for identification.[4]	Does not provide the same level of detailed structural information as NMR. Requires reference standards for absolute quantification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and provides mass-to-charge ratio information for identification.	Highly sensitive for identifying and quantifying volatile impurities. Mass spectra can be compared to libraries for identification.[4]	The compound must be volatile and thermally stable. Derivatization may be required for non-volatile compounds.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Provides information about the functional groups present in the molecule (e.g., N-H and C-H stretches).	Provides limited information about the overall molecular structure and connectivity.

Conclusion: An Integrated Approach to Characterization

The structural verification of 6-bromo-4-methyl-1H-indole relies on a multi-faceted analytical approach, with NMR spectroscopy at its core. The predicted ¹H and ¹³C NMR data presented in this guide, in conjunction with the detailed experimental protocol, provide a solid foundation for researchers working with this important synthetic intermediate. By complementing NMR data with insights from chromatographic techniques like HPLC and GC-MS, scientists can ensure the identity, purity, and quality of their materials, thereby fostering reproducibility and advancing the pace of drug discovery and development.

References

• PubChem. (n.d.). 4-Methylindole. Retrieved from [Link]

• Frankenberger, W. T., Jr, & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300–308. [Link]

• Wang, Y., et al. (2021). Validated Quantitative 1H NMR Method for Simultaneous Quantification of Indole Alkaloids in Uncaria rhynchophylla. Journal of Agricultural and Food Chemistry, 69(47), 14353–14361. [Link]

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• 3. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of (5-Bromo-2-methylphenyl)hydrazine Reaction Products

Executive Summary

(5-Bromo-2-methylphenyl)hydrazine is a versatile substituted arylhydrazine, serving as a critical building block in modern synthetic chemistry, particularly for constructing indole scaffolds found in numerous pharmacologically active molecules. The success of these syntheses hinges on the accurate identification and characterization of the intended products, as well as the detection of potential isomers, byproducts, and unreacted starting materials. Mass spectrometry (MS) stands as the cornerstone analytical technique for this purpose, offering unparalleled sensitivity and structural elucidation capabilities.

This guide provides an in-depth comparison of mass spectrometry-based methodologies for the analysis of reaction mixtures originating from (5-Bromo-2-methylphenyl)hydrazine. We will explore the causality behind choosing between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), provide field-proven experimental protocols, and present a framework for interpreting the resultant data. This document is intended for researchers, chemists, and drug development professionals who require robust and reliable analytical strategies to accelerate their research and ensure the quality of their synthesized compounds.

The Synthetic Landscape: Key Reactions and Analytical Challenges

The primary reaction of interest for (5-Bromo-2-methylphenyl)hydrazine is the Fischer indole synthesis , a powerful acid-catalyzed reaction that forms an indole ring from an arylhydrazine and a carbonyl compound (aldehyde or ketone).[1][2] Understanding this reaction is paramount, as it dictates the expected products and potential impurities.

The Fischer Indole Synthesis Pathway

The reaction begins with the condensation of (5-Bromo-2-methylphenyl)hydrazine with a carbonyl compound to form a hydrazone. This intermediate, under acidic conditions, undergoes a[3][3]-sigmatropic rearrangement, followed by cyclization and the elimination of ammonia to yield the final substituted indole.[4][5]

Caption: The mechanistic pathway of the Fischer indole synthesis.

Analytical Hurdles

The primary challenges in analyzing these reaction mixtures are:

• Structural Isomers: Depending on the symmetry of the ketone used, multiple indole regioisomers can be formed.

• Byproducts: Incomplete cyclization, side reactions, or oxidation of the hydrazine can lead to a complex mixture. Arylhydrazines are known to be sensitive to autoxidation.[6]

• Starting Material Polarity: Hydrazines are polar and reactive, making them challenging for direct analysis, particularly by GC.[7]

• Product Diversity: The resulting indoles can have a wide range of polarities and volatilities depending on the substitution derived from the carbonyl partner.

Comparative Analysis of Mass Spectrometry Techniques

The choice between GC-MS and LC-MS is the most critical decision in designing an analytical workflow. This choice is dictated primarily by the physicochemical properties (volatility, thermal stability, and polarity) of the target analytes.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem MS (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase before ionization and mass analysis.	Separates compounds in the liquid phase based on polarity before ionization and mass analysis.
Ideal Analytes	Low to medium polarity, volatile, and thermally stable compounds.	Wide range of polarities, non-volatile, and thermally labile compounds. Suited for most indole products.
Ionization Source	Electron Ionization (EI)	Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI)
Fragmentation	Extensive, reproducible fragmentation (EI). Excellent for library matching and initial identification.[8]	Controlled fragmentation (MS/MS). Ideal for structural elucidation and quantitative analysis.[9]
Sample Preparation	Often requires derivatization for polar analytes like hydrazines to increase volatility.[10][11]	Simpler "dilute-and-shoot" approach is often feasible. Derivatization can be used to enhance sensitivity.[12]
Sensitivity	Good (ng to pg range).	Excellent (pg to fg range).
Key Advantage	Robust, reproducible fragmentation patterns and extensive spectral libraries (e.g., NIST).	High versatility for a wide range of compounds, superior sensitivity, and structural analysis via MS/MS.
Key Limitation	Not suitable for non-volatile or thermally labile compounds.	Matrix effects can suppress ionization; fewer standardized libraries compared to EI-GC-MS.

Causality of Method Selection

• Choose GC-MS when: The expected indole product is small, non-polar, and known to be thermally stable. For example, the product of a reaction with acetone. It is also the method of choice for analyzing for residual, unreacted hydrazine, which can be derivatized into a stable, volatile product.[13][14]

• Choose LC-MS/MS when: The expected indole product has functional groups that impart polarity (e.g., esters, carboxylic acids), is larger in molecular weight, or its thermal stability is unknown. This is the more versatile and generally preferred method for analyzing the primary indole products from these reactions.[15][16]

Experimental Protocols: A Self-Validating Approach

The following protocols are designed to be self-validating by including necessary steps for system suitability, blanks, and controls, ensuring trustworthy and reproducible results.

Protocol 1: GC-MS Analysis of Residual Hydrazine (via Derivatization)

This protocol is essential for quantifying unreacted (5-Bromo-2-methylphenyl)hydrazine, a critical process control parameter. The hydrazine is converted to a stable hydrazone using acetone.[11]

Objective: To quantify residual (5-Bromo-2-methylphenyl)hydrazine in a reaction mixture.

• Sample Preparation & Derivatization:

  • Accurately weigh ~10 mg of the crude reaction mixture into a 20 mL headspace vial.

  • Add 5 mL of a suitable solvent in which the sample is soluble but the hydrazine is stable (e.g., N,N-Dimethylformamide).

  • Add 100 µL of acetone (derivatizing agent).

  • Prepare a "blank" vial containing only the solvent and acetone.

  • Prepare "spiked" control samples by adding a known amount of a (5-Bromo-2-methylphenyl)hydrazine standard to the reaction matrix.

  • Seal the vials and incubate at 60 °C for 30 minutes to ensure complete derivatization.[7]

• GC-MS Conditions:

  • System: Gas Chromatograph coupled to a Mass Spectrometer.

  • Injector: 250 °C, Splitless mode.

  • Column: DB-5ms or similar non-polar column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at 1.0 mL/min.

  • Oven Program:

    • Initial: 50 °C, hold for 2 min.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 min at 280 °C.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temp: 230 °C.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for the expected m/z of the derivatized product and a qualifier ion.

• Data Analysis:

  • Identify the acetone hydrazone derivative peak in the chromatogram.

  • Confirm its identity by its mass spectrum, paying close attention to the characteristic M/M+2 isotope pattern for bromine.[17]

  • Quantify against a calibration curve prepared from the derivatized standard. The recovery in the spiked samples validates the method's accuracy.

Protocol 2: LC-MS/MS Analysis of Indole Products

This protocol is designed for the identification and relative quantification of the primary indole products.

Objective: To identify and characterize the substituted indole product(s).

• Sample Preparation:

  • Dissolve ~1 mg of the crude reaction mixture in 10 mL of a 50:50 acetonitrile:water mixture.

  • Vortex thoroughly and centrifuge to pellet any insoluble material.

  • Transfer the supernatant to an HPLC vial for analysis.

  • Prepare a "blank" vial with only the solvent mixture.

• LC-MS/MS Conditions:

  • System: HPLC or UHPLC coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • Start at 10% B, hold for 1 min.

    • Ramp to 95% B over 8 min.

    • Hold at 95% B for 2 min.

    • Return to 10% B and re-equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min.

  • MS Conditions:

    • Ion Source: Electrospray Ionization (ESI), Positive Mode.

    • Acquisition Mode: Full Scan (MS1) from m/z 100-500 to find the product's molecular ion. Followed by data-dependent MS/MS (or targeted MS/MS if the product mass is known).

    • Collision Energy: Ramped (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

• Data Analysis:

  • Extract the ion chromatogram for the expected mass of the bromo-indole product. The presence of two peaks with a ~1:1 intensity ratio, separated by 2 Da, confirms the presence of a single bromine atom.[17]

  • Analyze the MS/MS fragmentation pattern to confirm the structure. Common fragmentations for indoles include losses related to the substituents and cleavage of the indole ring itself.[18][19]

  • Compare retention times and MS/MS spectra with any available reference standards to unequivocally identify isomers.

Data Interpretation & Visualization

A logical workflow is essential for navigating the analytical process from sample to result.

Caption: Decision workflow for analyzing reaction products.

Conclusion

The successful analysis of reactions involving (5-Bromo-2-methylphenyl)hydrazine is not predicated on a single analytical method, but rather on a strategic, multi-faceted approach. For process control and the analysis of volatile impurities or unreacted starting material, GC-MS with prior derivatization is a robust and reliable choice. For the primary task of identifying and structurally characterizing the often polar and non-volatile indole products, LC-MS/MS is unequivocally the superior technique. By understanding the underlying chemistry and the distinct advantages of each mass spectrometric method, researchers can design experiments that yield clear, trustworthy, and actionable data, ultimately accelerating the pace of discovery and development.

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• The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydr
• Mass spectra of derivatization products of hydrazine: (a) acetone azine... (n.d.).
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• Arylhydrazine Trapping of Benzynes: Mechanistic Insights and a Route to Azoarenes. (2021). PMC.
• Application Note: Analytical Techniques for the Purity Assessment of Substituted Indoles. (2025). Benchchem.
• Metal-Free, PPA-Mediated Fisher Indole Synthesis via Tandem Hydroamination–Cyclization Reaction between Simple Alkynes and Arylhydrazines. (2024). PMC.
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• Quantitative Profiling of Platelet-Rich Plasma Indole Markers by Direct-Matrix Derivatization Combined with LC-MS/MS in Patients with Neuroendocrine Tumors. (2019). PubMed.
• A Comprehensive Analysis Using Colorimetry, Liquid Chromatography-Tandem Mass Spectrometry and Bioassays for the Assessment of Indole Related Compounds Produced by Endophytes of Selected Whe
• The Fischer Indole Synthesis: A Comprehensive Technical Guide. (2025). Benchchem.
• Mass Spectrometry - Fragmentation P
• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. (2022). PubMed.
• Arylhydrazine Trapping of Benzynes: Mechanistic Insights and a Route to Azoarenes. (2021).
• Cyclisation with hydrazine and its derivatives. Part V. Condensation products of arylhydrazines with biphenyl-2,2′-dicarbaldehyde and related carbonyl compounds. (n.d.). Royal Society of Chemistry.
• Fischer Indole Synthesis. (2021). J&K Scientific LLC.
• Study of Mass Spectra of Some Indole Deriv
• Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. (2017). MDPI.
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A Senior Application Scientist's Guide to the Reactivity of Substituted Phenylhydrazines: A Comparative Analysis of (5-Bromo-2-methylphenyl)hydrazine

Introduction

In the landscape of pharmaceutical and materials science, the synthesis of indole scaffolds remains a cornerstone of development. These heterocyclic motifs are prevalent in a vast array of bioactive natural products and synthetic drugs.[1] The Fischer indole synthesis, a venerable and remarkably versatile reaction discovered in 1883, provides a direct pathway to these crucial structures from substituted phenylhydrazines and carbonyl compounds.[2][3] The success, rate, and yield of this acid-catalyzed cyclization are profoundly dictated by the electronic and steric nature of substituents on the phenylhydrazine ring.[4]

This guide offers an in-depth comparison of the reactivity of (5-Bromo-2-methylphenyl)hydrazine against other common substituted phenylhydrazines. As a Senior Application Scientist, my objective is not merely to present data but to elucidate the underlying chemical principles that govern these differences. We will explore the interplay of inductive and resonance effects, steric hindrance, and their ultimate impact on reaction outcomes, providing researchers with the predictive power to select the optimal reagents for their synthetic targets.

The Fischer Indole Synthesis: A Mechanistic Framework for Reactivity

To understand the reactivity of any phenylhydrazine, one must first grasp the mechanism of the reaction in which it participates. The Fischer indole synthesis is the archetypal reaction for this class of compounds. Its mechanism, generally accepted as proposed by Robinson, involves several critical steps, with the rate often determined by the[5][5]-sigmatropic rearrangement.[2][5]

The key steps are as follows:

• Phenylhydrazone Formation: A rapid, acid-catalyzed condensation between the phenylhydrazine and a ketone or aldehyde.[6]

• Tautomerization: The resulting phenylhydrazone tautomerizes to the more reactive ene-hydrazine isomer.[3]

• [5][5]-Sigmatropic Rearrangement: This is the crucial, often rate-limiting, electrocyclic reaction. The protonated ene-hydrazine undergoes a rearrangement to form a new C-C bond, breaking the N-N bond and leading to a di-imine intermediate.[5][7]

• Rearomatization & Cyclization: The intermediate rearomatizes, followed by an intramolecular attack of an amino group on an imine, forming a five-membered ring.

• Ammonia Elimination: Finally, the elimination of an ammonia molecule under acidic conditions yields the aromatic indole product.[2]

The electronic properties of substituents on the phenyl ring directly influence the stability of the transition state during the[5][5]-sigmatropic rearrangement, thereby accelerating or decelerating the entire process.

Caption: The reaction pathway of the Fischer indole synthesis.

The Dueling Nature of Substituents: Electronic and Steric Effects

The reactivity of a substituted phenylhydrazine is primarily a function of two competing factors:

• Electronic Effects: These are composed of inductive and resonance effects.

  • Electron-Donating Groups (EDGs) , such as methyl (-CH₃) or methoxy (-OCH₃), increase the electron density of the aromatic ring through induction or resonance. This increased nucleophilicity facilitates the crucial[5][5]-sigmatropic rearrangement, thereby accelerating the reaction.[4][8]

  • Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) or bromo (-Br), decrease the ring's electron density.[9] This deactivation makes the rearrangement less favorable, slowing the reaction and often requiring harsher conditions or resulting in lower yields.[4] Halogens like bromine are a classic case of competing effects; they are inductively electron-withdrawing but can donate electrons through resonance.[10][11] Typically, their inductive effect dominates, making them deactivating overall.

• Steric Effects: The physical size and position of a substituent can influence reactivity.[12] A bulky group at the ortho position (adjacent to the hydrazine moiety) can sterically hinder the conformational changes required for the sigmatropic rearrangement and subsequent cyclization, potentially slowing the reaction despite favorable electronic properties.

Caption: Influence of substituent electronic effects on reactivity.

Comparative Reactivity Analysis

The reactivity of (5-Bromo-2-methylphenyl)hydrazine is a direct result of the interplay between its two substituents:

• 2-Methyl Group: An activating EDG that increases the ring's electron density. Its ortho position, however, may introduce minor steric hindrance.

• 5-Bromo Group: A deactivating EWG that reduces the ring's electron density via its strong inductive effect.

The net result is a moderately reactive phenylhydrazine. The activating effect of the methyl group partially compensates for the deactivating bromo group. The following table provides a comparative overview of its predicted reactivity against other common phenylhydrazines in a typical Fischer indole synthesis.

Phenylhydrazine Derivative	Substituent Effects	Predicted Reactivity	Expected Yield
4-Nitrophenylhydrazine	-NO₂: Strong EWG (meta-director)	Very Low	Low, requires harsh conditions
4-Bromophenylhydrazine	-Br: EWG (ortho, para-director)	Low	Moderate to Low
Phenylhydrazine	Unsubstituted (Baseline)	Moderate	Moderate
(5-Bromo-2-methylphenyl)hydrazine	-CH₃: EDG (ortho); -Br: EWG (meta)	Moderate	Moderate
2-Methylphenylhydrazine	-CH₃: EDG (ortho)	Moderate to High	Moderate to High
4-Methoxyphenylhydrazine	-OCH₃: Strong EDG (ortho, para-director)	High	High, proceeds under mild conditions

Experimental Protocol: Comparative Fischer Indole Synthesis

This protocol provides a standardized workflow for comparing the reactivity of different substituted phenylhydrazines. Consistency in molar equivalents, catalyst loading, temperature, and solvent is paramount for a valid comparison.

Materials and Reagents

• Substituted Phenylhydrazine (e.g., (5-Bromo-2-methylphenyl)hydrazine, 4-Nitrophenylhydrazine, etc.) (1.0 eq)

• Cyclohexanone (1.1 eq)

• Glacial Acetic Acid (Solvent)

• Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl₂) (Catalyst)

• Ethyl Acetate (for extraction)

• Saturated Sodium Bicarbonate Solution (for neutralization)

• Brine

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Silica Gel for column chromatography

• TLC plates (e.g., silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reactant Mixture & Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the substituted phenylhydrazine (1.0 eq) in glacial acetic acid. Add cyclohexanone (1.1 eq) to the solution. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenylhydrazone intermediate.[13]

• Cyclization: Carefully add the acid catalyst (e.g., a catalytic amount of PPA or 0.5 eq of ZnCl₂). Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[2]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The disappearance of the starting phenylhydrazone and the appearance of a new, UV-active spot for the indole product indicates reaction progression. Record the time required for complete consumption of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it slowly into a beaker of ice-cold water. Carefully neutralize the acid with a saturated solution of sodium bicarbonate until effervescence ceases.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Remove the solvent under reduced pressure to obtain the crude product. Purify the crude indole derivative by column chromatography on silica gel.[4]

• Characterization: Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. Calculate the isolated yield.

Caption: A typical experimental workflow for the Fischer indole synthesis.

Conclusion

The reactivity of (5-Bromo-2-methylphenyl)hydrazine in the Fischer indole synthesis is a textbook example of the nuanced interplay of substituent effects. Its moderate reactivity, resulting from the balance between an activating methyl group and a deactivating bromo group, makes it a valuable reagent for the synthesis of 6-bromo-5-methyl-substituted indoles and related carbazoles. These structures are of significant interest in medicinal chemistry. By understanding the fundamental principles of electronic and steric effects, researchers can make informed decisions, moving beyond trial-and-error and toward rational design in their synthetic endeavors. This guide provides both the theoretical framework and the practical methodology to effectively compare and utilize the rich chemistry of substituted phenylhydrazines.

References

• Wikipedia. (2023). Fischer indole synthesis. [Link]

• Abdollahi, M., & Al-Saeedy, H. A. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2531-2539. Published by PMC - NIH. [Link]

• Ghuge, P. D., et al. (2015). Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. World Journal of Pharmacy and Pharmaceutical Sciences, 4(9), 1338-1344. [Link]

• Hughes, D. L. (1993). Mechanistic studies of the Fischer indole reaction. Journal of the American Chemical Society, 115(22), 10099-10105. Published by American Chemical Society. [Link]

• Tupper, D. E., & Bray, M. R. (1993). Steric and Electronic Control in the Addition of Hydrazine and Phenylhydrazine to α-[(Dimethylamino)methylene]-β-oxoarylpropanenitriles. Journal of Heterocyclic Chemistry, 30(4), 909-913. [Link]

• Pausacker, K. H., & Schubert, C. I. (1950). The Fischer indole synthesis. Part IV. A kinetic investigation. Journal of the Chemical Society, 1814-1819. Published by RSC Publishing. [Link]

• Vysotskii, Yu B, et al. (1987). Mechanism of the Fischer indole synthesis. Quantum-chemical interpretation of the rearrangement of substituted cyclohexanone arylhydrazones to tetrahydrocarbazoles. Chemistry of Heterocyclic Compounds, 22(7), 757-762. Published by OSTI.GOV. [Link]

• St. Peter's Institute of Pharmaceutical Sciences. (n.d.). The Effect of Substituents on Reactivity. [Link]

• Lumen Learning. (n.d.). The Effect of Substituents on Reactivity. MCC Organic Chemistry. [Link]

• Gribble, G. W. (2021). Fischer Indole Synthesis. In Indole Ring Synthesis: From Natural Products to Drug Discovery (pp. 1-52). Wiley. [Link]

• Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions. [Link]

• Chemistry LibreTexts. (2023). Substitution Reactions of Benzene Derivatives. [Link]

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A Comparative Guide to Modern Indole Synthesis: Evaluating Alternatives to (5-Bromo-2-methylphenyl)hydrazine

Introduction: The Bottleneck of Classical Indole Synthesis

The synthesis of highly functionalized indoles, specifically bromo-methylindoles, is a cornerstone operation in medicinal chemistry and drug discovery. Historically, (5-Bromo-2-methylphenyl)hydrazine has been the premier precursor used in the Fischer indole synthesis to construct these scaffolds.

However, relying on this classical approach presents significant bottlenecks for modern drug development:

• Toxicity: Hydrazine derivatives are highly toxic and notoriously mutagenic.

• Harsh Conditions: The Fischer synthesis requires strong, corrosive acidic catalysts (e.g., ZnCl₂, PPA, or H₂SO₄) at elevated temperatures.

• Regiochemical Ambiguity: Condensing the hydrazine with unsymmetrical ketones often yields a difficult-to-separate mixture of regioisomeric indoles[BenchChem, 2025][1].

To overcome these limitations, synthetic chemists have pivoted to orthogonal strategies that utilize safer, more stable aromatic precursors. This guide objectively compares two powerful, field-proven alternatives to the Fischer synthesis: the Palladium-catalyzed Larock Heteroannulation and the Grignard-mediated Bartoli Indole Synthesis .

Alternative 1: The Larock Heteroannulation

Reagent Replacement & Mechanistic Causality

Primary Reagents: o-Bromoanilines (e.g., 4-bromo-2-methylaniline) and internal alkynes.

The Larock indole synthesis constructs the 2,3-disubstituted indole core via a palladium-catalyzed heteroannulation. Historically, this reaction was restricted to highly reactive o-iodoanilines because the oxidative addition of palladium into a C–Br bond is kinetically slow, causing o-bromoanilines to fail under standard "ligandless" conditions[Garg et al., 2016][2].

The Causality of Ligand Selection: By employing electron-rich, sterically demanding bidentate ligands like 1,1′-bis(di-tert-butylphosphino)ferrocene (dtbpf) or P(tBu)₃, the electron density at the Pd(0) center is dramatically increased. This thermodynamic boost accelerates the oxidative addition into the strong C–Br bond without impeding the subsequent regioselective syn-insertion of the alkyne[Wikipedia, Larock Indole Synthesis][3]. The result is absolute regiocontrol governed by the steric differentiation of the alkyne substituents.

Self-Validating Experimental Protocol

• Catalyst Pre-Activation: In an argon-purged Schlenk tube, combine Pd(OAc)₂ (5 mol%) and dtbpf (5 mol%) in anhydrous N-methyl-2-pyrrolidone (NMP).

  • Causality: Pre-mixing allows the reduction of Pd(II) to the active Pd(0)L₂ complex before halide introduction, preventing the catalyst from aggregating into inactive palladium black.

• Reagent Addition: Add the o-bromoaniline derivative (1.0 equiv), a disubstituted alkyne (1.2 to 2.0 equiv), and Na₂CO₃ (2.0 equiv).

• Reaction & Validation: Heat the mixture to 110 °C.

  • Validation Check: Monitor the reaction via LC-MS. This is a self-validating system: the disappearance of the o-bromoaniline mass peak confirms successful oxidative addition, while the emergence of the product mass confirms successful migratory insertion and reductive elimination.

• Workup: Cool to room temperature, dilute with water, and extract with ethyl acetate. Purify the organic layer via silica gel flash chromatography.

Alternative 2: The Bartoli Indole Synthesis

Reagent Replacement & Mechanistic Causality

Primary Reagents: o-Substituted nitroarenes (e.g., 4-bromo-2-nitrotoluene) and vinyl Grignard reagents.

The Bartoli reaction provides a direct, low-temperature route to 7-substituted indoles by reacting an o-substituted nitroarene with a vinyl Grignard reagent[Wikipedia, Bartoli Indole Synthesis][4].

The Causality of Sterics and Stoichiometry: The strict requirement for an ortho-substituent (such as a methyl or bromo group) is governed by steric causality. The bulky group forces the nitro moiety out of coplanarity with the benzene ring. This broken conjugation localizes electron density, making the nitro oxygen highly susceptible to nucleophilic attack. Exactly three equivalents of the Grignard reagent are mandatory:

• 1st Equivalent: Reduces the nitro group to a nitroso intermediate.

• 2nd Equivalent: Attacks the nitroso species to form an intermediate magnesium salt.

• 3rd Equivalent: Acts as a sacrificial base to drive the final aromatization after the [3,3]-sigmatropic rearrangement[Wikipedia, Bartoli Indole Synthesis][4].

Self-Validating Experimental Protocol

• Cryogenic Setup: Dissolve the o-substituted nitroarene (1.0 equiv) in anhydrous THF (0.5 M) under a nitrogen atmosphere. Cool the reaction flask strictly to -20 °C.

  • Causality: Maintaining cryogenic temperatures is critical to suppress the formation of unwanted azo and azoxy byproducts caused by the dimerization of highly reactive nitroso radical anions.

• Grignard Addition: Add vinylmagnesium bromide (1.0 M in THF, 3.0 equiv) dropwise over 30 minutes to maintain the internal temperature.

• Reaction & Validation: Stir at -20 °C for 1 hour.

  • Validation Check: The reaction mixture will undergo a distinct color transition (typically from deep red/brown to pale yellow or orange). This visual cue validates the complete consumption of the highly colored nitroso intermediate and the successful formation of the magnesium indole salt.

• Workup: Quench carefully with saturated aqueous NH₄Cl to protonate the indole and decompose the magnesium salts. Extract with diethyl ether and purify.

Quantitative Data & Performance Comparison

To aid in route selection, the following table summarizes the operational metrics of the classical Fischer synthesis versus its modern alternatives.

Parameter	Fischer Indole Synthesis	Larock Heteroannulation	Bartoli Indole Synthesis
Primary Reagent	(5-Bromo-2-methylphenyl)hydrazine	o-Bromoanilines	o-Substituted Nitroarenes
Core Advantage	Classical, robust for symmetrical ketones	Absolute regiocontrol, mild conditions	Direct route to 7-substituted indoles
Major Limitation	Toxic hydrazines, harsh acids, poor regioselectivity	Requires expensive Pd catalysts and ligands	Requires strict ortho-substitution, cryogenic temps
Typical Yields	40–75%	60–90%	40–80%
Toxicity Profile	High (mutagenic precursors)	Moderate (heavy metal waste)	Low to Moderate

Mechanistic Workflow Visualization

The following diagram illustrates the divergent synthetic pathways from distinct starting materials to the common functionalized indole core.

Figure 1: Comparative pathways for indole core synthesis highlighting reagent alternatives.

References

• Title : Larock indole synthesis Source : Wikipedia URL :[Link]

• Title : A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans Source : Organic Letters (ACS Publications) URL :[Link]

• Title : Bartoli indole synthesis Source : Wikipedia URL :[Link]

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• 4. Bartoli indole synthesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Structural Validation of Synthesized 6-bromo-4-methyl-1H-indole

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized compound is not merely a procedural step; it is the bedrock of all subsequent research. The biological activity, safety profile, and patentability of a novel chemical entity are intrinsically linked to its precise atomic arrangement. This guide provides an in-depth, comparative analysis of the essential analytical techniques required to validate the structure of 6-bromo-4-methyl-1H-indole, a substituted indole that serves as a valuable intermediate in the synthesis of complex pharmaceutical agents.[1][2]

Part 1: The Initial Interrogation: Confirming Molecular Mass and Elemental Composition

Before delving into the intricacies of atomic connectivity, the first and most fundamental questions must be answered: Did the reaction yield a product with the correct molecular formula (C₉H₈BrN)? Does it contain a single bromine atom as intended?

Core Technique: Mass Spectrometry (MS)

Mass spectrometry is the cornerstone of this initial validation, providing a rapid and highly accurate measurement of the mass-to-charge ratio (m/z) of ionized molecules.[3] For 6-bromo-4-methyl-1H-indole, its most crucial feature is its ability to reveal the characteristic isotopic signature of bromine.

Causality of Method Selection: Natural bromine exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~50.7% and ~49.3%, respectively).[4] Therefore, any molecule containing a single bromine atom will exhibit two distinct molecular ion peaks in its mass spectrum, separated by 2 m/z units (M⁺ and M+2), with a relative intensity ratio of approximately 1:1.[5][6] This pattern is a definitive fingerprint for the presence of one bromine atom and immediately distinguishes the product from non-brominated starting materials or di-brominated side products.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Dissolve approximately 0.1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the mass spectrum over a range of m/z 100-400.

• Analysis: Identify the molecular ion peaks. Look for the characteristic doublet with a 2 m/z separation and a ~1:1 intensity ratio.

Comparative Data Analysis

Compound	Expected Formula	Monoisotopic Mass (Da)	Expected [M+H]⁺ (m/z)	Key Isotopic Pattern Observation
6-bromo-4-methyl-1H-indole	C₉H₈BrN	208.98	209.99 & 211.99	Two peaks of ~1:1 intensity, 2 Da apart.[4][7]
4-methyl-1H-indole (Potential Starting Material)	C₉H₉N	131.07	132.08	A single major molecular ion peak.[8][9]

This initial MS screen provides the first piece of conclusive evidence: the product has the correct mass and contains one bromine atom.

Part 2: Mapping the Skeleton: ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

With the molecular formula confirmed, NMR spectroscopy is employed to elucidate the precise connectivity of the atoms. It is the most powerful technique for determining the detailed structure of organic molecules in solution.[10]

Causality of Method Selection:

• ¹H NMR provides information about the chemical environment, number, and connectivity of protons. The chemical shift (δ), splitting pattern (multiplicity), and integration (area under the peak) for each proton signal allow for the assembly of the hydrogen framework.

• ¹³C NMR reveals the number of unique carbon atoms and their electronic environments. Together, ¹H and ¹³C NMR provide a comprehensive map of the molecule's carbon-hydrogen skeleton.[11]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as the internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Integrate the ¹H signals and assign the chemical shifts and multiplicities for all peaks in both spectra.

Predicted Spectroscopic Data for 6-bromo-4-methyl-1H-indole

The following data is predicted based on established principles and spectral data from analogous compounds like 6-bromo-1H-indole and 4-methyl-1H-indole.[12][13][14]

Table 2.1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Proton Position	Predicted δ (ppm)	Multiplicity	Integration	Rationale
N-H (H1)	~11.2	Broad Singlet	1H	Typical for indole N-H proton, exchangeable.
H2	~7.4	Triplet (t)	1H	Coupled to H1 and H3.
H3	~6.4	Doublet (d)	1H	Coupled to H2.
CH₃ (at C4)	~2.5	Singlet	3H	Methyl group protons with no adjacent protons.
H5	~7.1	Singlet	1H	Aromatic proton adjacent to the methyl-substituted C4 and bromo-substituted C6. No ortho or meta coupling partners.
H7	~7.6	Singlet	1H	Aromatic proton adjacent to the bromo-substituted C6. No ortho or meta coupling partners.

Table 2.2: Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Carbon Position	Predicted δ (ppm)	Rationale
C2	~125.5	Standard indole C2 position.
C3	~101.0	Standard indole C3 position.
C3a	~128.0	Bridgehead carbon.
C4	~130.0	Aromatic carbon bearing the methyl group.
C5	~122.0	Aromatic carbon deshielded by adjacent bromine.
C6	~115.0	Aromatic carbon directly attached to bromine (strong shielding/ipso effect).
C7	~114.0	Aromatic carbon.
C7a	~137.0	Bridgehead carbon adjacent to nitrogen.
CH₃	~17.0	Typical chemical shift for an aryl methyl carbon.

Comparison Guide: Differentiating Isomers with ¹H NMR

The true power of NMR lies in its ability to distinguish between closely related isomers, a task impossible for MS alone. The splitting patterns of the aromatic protons are particularly diagnostic.

Compound	H5 Signal	H7 Signal	Key Differentiator
6-bromo-4-methyl-1H-indole (Target)	Singlet	Singlet	Protons at C5 and C7 are isolated from other protons by the substituents at C4 and C6, resulting in singlets.
5-bromo-4-methyl-1H-indole (Isomer 1)	-	Doublet	H6 and H7 would be an AX system, appearing as two doublets due to ortho coupling.
7-bromo-4-methyl-1H-indole (Isomer 2)	Doublet	-	H5 and H6 would be an AX system, appearing as two doublets due to ortho coupling.

Part 3: Functional Group Confirmation: A Vibrational Fingerprint

While NMR provides the structural skeleton, Fourier-Transform Infrared (FTIR) Spectroscopy offers a rapid and cost-effective method to confirm the presence of key functional groups by measuring their characteristic molecular vibrations.[15]

Causality of Method Selection: For 6-bromo-4-methyl-1H-indole, FTIR is used to provide orthogonal validation of the N-H bond in the indole ring and the aromatic C-H and C=C bonds.[16][17] The presence and position of the N-H stretching frequency are particularly informative.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Preparation: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact and collect the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Analysis: Identify the characteristic absorption bands corresponding to the molecule's functional groups.

Expected FTIR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
N-H (Indole)	3450 - 3350	Stretching[16]
C-H (Aromatic)	3100 - 3000	Stretching
C-H (Methyl)	2950 - 2850	Stretching
C=C (Aromatic)	1620 - 1450	In-ring Stretching[16]
C-N	1350 - 1250	Stretching
C-Br	650 - 550	Stretching

The presence of a distinct peak around 3400 cm⁻¹ strongly supports the indole structure, complementing the NMR and MS data.

Part 4: The Definitive Proof: Single-Crystal X-ray Crystallography

When absolute, unambiguous proof of structure is required—especially for patent applications or regulatory submissions—single-crystal X-ray crystallography stands as the gold standard.[18] This technique provides a precise three-dimensional map of the electron density in a crystalline solid, revealing the exact spatial arrangement of every atom.[19][20][21]

Causality of Method Selection: While the combination of MS and NMR provides an exceptionally strong case for the structure, X-ray crystallography eliminates any residual ambiguity. It definitively confirms the substitution pattern (distinguishing the 6-bromo-4-methyl isomer from all others) and provides detailed geometric information, such as bond lengths and angles.

Experimental Workflow Overview

• Crystal Growth: The most critical and often challenging step is to grow a single, diffraction-quality crystal of the compound. This is typically achieved by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.

• Data Collection: The crystal is mounted on a diffractometer and irradiated with a focused beam of X-rays. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: Complex computational algorithms are used to solve the "phase problem" and convert the diffraction data into an electron density map. An atomic model is built into this map and refined to best fit the experimental data.

A successful crystal structure analysis of 6-bromo-4-methyl-1H-indole would yield a 3D model unequivocally showing the bromine atom at the C6 position and the methyl group at the C4 position of the indole ring.

Conclusion: A Triad of Trustworthy Evidence

• Mass Spectrometry provides the foundational confirmation of molecular weight and the presence of the key bromine atom.

• NMR Spectroscopy serves as the primary tool for detailed structural elucidation, mapping the atomic connectivity and, crucially, differentiating the target molecule from its potential isomers.

• FTIR Spectroscopy offers rapid, complementary evidence for the presence of essential functional groups.

For ultimate confirmation, X-ray Crystallography provides an irrefutable 3D picture of the molecule. By following this multi-faceted, self-validating workflow, researchers can have the highest degree of confidence in their synthesized material, ensuring the integrity and reproducibility of their subsequent scientific endeavors.

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• Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. (2007, May 4). Taylor & Francis Online. Retrieved from [Link]

• Structure and Morphology of Indole Analogue Crystals. (n.d.). PMC. Retrieved from [Link]

• Isonitrile-Derivatized Indole as an Infrared Probe for Hydrogen-Bonding Environments. (2019, April 8). MDPI. Retrieved from [Link]

• FT-IR spectrum of control indole. (n.d.). ResearchGate. Retrieved from [Link]

• 4-Methylindole | C9H9N | CID 85282. (n.d.). PubChem. Retrieved from [Link]

• Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes. (n.d.). PMC. Retrieved from [Link]

• Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. (n.d.). ACS Publications. Retrieved from [Link]

• N-substituted indoles: /sup 1/H and /sup 13/C NMR studies and INDO molecular orbital calculations of the electronic structures and directly bonded carbon-13-proton coupling constants. (1987, September 1). ETDEWEB. Retrieved from [Link]

• Structure and Morphology of Indole Analogue Crystals. (2020, July 7). ACS Publications. Retrieved from [Link]

• Organic Compounds Containing Halogen Atoms. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• Bromo pattern in Mass Spectrometry. (2023, December 2). YouTube. Retrieved from [Link]

• Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. (n.d.). PubMed. Retrieved from [Link]

• DETERMINATION OF α OR β SUBSTITUTION OF THE INDOLE NUCLEUS BY NUCLEAR MAGNETIC RESONANCE. (n.d.). canadian-journal-of-chemistry. Retrieved from [Link]

• FT-IR studies on interactions between Indole and Coumarin. (2018, February 15). Technoarete. Retrieved from [Link]

• Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. (2026, March 10). docbrown.info. Retrieved from [Link]

• synthesis and characterization of indole - derivatives. (n.d.). Atmiya University. Retrieved from [Link]

• (PDF) Structure elucidation and X-ray crystallographic study of 3-(naphth-1-ylmethyl)indole. (2015, February 23). ResearchGate. Retrieved from [Link]

• NMR STUDIES OF INDOLE. (n.d.). heterocycles. Retrieved from [Link]

• Synthesis, Characterization and Pharmacological Evaluation of Some Novel 3-indole Derivatives. (n.d.). Der Pharma Chemica. Retrieved from [Link]

• Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-Oxidant Agent. (2024, July 26). MDPI. Retrieved from [Link]

• cis-6-Bromo-4-(1-methyl-1H-indol-3-yl). (n.d.). PMC. Retrieved from [Link]

• Monitoring of methylglyoxal/indole interaction by ATR-FTIR spectroscopy and qTOF/MS/MS analysis. (2020, March 23). PMC. Retrieved from [Link]

• 6-Bromoindole | C8H6BrN | CID 676493. (n.d.). PubChem. Retrieved from [Link]

• X-ray Crystal Structure-Guided Discovery of Novel Indole Analogues as Colchicine-Binding Site Tubulin Inhibitors with Immune-Potentiating and Antitumor Effects against Melanoma. (2023, May 5). ACS Publications. Retrieved from [Link]

• Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. (2023, April 19). PMC. Retrieved from [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. (2023, June 29). MDPI. Retrieved from [Link]

• Chemical Properties of 1H-Indole, 4-methyl- (CAS 16096-32-5). (n.d.). Cheméo. Retrieved from [Link]

• 1H-Indole, 4-methyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Synthesis of bis(indolyl)methanes under dry grinding conditions, promoted by a Lewis acid–surfactant–SiO2-combined nanocatal. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• The Crucial Role of Methyl 4-bromo-1H-indole-6-carboxylate in Modern Drug Discovery. (n.d.). innovapharmchem.com. Retrieved from [Link]

• (PDF) cis-6-Bromo-4-(1-methyl-1H-indol-3-yl)-10,10a-dihydro-1H,4H-2,9-dioxa-3-azabenz[f]azulene. (n.d.). ResearchGate. Retrieved from [Link]

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A Senior Application Scientist's Guide: Comparative Yield Analysis of Acid Catalysts in Bromo-Indole Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Bromo-Indoles

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural framework of numerous natural products and pharmaceutical agents. The strategic introduction of a bromine atom onto this scaffold dramatically enhances its synthetic utility. Bromo-indoles are not merely halogenated derivatives; they are pivotal intermediates, serving as versatile handles for diversification through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), nucleophilic substitutions, and metallation. This functional plasticity allows for the construction of complex molecular architectures, making the efficient and selective synthesis of bromo-indoles a critical endeavor in modern drug discovery. This guide provides a comparative analysis of various acid catalysts used to mediate this crucial transformation, focusing on yield, selectivity, and mechanistic rationale to empower researchers in making informed decisions for their synthetic campaigns.

The Fundamental Mechanism: Acid-Catalyzed Electrophilic Bromination

The indole ring is an electron-rich heterocycle, with the C3 position being particularly nucleophilic due to delocalization of the nitrogen lone pair. Electrophilic bromination is, therefore, the most common pathway to introduce a bromine atom. The reaction proceeds via a classical electrophilic aromatic substitution mechanism. An acid catalyst's primary role is to enhance the electrophilicity of the bromine source, thereby accelerating the reaction rate and often influencing selectivity.

The general mechanism involves the activation of a bromine source (e.g., N-Bromosuccinimide - NBS, or molecular bromine - Br₂) by an acid catalyst to generate a more potent electrophilic bromine species. This species is then attacked by the nucleophilic C3 position of the indole, forming a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion. Subsequent deprotonation, typically by a weak base in the reaction mixture, restores aromaticity and yields the C3-bromoindole product.

Comparative Biological Activity of Hydrazones Derived from Substituted Hydrazines: A Technical Guide

Introduction: The Azomethine Scaffold in Drug Discovery

Hydrazones, characterized by the highly versatile azomethine proton (-NH-N=CH-), serve as privileged scaffolds in medicinal chemistry[1]. Synthesized via the condensation of substituted hydrazines (or hydrazides) with aldehydes and ketones, these compounds exhibit a broad spectrum of biological activities, including antimicrobial, antitubercular, anticancer, and antiplatelet properties[1],[2].

As a Senior Application Scientist, I approach the hydrazone linkage not just as a structural bridge, but as a tunable pharmacophore. The biological efficacy of a hydrazone is inextricably linked to the electronic, steric, and lipophilic nature of the substitutions on the parent hydrazine. This guide objectively compares how different hydrazine substitutions dictate biological performance and provides validated experimental workflows for their synthesis and evaluation.

Mechanistic Causality: How Substitutions Dictate Activity

The nucleophilic addition-elimination reaction that forms hydrazones is highly sensitive to the electronic environment of the precursors[3],[2]. Once formed, the substitutions on the hydrazine moiety govern the molecule's interaction with biological targets:

• Electron-Withdrawing Groups (EWGs): Substitutions such as halogens (e.g., -F, -Cl) or nitro groups (-NO₂) on the hydrazine aromatic ring decrease the electron density of the azomethine nitrogen. This increases the metabolic stability of the compound against premature hydrolysis. Furthermore, lipophilic EWGs enhance penetration through complex lipid barriers, such as the mycolic acid cell wall of Mycobacterium tuberculosis[1].

• Electron-Donating Groups (EDGs) & Chelating Motifs: Groups like hydroxyl (-OH) or methoxy (-OCH₃) increase electron density and facilitate hydrogen bonding. Specifically, ortho-hydroxy substitutions on the benzylidene or hydrazine moiety act as potent bidentate ligands. This chelation is the primary mechanism for their antitumoral activity, as they sequester iron and copper ions required by ribonucleotide reductase, thereby halting DNA synthesis in cancer cells[1].

• pH-Dependent Hydrolysis (The ADC Mechanism): Hydrazones derived from specific aliphatic or slightly deactivated hydrazines form bonds that are stable at physiological pH (7.4) but rapidly hydrolyze in acidic environments (pH 4.5–5.0). This precise causality is exploited in Antibody-Drug Conjugates (ADCs), where the hydrazone acts as a smart linker that only releases its cytotoxic payload upon internalization into the acidic lysosomes of cancer cells[3].

Logical framework mapping hydrazine substitution strategies to biological activities.

Quantitative Biological Activity Comparison

To objectively evaluate performance, the following table synthesizes experimental data comparing various substituted hydrazones against distinct biological targets.

Compound Scaffold	Hydrazine Substitution	Target Organism / Cell Line	Biological Activity	Key Causality / Mechanism
4-Fluorobenzoic hydrazide	5-nitro-2-furyl (EWG)	Staphylococcus aureus	MIC equal to Ceftriaxone	The nitro-furyl EWG increases electrophilicity, enhancing bacterial cell wall penetration and target binding[1].
4-Fluorobenzoic hydrazide	5-nitrothiophene-2-yl (EWG)	M. tuberculosis H37Rv	99% inhibition at 6.25 μg/mL	The lipophilic thiophene ring combined with a nitro group optimally permeates the mycobacterial envelope[1].
Cholesterol hydrazone	Tosyl group (Lipophilic)	Candida albicans	MIC 1.5 μg/mL	Extreme lipophilicity from the cholesterol and tosyl backbone severely disrupts fungal lipid bilayers[1].
Benzo[d]isothiazole hydrazone	o-hydroxybenzylidene (EDG/Chelator)	Hematological tumor cells	IC₅₀ 0.5 – 8.0 μM	The hydroxyl group participates in metal chelation, directly inhibiting ribonucleotide reductase[1].
N-substituted indole hydrazone	p-chlorophenyl (EWG/Lipophilic)	Human Platelets (AA-induced)	IC₅₀ comparable to Indomethacin	Para-lipophilic halogen substitutions optimally fit the hydrophobic pocket of COX enzymes, preventing aggregation[4].

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes an internal check to confirm success before proceeding.

Protocol 1: Acid-Catalyzed Synthesis of Substituted Hydrazones

Objective: Synthesize high-purity hydrazones while preventing the degradation of sensitive functional groups. Causality: Hydrazone formation requires an optimal pH of 4.5–5.0. If the pH is too low, the terminal -NH₂ of the hydrazine is fully protonated, destroying its nucleophilicity. If the pH is too high, the carbonyl oxygen is not sufficiently protonated, reducing its electrophilicity[3].

• Preparation: Dissolve 10 mmol of the substituted hydrazine and 10 mmol of the target aldehyde/ketone in 20 mL of absolute ethanol[1].

• Catalysis & pH Control: Add glacial acetic acid dropwise until the pH reaches exactly 4.5 (verify via pH meter, not just indicator paper)[1],[3].

• Condensation: Reflux the mixture at 78°C for 2–4 hours.

• Self-Validation (In-Process): Perform Thin-Layer Chromatography (TLC) every 45 minutes. The reaction is complete when the distinct UV-active spots of the starting materials disappear, replaced by a single, lower-Rf product spot.

• Isolation: Cool the mixture to 4°C to induce crystallization. Filter and wash with cold ethanol.

• Self-Validation (Structural): Perform FT-IR spectroscopy. A successful synthesis is validated by the absolute disappearance of the strong C=O stretch (approx. 1700 cm⁻¹) and the emergence of a sharp C=N azomethine stretch (1600–1650 cm⁻¹).

Protocol 2: Resazurin-Based Broth Microdilution MIC Assay

Objective: Determine the Minimum Inhibitory Concentration (MIC) of the synthesized hydrazones against bacterial strains. Causality: Relying purely on visual turbidity to assess bacterial growth is prone to false positives due to the precipitation of highly lipophilic hydrazones in aqueous media. Using Resazurin (a redox indicator) provides a self-validating, biochemical confirmation of cell viability.

• Preparation: Dissolve the hydrazone in DMSO and perform serial two-fold dilutions in a 96-well plate containing Mueller-Hinton broth. Critical: Ensure final DMSO concentration remains <1% to prevent solvent-induced cytotoxicity.

• Inoculation: Add a standardized bacterial suspension (5 × 10⁵ CFU/mL) to each well.

• Incubation: Incubate the plates at 37°C for 18–24 hours.

• Redox Validation: Add 30 μL of 0.015% Resazurin solution to each well and incubate for an additional 2 hours.

• Self-Validation (Controls):

  • Positive Control (Ceftriaxone): Must show no color change (remains blue), validating assay sensitivity.

  • Negative Control (1% DMSO + Broth): Must change from blue to pink (resorufin), proving the solvent vehicle does not inhibit bacterial metabolism.

• Readout: The MIC is the lowest concentration well that remains strictly blue (indicating no metabolic reduction by viable bacteria).

Visualizing the Mechanisms

The following diagram illustrates the highly specific, pH-dependent causality utilized in modern hydrazone-linked drug delivery systems (such as ADCs), demonstrating why the substitution chemistry of the hydrazine core is so critical to modern therapeutics[3].

pH-dependent lysosomal cleavage pathway of hydrazone-linked antibody-drug conjugates.

References

• Biological Activities of Hydrazone Derivatives - PMC - NIH.
• Novel N-substituted indole hydrazones as potential antiplatelet agents: synthesis, biological evaluations, and molecular docking studies - PMC - NIH.
• A Technical Guide to the Mechanism of Hydrazone Formation with Hydrazinol - Benchchem.
• An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents - MDPI.

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Spectroscopic Differentiation of Fischer Indole Regioisomers: A Comprehensive Analytical Guide

Introduction: The Regioselectivity Challenge in Indole Synthesis

The Fischer Indole Synthesis (FIS) remains one of the most powerful methodologies for constructing the indole core, a privileged scaffold in drug discovery and natural product synthesis. However, when unsymmetrical ketones are employed, the reaction inherently faces regioselectivity challenges, often yielding a mixture of two distinct regioisomers[1].

The divergence occurs during the acid-catalyzed tautomerization of the intermediate phenylhydrazone into its corresponding enamines. Depending on whether the enamine double bond forms towards the more or less substituted α-carbon, the subsequent [3,3]-sigmatropic rearrangement will dictate whether a linear annulation product (e.g., a 2,3-disubstituted indole) or an angular annulation product (e.g., an indolenine or 3,3-disubstituted derivative) is formed[2]. For drug development professionals, unambiguous structural assignment of these regioisomers is non-negotiable, as even minor structural variations drastically alter pharmacological profiles.

Mechanistic Origins of Regioisomerism

Understanding the causality behind regioisomer formation is essential for both optimizing reaction conditions and anticipating the spectroscopic signatures of the products. The regiochemical outcome is governed by a delicate balance of steric hindrance, electronic effects, and the thermodynamic stability of the enamine intermediates[2].

Mechanistic divergence in Fischer Indole Synthesis leading to distinct regioisomers.

Spectroscopic Differentiation Strategy

While Mass Spectrometry (MS) and Infrared (IR) spectroscopy provide supporting evidence, they are often insufficient for distinguishing regioisomers due to identical molecular weights and highly similar functional group profiles. Nuclear Magnetic Resonance (NMR) spectroscopy—specifically 1D ¹H/¹³C and 2D correlation techniques—is the definitive tool for this analytical challenge[3].

¹H and ¹³C NMR Signatures

The primary diagnostic feature in ¹H NMR is the splitting pattern of the aromatic protons and the chemical shifts of the aliphatic substituents. For instance, in the synthesis of complex polycyclic indoles, an angular constitution is often indicated by an ABX or complex multiplet spin system, whereas a linear constitution may present a characteristic AB system due to the symmetry or specific electronic shielding of the adjacent protons[1]. Furthermore, the presence of a quaternary carbon at the fusion point of an indolenine (angular isomer) will drastically shift the ¹³C NMR signal compared to the sp² hybridized carbons of a standard indole[4].

The Critical Role of 2D NMR (HMBC & NOESY)

• HMBC (Heteronuclear Multiple Bond Correlation): Essential for mapping the connectivity across the newly formed C-C bond. HMBC reveals 2-bond and 3-bond couplings between the protons of the ketone-derived substituents and the quaternary carbons of the indole core[1].

• NOESY (Nuclear Overhauser Effect Spectroscopy): Provides spatial proximity data. A through-space correlation between an N-H proton (or a C-4 aromatic proton) and a specific alkyl substituent definitively locks the regiochemical assignment.

Comparative Spectroscopic Data

The following table synthesizes the expected spectroscopic deviations between a prototypical linear indole and its angular (indolenine) counterpart derived from an unsymmetrical cyclic ketone (e.g., 2-methylcyclohexanone).

Analytical Technique	Regioisomer A (Linear / 2,3-Fused Indole)	Regioisomer B (Angular / 3,3-Fused Indolenine)
¹H NMR (Aliphatic)	Methyl group appears as a doublet (coupled to adjacent CH)[4].	Methyl group appears as a sharp singlet (attached to a quaternary carbon)[4].
¹H NMR (Aromatic)	Standard indole aromatic region (δ 7.0 - 7.6 ppm); distinct N-H broad singlet at ~δ 8.0 - 11.0 ppm.	Aromatic signals may shift upfield; Absence of the N-H proton signal (imine nitrogen).
¹³C NMR	C-2 and C-3 are sp² hybridized (δ 105 - 140 ppm).	C-3 is an sp³ hybridized quaternary carbon (δ 45 - 60 ppm); C-2 is an imine carbon (δ ~160-180 ppm).
HMBC Correlations	Methyl protons correlate to sp² C-2 and C-3 carbons.	Methyl protons correlate strongly to the sp³ quaternary C-3 and the imine C-2 carbon.
IR Spectroscopy	Strong N-H stretching band at 3300-3500 cm⁻¹.	Absence of N-H stretch; strong C=N stretching vibration at ~1695-1700 cm⁻¹[4].

Experimental Protocol: Synthesis and Isolation

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating workflow for generating and isolating these regioisomers using microwave-assisted conditions, which often provide cleaner conversion profiles.

Step 1: Microwave-Assisted Cyclization

• Combine the unsymmetrical ketone (1.0 equiv) and phenylhydrazine (1.05 equiv) in a microwave-safe vial.

• Add a catalytic amount of p-toluenesulfonic acid (p-TSA) or Zinc Chloride (ZnCl₂)[5].

• Use a polar aprotic solvent (e.g., ethanol or acetic acid depending on substrate solubility).

• Irradiate at 100 °C for 5–15 minutes under sealed conditions.

Step 2: Chromatographic Resolution

• Quench the crude mixture with saturated aqueous NaHCO₃ and extract with Ethyl Acetate (3x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). Note: Angular indolenines often elute faster than their linear N-H indole counterparts due to the lack of hydrogen bonding.

Step 3: Spectroscopic Acquisition Parameters

• Sample Prep: Dissolve 10-15 mg of the purified isomer in 0.6 mL of CDCl₃ or DMSO-d₆ (use TMS as an internal standard).

• 1D NMR: Acquire ¹H NMR at ≥400 MHz (minimum 16 scans) and ¹³C NMR at ≥100 MHz (minimum 512 scans)[6].

• 2D NMR: Acquire gradient-selected HMBC and NOESY spectra with appropriate relaxation delays (d1 = 1.5–2.0s) to ensure accurate cross-peak integration.

Workflow for the isolation and spectroscopic validation of FIS regioisomers.

Conclusion

The differentiation of regioisomers resulting from the Fischer Indole Synthesis is a critical quality control step in pharmaceutical development. While 1D ¹H NMR provides rapid preliminary insights—such as the presence or absence of an N-H proton or specific methyl splitting patterns—the definitive structural assignment relies heavily on 2D NMR techniques like HMBC. By mapping the heteronuclear correlations across the newly formed C-C bonds, researchers can confidently distinguish between linear and angular annulation products, ensuring the integrity of downstream biological testing.

References

• Investigations into the Regioselectivity of Fischer Indole and Friedländer Quinoline Syntheses with Octahydroisobenzofuran and... Zeitschrift für Naturforschung B URL:[Link]

• Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator PubMed / Journal of Organic Chemistry URL: [Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI - Molecules URL: [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy Oxford Instruments URL:[Link]

• A General and Scalable Synthesis of Polysubstituted Indoles MDPI URL:[Link]

• One-Pot-One-Step, Microwave-Assisted Fischer Indole Synthesis ResearchGate URL: [Link]

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A Comparative Guide to the Purity Assessment of Synthesized 6-bromo-4-methyl-1H-indole by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, the meticulous verification of a synthesized compound's purity is a non-negotiable cornerstone of scientific rigor and preclinical development. 6-bromo-4-methyl-1H-indole is a key heterocyclic building block in the synthesis of a multitude of pharmacologically active agents. Its purity directly impacts the downstream synthetic steps, the compound's biological activity, and, ultimately, its safety profile. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) as the gold-standard technique for the purity assessment of 6-bromo-4-methyl-1H-indole, complete with a detailed, self-validating experimental protocol and a discussion of alternative methodologies.

The Criticality of Purity in Drug Discovery

In the realm of drug development, an impurity is any component of a new drug substance that is not the chemical entity defined as the drug substance itself.[1] The presence of impurities, even in minute quantities, can have significant consequences, including altered efficacy, increased toxicity, and the potential for unforeseen side effects. Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines that define thresholds for the reporting, identification, and toxicological qualification of impurities in new drug substances.[2] Therefore, a robust and reliable analytical method for purity determination is not just a matter of quality control; it is a fundamental requirement for regulatory submission and ensuring patient safety.

High-Performance Liquid Chromatography (HPLC): The Method of Choice

For non-volatile, substituted indoles like 6-bromo-4-methyl-1H-indole, Reverse-Phase HPLC (RP-HPLC) is the most widely employed technique for purity assessment due to its high resolution, sensitivity, and reproducibility.[1] This chromatographic method separates the main compound from its impurities based on their differential partitioning between a nonpolar stationary phase (typically a C18-bonded silica) and a polar mobile phase.

Mechanism of Separation in RP-HPLC

The fundamental principle of RP-HPLC is the hydrophobic interaction between the analytes and the stationary phase. More hydrophobic (less polar) compounds, such as the indole core of our target molecule, will have a stronger affinity for the nonpolar C18 stationary phase and will thus be retained longer on the column. By carefully controlling the composition of the mobile phase, a mixture of a polar solvent (like water) and a less polar organic solvent (like acetonitrile or methanol), we can modulate the elution of the compounds. Increasing the proportion of the organic solvent in the mobile phase will decrease the polarity of the mobile phase, leading to a stronger elution of the retained compounds.

A Self-Validating HPLC Protocol for 6-bromo-4-methyl-1H-indole

The following protocol is designed to be a self-validating system, where the choice of each parameter is justified to ensure a robust and reliable separation.

Instrumentation and Materials

• HPLC System: A system equipped with a binary or quaternary pump, an autosampler, a column thermostat, and a Diode Array Detector (DAD) or UV detector.

• Column: A C18 (octadecylsilyl) column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended. The C18 stationary phase provides excellent hydrophobic retention for the indole ring system.

• Solvents: HPLC-grade acetonitrile, methanol, and ultrapure water.

• Acid Modifier: Formic acid or phosphoric acid.

Chromatographic Conditions

Parameter	Recommended Condition	Justification
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier is crucial for obtaining sharp, symmetrical peaks for indole compounds.[3][4] It suppresses the ionization of residual silanol groups on the silica-based stationary phase, which can otherwise lead to undesirable secondary interactions and peak tailing.[5]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is often preferred over methanol as it generally provides lower backpressure and has a lower UV cutoff, which is beneficial for sensitive UV detection.[6][7]
Gradient Elution	50% B to 95% B over 15 minutes	A gradient elution is employed to ensure the elution of both more polar and less polar impurities that may be present in the sample, providing a comprehensive purity profile in a reasonable timeframe.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm internal diameter column, providing a good balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times by minimizing viscosity fluctuations of the mobile phase.
Detection Wavelength	280 nm	Indole derivatives typically exhibit strong UV absorbance around 280 nm, providing high sensitivity for both the main compound and related impurities.[8]
Injection Volume	10 µL	A small injection volume helps to prevent column overloading and maintain peak sharpness.

Sample Preparation

• Accurately weigh approximately 1 mg of the synthesized 6-bromo-4-methyl-1H-indole.

• Dissolve the sample in 1 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the same diluent.

• Filter the final solution through a 0.45 µm syringe filter prior to injection to remove any particulate matter.

Experimental Workflow

The following diagram illustrates the logical flow of the HPLC purity assessment process.

Caption: Workflow for HPLC Purity Assessment of 6-bromo-4-methyl-1H-indole.

Anticipating the Impurity Profile: A Mechanistic Approach

The potential impurities in a synthesized compound are directly related to its synthetic route. A plausible and efficient method for the synthesis of 6-bromo-4-methyl-1H-indole is the Leimgruber-Batcho indole synthesis.[2][9] This method involves the condensation of an o-nitrotoluene with a formamide acetal, followed by reductive cyclization of the resulting enamine.

Based on this synthetic pathway, we can anticipate the following potential process-related impurities:

• Starting Materials: Unreacted 4-bromo-2-methyl-1-nitrobenzene.

• Intermediates: The intermediate enamine, 1-(4-bromo-2-nitrophenyl)-2-(dimethylamino)ethene. Incomplete reduction could lead to its presence in the final product.

• By-products: Side-reactions during the reductive cyclization can lead to the formation of other related substances. For example, over-reduction could potentially lead to the debrominated product, 4-methyl-1H-indole.

The following diagram illustrates the potential impurity profile arising from the Leimgruber-Batcho synthesis.

Caption: Potential Impurity Profile for 6-bromo-4-methyl-1H-indole Synthesis.

Comparative Analysis with Alternative Techniques

While HPLC is the preferred method, other analytical techniques can provide complementary information.

Technique	Principle	Advantages for Purity Assessment	Limitations for Purity Assessment
HPLC-UV	Differential partitioning between stationary and mobile phases.	High resolution, quantitative, robust, widely applicable to non-volatile compounds.[1]	May not separate all co-eluting impurities; requires chromophores for UV detection.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Excellent for volatile impurities (e.g., residual solvents).	Not suitable for non-volatile compounds like 6-bromo-4-methyl-1H-indole without derivatization.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	Provides molecular weight information, aiding in impurity identification.	Not inherently quantitative without appropriate standards; may suffer from ion suppression.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.	Provides detailed structural information for impurity identification; can be quantitative (qNMR).	Lower sensitivity compared to HPLC; complex mixtures can lead to overlapping signals.

Conclusion

The purity assessment of synthesized 6-bromo-4-methyl-1H-indole is a critical step in ensuring its suitability for further research and development. Reverse-Phase High-Performance Liquid Chromatography stands out as the most robust, reliable, and sensitive method for this purpose. The detailed protocol provided in this guide, grounded in the principles of chromatographic separation and an understanding of the potential impurity profile, offers a solid foundation for achieving accurate and reproducible purity analysis. By integrating this HPLC methodology into the synthetic workflow, researchers can confidently ascertain the quality of their compound, a crucial step on the path to scientific discovery and the development of new therapeutics.

References

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• Clark, R. D., & Repke, D. B. (1984). The Leimgruber-Batcho Indole Synthesis. Heterocycles, 22(1), 195-221. Retrieved from [Link]

• Gribble, G. (2017). Leimgruber–Batcho Indole Synthesis. ResearchGate. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 14). Acetonitrile vs. Methanol for Reverse Phase Chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Investigation of the Impact of Using Different Mobile Phase Ratios of Acetonitrile to Methanol on Reversed Phase Phenyl Selectivity. Retrieved from [Link]

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• Shimadzu. (n.d.). Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography. Retrieved from [Link]

• Trade Science Inc. (2010). Scalable approach for the synthesis of 5-fluro-6-subtituted indoles. TSI Journals. Retrieved from [Link]

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• PubMed. (2014, May 1). Development and Validation of an HPLC Method for the Simultaneous Quantification of indole-3-carbinol Acetate, indole-3-carbinol, and 3,3'-diindolylmethane in Mouse Plasma, Liver, and Kidney Tissues. Retrieved from [Link]

• Scribd. (n.d.). Batcho-Leimgruber Indole Synthesis Insights. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Microwave assisted Leimgruber–Batcho reaction for the preparation of indoles, azaindoles and pyrroylquinolines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• SciSpace. (n.d.). Leimgruber–Batcho indole synthesis. Retrieved from [Link]

• Springer. (n.d.). Effect of the eluent pH and acidic modifiers on the HPLC retention of basic analytes. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1H-Indole-4-carboxylic acid, methyl ester. Retrieved from [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from [Link]

• Maharana Pratap P.G. College Hardoi. (n.d.). METHOD DEVELOPMENT ON HPLC. Retrieved from [Link]

• National Institutes of Health. (n.d.). cis-6-Bromo-4-(1-methyl-1H-indol-3-yl). Retrieved from [Link]

• Reddit. (2023, January 7). What is the effect of using an acidic HPLC eluent on analyte interaction on the column?. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development and Validation of a Reversed-Phase Liquid Chromatography Method for the Simultaneous Determination of Indole-3-Acetic Acid, Indole-3-Pyruvic Acid, and Abscisic Acid in Barley (Hordeum vulgare L.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Retrieved from [Link]

• American Chemical Society. (2023, July 6). Synthesis of Indoles from o-Haloanilines. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). cis-6-Bromo-4-(1-methyl-1H-indol-3-yl)-10,10a-dihydro-1H,4H-2,9-dioxa-3-azabenz[f]azulene. Retrieved from [Link]

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A Researcher's Guide to Confirming Fischer Indole Regiochemistry with NOESY NMR

From the Desk of the Senior Application Scientist

The Fischer indole synthesis, discovered by Emil Fischer in 1883, remains a cornerstone of heterocyclic chemistry, prized for its reliability in constructing the indole scaffold found in countless pharmaceuticals and natural products.[1][2][3] The reaction's elegance lies in its straightforward acid-catalyzed condensation of an arylhydrazine with an aldehyde or ketone.[4][5] However, this simplicity belies a significant challenge that frequently confronts synthetic chemists: regioselectivity.

When an unsymmetrical ketone is used, the reaction can proceed through two different enamine intermediates, potentially yielding a mixture of two distinct regioisomeric indoles.[5][6][7] While factors like the choice of acid catalyst can influence the product ratio, isolating a single isomer or, more critically, confirming the identity of the major product is a non-trivial analytical puzzle.[7] This guide provides an in-depth comparison of analytical techniques, focusing on the definitive power of 2D Nuclear Overhauser Effect Spectroscopy (NOESY) NMR to unambiguously resolve this structural question.

The Regiochemical Dilemma: A Mechanistic Viewpoint

The critical branching point in the Fischer indole synthesis occurs after the initial formation of the arylhydrazone. An acid catalyst promotes tautomerization to an ene-hydrazine intermediate, which then undergoes the key bond-forming[5][5]-sigmatropic rearrangement.[1][3] With an unsymmetrical ketone, such as methyl ethyl ketone, tautomerization can occur towards either the more or less substituted α-carbon, leading down two divergent pathways.

The reaction of phenylhydrazine with methyl ethyl ketone can thus produce either 2,3-dimethylindole or 2-ethylindole . Relying solely on reaction condition precedents to predict the outcome is insufficient for definitive structural assignment, especially in drug development where absolute certainty is paramount.

Caption: Divergent pathways in the Fischer synthesis using an unsymmetrical ketone.

NOESY NMR: The Decisive Arbiter of Regiochemistry

While techniques like COSY reveal through-bond proton-proton couplings, they are often insufficient to distinguish between regioisomers where the connectivity is similar. NOESY, by contrast, detects through-space correlations between protons that are physically close to one another (typically within 5 Å), regardless of bonding.[8][9][10] This unique capability allows us to probe the three-dimensional arrangement of atoms and make a definitive structural assignment.

The Key Interaction:

In the resulting indole structure, the substituent at the C2 position is spatially proximate to the proton at the C7 position on the fused benzene ring. This proximity is the key to our analysis.

• If the product is 2,3-dimethylindole , a NOESY experiment will reveal a cross-peak between the C2-methyl protons and the C7-proton.

• If the product is 2-ethylindole , the cross-peak will appear between the methylene (-CH2-) protons of the C2-ethyl group and the C7-proton. The terminal methyl of the ethyl group is typically too distant to produce a significant NOE signal.

Observing this specific correlation provides incontrovertible evidence for one regioisomer over the other.

Caption: Key through-space NOE correlation for identifying 2,3-dimethylindole.

A Practical Guide to NOESY Acquisition and Analysis

The following protocol outlines the essential steps for acquiring a high-quality, unambiguous 2D NOESY spectrum for small molecule structure elucidation.

Caption: Standard workflow for a 2D NOESY NMR experiment.

Experimental Protocol

1. Sample Preparation:

• Purity: Ensure the sample is purified by column chromatography or recrystallization to remove paramagnetic impurities.

• Concentration: Prepare a solution of 5-10 mg of the indole product in 0.5-0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Degassing (Critical for Small Molecules): Dissolved oxygen is paramagnetic and can significantly reduce or eliminate the NOE effect.[9] Degas the sample by bubbling an inert gas (argon or nitrogen) through the solution for several minutes or by using a freeze-pump-thaw cycle for best results.

2. Spectrometer Setup and 1H Acquisition:

• Lock and shim the sample as standard.

• Acquire a standard quantitative 1D ¹H spectrum. This is crucial for determining the correct spectral width (sw) and calibrating the 90° pulse width (p1), which ensures efficient and uniform excitation.[11]

3. 2D NOESY Parameter Setup (Gradient-Selected Sequence):

• Load a standard gradient-enhanced 2D NOESY parameter set (e.g., noesyphsw on Bruker systems).[8] Gradient selection helps suppress artifacts.[12]

• Set the Mixing Time (d8): This is the most important parameter. It is the delay during which magnetization is transferred between spatially close nuclei.

  • For small molecules (MW < 600), a longer mixing time is needed. A good starting point is between 0.5 and 0.9 seconds.[8][9]

  • Note: For intermediate-sized molecules (MW ~700-1200), the NOE can be close to zero. In such cases, a Rotating-frame Overhauser Effect Spectroscopy (ROESY) experiment is the superior alternative, as the ROE is always positive.[9][13][14]

• Acquisition Times: Set the number of increments in the indirect dimension (td in F1) to at least 256 for adequate resolution. The number of scans (ns) should be a multiple of 8 or 16 and set to achieve a good signal-to-noise ratio, which may require several hours of acquisition time.

4. Data Processing and Interpretation:

• Apply a 2D Fourier transform (xfb) with appropriate window functions (e.g., squared sine bell) to both dimensions.

• Carefully phase the spectrum in both dimensions.

• Analyze the processed spectrum. The diagonal will contain the peaks of the 1D proton spectrum. The off-diagonal peaks, or "cross-peaks," are the crucial NOE signals. A cross-peak at the coordinates (δ₁, δ₂) indicates that the protons at chemical shifts δ₁ and δ₂ are spatially close.

• Look for the key cross-peak correlating the C7-H with the protons of the C2-substituent to confirm the structure.

Performance Comparison: NOESY vs. Other Techniques

While NOESY is a powerful tool, it is essential to understand its place among other analytical methods. Each has distinct advantages and limitations.

Technique	Principle	Pros	Cons	When to Use
2D NOESY NMR	Detects through-space dipolar couplings between protons (< 5 Å).[15]	- Provides unambiguous spatial relationships.- Non-destructive.- Reveals all NOEs in one experiment.[14]	- Can be time-consuming (2-12 hours).- Sensitive to sample purity (paramagnetics).- NOE can be null for mid-sized molecules.[14]	Primary Choice: When a definitive, non-crystalline structural proof of regiochemistry is needed.
1D NOE Difference	A specific proton is irradiated, and the spectrum is subtracted from a non-irradiated spectrum to show enhancements.	- Much faster for a targeted question (~30 mins).[16]- Good for confirming a specific suspected interaction.	- Prone to subtraction artifacts.[12]- Less comprehensive; can miss unexpected correlations.	Alternative: For a quick confirmation when you have a strong hypothesis about the structure.
HMBC NMR	Detects through-bond correlations between protons and carbons over 2-3 bonds.	- Excellent for mapping the carbon skeleton.- Helps assign quaternary carbons.	- May not resolve ambiguity if key C-H correlations are shared by both isomers.	Complementary: Use alongside NOESY for complete ¹H and ¹³C assignment of the confirmed isomer.
X-Ray Crystallography	Scatters X-rays off a single crystal lattice to generate a 3D electron density map.	- The "gold standard" for absolute structure determination.[17]	- Requires a high-quality single crystal, which can be difficult or impossible to grow.- Not applicable to oils or amorphous solids.	Gold Standard: When a suitable crystal can be obtained, it provides the ultimate structural proof.

Conclusion: A Self-Validating System for Structural Integrity

For researchers and drug development professionals, structural ambiguity is not an option. The regiochemical outcome of the Fischer indole synthesis with unsymmetrical ketones represents a common but critical analytical challenge. While X-ray crystallography remains the definitive method for structure elucidation, its requirement for a suitable crystal is a significant bottleneck.

In the absence of crystals, 2D NOESY NMR emerges as the most powerful and reliable alternative. By directly observing through-space proton-proton proximities, it provides a clear and definitive answer to the question of regiochemistry. The observation of a NOE cross-peak between the C7-proton and the protons of the C2-substituent serves as a self-validating data point, confirming the product's structure with a high degree of confidence. Integrating NOESY into the standard characterization workflow for such products ensures scientific integrity and accelerates research by preventing the propagation of incorrectly assigned structures.

References

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Safety & Regulatory Compliance

(5-Bromo-2-methylphenyl)hydrazine proper disposal procedures

Here is the comprehensive, step-by-step operational guide for the safe handling and disposal of (5-Bromo-2-methylphenyl)hydrazine in a professional laboratory or drug development setting.

Executive Summary

(5-Bromo-2-methylphenyl)hydrazine is a highly reactive aryl hydrazine derivative frequently utilized as an intermediate in pharmaceutical synthesis and drug development. Due to the inherent toxicity, environmental hazards, and chemical reactivity of aryl hydrazines, standard "down-the-drain" disposal is strictly prohibited. This guide outlines the self-validating protocols for routine waste management and emergency spill response, ensuring compliance with Environmental Health and Safety (EHS) standards.

Hazard Profile & Operational Prerequisites

Before initiating any disposal or cleanup protocol, personnel must understand the mechanistic hazards of the compound to ensure appropriate containment strategies are deployed. Aryl hydrazines are characterized by their acute toxicity, potential mutagenicity, and severe aquatic toxicity[1][2].

Table 1: Quantitative and Qualitative Hazard Summary

Hazard Category	Description & Causality	Preventative Measure
Chemical Reactivity	Highly reactive with carbonyl compounds, strong oxidizers, and strong bases. Violent reactions can occur with lead dioxide or alkali metals[2].	Strict waste segregation. Never mix hydrazine waste with oxidizing agents or general organic waste.
Acute Toxicity	Toxic via inhalation, ingestion, and dermal absorption. Causes severe skin and eye irritation[1].	Mandatory use of chemical fume hoods and rigorous PPE protocols.
Environmental	Classified as very toxic to aquatic life with long-lasting effects. High persistence in aquatic ecosystems[2].	Zero-tolerance policy for drain disposal. All rinsates must be collected as hazardous waste.
Thermal Decomposition	Combustible. Upon heating or burning, releases highly toxic nitrogen oxides (NOx), carbon monoxide, and hydrogen bromide[1].	Final disposal must utilize controlled incineration with specialized gas scrubbers[2].

Required Personal Protective Equipment (PPE): Operations involving the transfer or disposal of this compound require, at minimum: a properly functioning chemical fume hood, double-layered chemical-resistant gloves (e.g., nitrile over neoprene), splash goggles, and a flame-retardant laboratory coat[1]. If dust or aerosol generation is unavoidable, an approved particulate respirator is required.

Standard Operating Procedure: Routine Waste Disposal

To maintain a self-validating safety system, every step of the disposal process must be documented and verifiable. The primary objective is to safely transfer the material to a licensed hazardous waste facility.

Step 1: Waste Segregation and Compatibility Verification

• Action: Dedicate a specific, chemically compatible waste container (e.g., high-density polyethylene (HDPE) or glass) exclusively for aryl hydrazine waste.

• Causality: Mixing (5-Bromo-2-methylphenyl)hydrazine with incompatible waste streams (particularly oxidizers, heavy metal salts, or carbonyls) can initiate exothermic decomposition or explosive gas generation[2].

Step 2: Collection and Primary Containment

• Action: Transfer surplus solid or liquid waste into the dedicated container inside the fume hood. For solid residues, use a wet method or a specialized HEPA vacuum to prevent the aerosolization of toxic dust[3].

• Causality: Airborne hydrazine dust presents a severe inhalation hazard; wet wiping or vacuuming eliminates particulate suspension in the breathing zone.

Step 3: Labeling and SAA Storage

• Action: Immediately affix a standard EHS Hazardous Waste label. Explicitly list "(5-Bromo-2-methylphenyl)hydrazine" and check the boxes for "Toxic" and "Combustible". Store the container in a designated Satellite Accumulation Area (SAA) within secondary containment.

• Causality: Accurate labeling prevents downstream mixing errors by EHS personnel and ensures compliance with local and national environmental regulations.

Step 4: EHS Handover and Final Destruction

• Action: Submit a waste pickup request to your institutional EHS department.

• Causality: The material must be transferred to a licensed disposal company. The mandated destruction method for aryl hydrazines is controlled incineration; the incinerator must be equipped with an afterburner and a scrubber device to safely neutralize the effluent nitrogen oxides (NOx) and hydrogen bromide gases generated during combustion[2].

Standard Operating Procedure: Spill Response & Decontamination

In the event of an accidental release, immediate containment is critical to prevent environmental contamination and personnel exposure.

Step 1: Area Isolation

• Action: Evacuate all personnel not wearing appropriate PPE from the immediate vicinity. Eliminate all potential ignition sources[3].

Step 2: Containment

• Action: Cover the spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite[2][3].

• Causality: Combustible absorbents (like sawdust or paper towels) must be strictly avoided, as the reactive nature of the hydrazine derivative combined with a high surface area can create a severe fire hazard.

Step 3: Collection

• Action: Using non-sparking tools, carefully sweep or shovel the absorbed mixture into a heavy-duty, sealable hazardous waste container[3].

• Causality: Non-sparking tools prevent the ignition of combustible vapors that may have accumulated just above the spill surface.

Step 4: Surface Decontamination

• Action: Wash the affected surface thoroughly with water and a suitable laboratory detergent. Collect all wash water (rinsate) using the inert absorbent method and add it to the hazardous waste container[3]. Do not flush the rinsate down the drain[1].

Waste Routing and Decision Workflow

The following diagram illustrates the logical decision tree for managing (5-Bromo-2-methylphenyl)hydrazine waste, ensuring all pathways lead to safe, controlled incineration.

Workflow for segregation, containment, and disposal of aryl hydrazine waste.

References

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Phenylhydrazine. NJ.gov. Available at:[Link]

• Sigma-Aldrich. Safety Data Sheet: Phenylhydrazine hydrochloride. Sigmaaldrich.cn. Available at:[Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. chemicalbook.com [chemicalbook.com]
• 3. nj.gov [nj.gov]